Propyl acetate

• CAS: 109-60-4

Core Science & Biosynthesis

Propyl Acetate: A Comprehensive Technical Guide for Researchers

An In-depth Whitepaper on the Core Physical and Chemical Properties of Propyl Acetate for Researchers, Scientists, and Drug Development Professionals.

Propyl acetate, also known as n-propyl acetate, is an organic ester with the chemical formula C₅H₁₀O₂.[1] It is a colorless liquid with a characteristic fruity odor, often described as pear-like.[1][2][3] This solvent finds widespread use in various industries, including coatings, printing inks, cosmetics, and pharmaceuticals, owing to its excellent solvency for a wide range of organic compounds and resins.[3][4] For researchers, particularly in drug development and formulation, a thorough understanding of its physical and chemical properties is paramount for its effective and safe application. This technical guide provides a detailed overview of the core properties of propyl acetate, experimental protocols for their determination, and key safety information.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of propyl acetate are summarized in the tables below, providing a quick reference for laboratory use.

Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₅H₁₀O₂	[1][4]
Molecular Weight	102.13 g/mol	[1][3][4]
Appearance	Clear, colorless liquid	[1][4]
Odor	Mild, fruity (pear-like)	[1][2][3]
Boiling Point	101.4 - 102 °C	[3][4][5]
Melting Point	-95 °C	[3][5]
Density	0.88 - 0.891 g/cm³ at 20°C	[3][4][5]
Solubility in Water	Limited (approx. 1.6 - 2 g/100 mL at 16-20°C)	[6]
Solubility in Organic Solvents	Miscible with most common organic solvents (alcohols, ketones, esters)	[2][4]
Vapor Pressure	25 - 35.9 mmHg at 20-25°C	[1][6]
Refractive Index (n²⁰/D)	~1.384	[2]

Chemical and Safety Properties

Property	Value/Information	Reference(s)
CAS Number	109-60-4	[2]
IUPAC Name	Propyl acetate	[1]
Synonyms	n-Propyl acetate, 1-propyl acetate, Propyl ethanoate	[3]
Flash Point	12.8 - 14 °C (Closed Cup)	[2][4][5]
Autoignition Temperature	~380 - 430 °C	[5][7]
Explosive Limits in Air	Lower: ~1.7 - 2.0% (v/v), Upper: ~8.0% (v/v)	[5]
Stability	Stable under normal conditions.	[5][8]
Reactivity	Reacts with strong oxidants, strong acids, and strong bases.	[2][8]
Incompatibilities	Strong oxidizing agents.	[8][9]
Hazardous Decomposition Products	Carbon monoxide and carbon dioxide upon combustion.	[5][8]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of propyl acetate.

Spectroscopy	Key Peaks and Information	Reference(s)
¹H NMR	Expect four distinct signals corresponding to the different proton environments.	[10]
¹³C NMR	Expect five distinct signals corresponding to the five different carbon environments.	[10][11]
Infrared (IR)	A strong, sharp C=O stretching vibration peak around 1745 cm⁻¹ is characteristic of the ester functional group. A C-O stretching vibration is observed around 1238 cm⁻¹.	[10]
Mass Spectrometry (MS)	The molecular ion peak (M⁺) at m/z 102 may not be prominent. The base peak is often observed at m/z 43, which can be attributed to the [CH₃C=O]⁺ fragment.	[10]

Experimental Protocols

Detailed methodologies for determining key physical and chemical properties of propyl acetate are provided below. These protocols are intended as a guide and may need to be adapted based on available equipment and specific research requirements.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of small quantities of liquid.

Boiling point determination workflow.

Procedure:

• Place a small amount of propyl acetate into a fusion tube.

• Invert a capillary tube, sealed at one end, and place it into the fusion tube with the open end submerged in the liquid.

• Attach the fusion tube to a thermometer.

• Heat the apparatus slowly and uniformly in a heating bath.[12]

• Observe the temperature at which a rapid and continuous stream of bubbles emerges from the capillary tube.[12]

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the liquid begins to enter the capillary tube.[13]

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific volume used for precise density measurements.

Density determination workflow.

Procedure:

• Carefully clean and dry a pycnometer of a known volume.

• Weigh the empty pycnometer.

• Fill the pycnometer with propyl acetate, ensuring no air bubbles are present.

• Bring the pycnometer and its contents to the desired temperature (e.g., 20°C).

• Weigh the filled pycnometer.

• The density is calculated by dividing the mass of the propyl acetate by the volume of the pycnometer.[14]

Determination of Solubility (Shake-Flask Method)

This method is used to determine the equilibrium solubility of a substance in a solvent.

Procedure:

• Add an excess amount of propyl acetate to a known volume of the solvent (e.g., water) in a sealed flask.

• Agitate the flask at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Allow the mixture to stand to separate the undissolved and dissolved phases.

• Carefully extract a sample from the solvent phase, ensuring no undissolved propyl acetate is included.

• Analyze the concentration of propyl acetate in the solvent using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).[15]

Fischer Esterification: Synthesis of Propyl Acetate

Propyl acetate is commonly synthesized by the Fischer esterification of acetic acid and propan-1-ol, using a strong acid catalyst such as sulfuric acid.[2][16]

Fischer esterification workflow.

Procedure:

• Combine 1-propanol and acetic acid in a round-bottom flask.

• Slowly add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux for a specified period to drive the reaction towards the products.

• After cooling, the reaction mixture is typically washed with water and a weak base (e.g., sodium bicarbonate solution) to remove the acid catalyst and unreacted acetic acid.[16]

• The organic layer is then dried and purified by distillation to obtain pure propyl acetate.[16]

Hydrolysis of Propyl Acetate

As an ester, propyl acetate can undergo hydrolysis to yield acetic acid and propan-1-ol. This reaction is typically catalyzed by an acid or a base.

Acid-Catalyzed Hydrolysis:

• Reaction: CH₃COOCH₂CH₂CH₃ + H₂O ⇌ CH₃COOH + CH₃CH₂CH₂OH (in the presence of H⁺)

• Protocol: The rate of hydrolysis can be monitored by titrating the amount of acetic acid produced over time. A known concentration of propyl acetate is reacted in an acidic aqueous solution at a constant temperature. Aliquots are taken at regular intervals, and the reaction is quenched (e.g., by cooling). The concentration of acetic acid is then determined by titration with a standard solution of a strong base.[17]

Safety and Handling

Propyl acetate is a flammable liquid and should be handled with appropriate safety precautions.

• Flammability: Highly flammable liquid and vapor. Keep away from heat, sparks, open flames, and other ignition sources.[5][18]

• Inhalation: May cause drowsiness or dizziness. High vapor concentrations can be irritating to the respiratory tract.[18]

• Eye Contact: Causes serious eye irritation.[18]

• Skin Contact: May cause skin irritation with prolonged contact.[18]

• Handling: Use in a well-ventilated area. Wear protective gloves, safety glasses, and a lab coat.[18]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials.[5]

This technical guide provides a comprehensive overview of the physical and chemical properties of propyl acetate, along with practical experimental protocols and safety information. This information is intended to support researchers and scientists in the safe and effective use of this versatile solvent in their laboratory work.

References

• 1. Propyl Acetate | C5H10O2 | CID 7997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Propyl acetate | 109-60-4 [chemicalbook.com]
• 3. What is Propyl Acetate - Properties & Specifications [bouling-group.com]
• 4. nbinno.com [nbinno.com]
• 5. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 6. hedinger.de [hedinger.de]
• 7. agilent.com [agilent.com]
• 8. corecheminc.com [corecheminc.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. propyl ethanoate infrared spectrum, mass spectrum, 1H NMR spectrum, 13C NMR spectra, molecular spectroscopy of propyl ethanoate, Doc Brown's advanced level chemistry notes [docbrown.info]
• 11. spectrabase.com [spectrabase.com]
• 12. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. mt.com [mt.com]
• 15. benchchem.com [benchchem.com]
• 16. community.wvu.edu [community.wvu.edu]
• 17. google.com [google.com]
• 18. cometchemical.com [cometchemical.com]

Synthesis of propyl acetate lab scale procedure

An In-depth Technical Guide to the Laboratory-Scale Synthesis of Propyl Acetate

This guide provides a comprehensive overview of the laboratory-scale synthesis of propyl acetate, a common solvent and fragrance, via Fischer esterification. The document is intended for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, safety information, and a summary of quantitative data.

Introduction

Propyl acetate, also known as propyl ethanoate, is an organic compound formed by the esterification of acetic acid and 1-propanol.[1] It is a colorless liquid recognized by its characteristic pear-like odor.[1] The most common laboratory synthesis method is the Fischer–Speier esterification, which involves reacting a carboxylic acid (acetic acid) with an alcohol (1-propanol) in the presence of a strong acid catalyst, typically sulfuric acid.[1] The reaction is reversible and requires heating to proceed at a reasonable rate.

Safety Precautions

The synthesis of propyl acetate involves hazardous materials and procedures. Adherence to strict safety protocols is mandatory.

• General Safety : Always work in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and solvent-resistant gloves (e.g., nitrile).[2] Ensure all glassware is properly secured.

• Chemical Hazards :

  • Propyl Acetate : Highly flammable liquid and vapor.[3][4] It can cause serious eye irritation and may cause drowsiness or dizziness.[3][5]

  • 1-Propanol : Flammable liquid and vapor. Causes serious eye damage.

  • Glacial Acetic Acid : Flammable liquid and vapor. Causes severe skin burns and eye damage.

  • Concentrated Sulfuric Acid : Causes severe skin burns and eye damage. It is also a strong oxidizer.

• Handling Precautions : Keep all chemicals away from heat, sparks, and open flames.[2][3] Ground/bond containers and receiving equipment to prevent static discharge.[4][5] When handling concentrated acids, add the acid slowly to other liquids and cool the mixture as necessary, as the dilution process is exothermic.

• Emergency Procedures : An eyewash station and safety shower should be readily accessible.[5] In case of skin contact, wash the affected area thoroughly with soap and water.[4] In case of eye contact, rinse cautiously with water for several minutes.[3] If inhaled, move to fresh air.[6]

Reaction Mechanism: Fischer Esterification

The synthesis proceeds via the Fischer esterification mechanism. The acid catalyst protonates the carbonyl oxygen of the acetic acid, making the carbonyl carbon more electrophilic. The nucleophilic oxygen of the 1-propanol then attacks this carbon. Following a series of proton transfers, a water molecule is eliminated, and subsequent deprotonation of the carbonyl oxygen yields the propyl acetate ester and regenerates the acid catalyst.

References

• 1. Propyl acetate - Wikipedia [en.wikipedia.org]
• 2. diggersaustralia.com.au [diggersaustralia.com.au]
• 3. lobachemie.com [lobachemie.com]
• 4. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 5. aglayne.com [aglayne.com]
• 6. ICSC 0940 - n-PROPYL ACETATE [chemicalsafety.ilo.org]

Thermodynamic Properties of Propyl Acetate: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermodynamic properties of propyl acetate, a crucial solvent in various scientific and industrial applications. This document summarizes key quantitative data from scholarly articles, details the experimental protocols used to obtain this data, and presents a visual representation of the relationships between these properties and their measurement techniques.

Core Thermodynamic Data

The following tables summarize the key thermodynamic properties of propyl acetate, compiled from various scholarly sources.

Table 1: Heat Capacity (C_p) of Propyl Acetate

Phase	Temperature (K)	Heat Capacity (J/mol·K)	Reference
Gas	373.80	156.98	[von Geiseler G., 1973][1]
Gas	375.00	153.64	[Connett J.E., 1976][1]
Gas	385.20	160.33	[von Geiseler G., 1973][1]
Gas	392.39	162.46	[von Geiseler G., 1973][1]
Gas	400.00	162.33	[Connett J.E., 1976][1]
Gas	403.07	165.52	[von Geiseler G., 1973][1]
Gas	413.01	168.70	[von Geiseler G., 1973][1]
Gas	425.00	171.19	[Connett J.E., 1976][1]
Gas	450.00	178.95	[Connett J.E., 1976][1]
Liquid	298.15	196.07	[Jimenez, Romani, et al., 1986]
Liquid	292-382	194.1	[von Reis, 1881][2]

Table 2: Enthalpy of Vaporization (Δ_vap H) of Propyl Acetate

Temperature (K)	Enthalpy of Vaporization (kJ/mol)	Reference
298.15	36.9	[Majer and Svoboda, 1985]
374.8 (Boiling Point)	33.3	[Majer and Svoboda, 1985]

Table 3: Vapor Pressure of Propyl Acetate

Temperature (K)	Vapor Pressure (kPa)	Reference
293.15	4.79	[PubChem CID 7997][3]
312.22 - 374.03	See Antoine Equation	[Polák and Mertl, 1965]

Antoine Equation Parameters (Polák and Mertl, 1965): log₁₀(P) = A - (B / (T + C)) Where P is in bar and T is in Kelvin. A = 4.14386 B = 1283.861 C = -64.378

Table 4: Density of Liquid Propyl Acetate

Temperature (K)	Density (g/cm³)	Reference
293.15	0.888	[Sigma-Aldrich][4]
298.15	0.888	[Sigma-Aldrich][4]

Table 5: Viscosity of Liquid Propyl Acetate

Temperature (K)	Viscosity (mPa·s)	Reference
293.15	0.58	[Univar Solutions]

Experimental Protocols

This section details the methodologies employed in the cited scholarly articles to determine the thermodynamic properties of propyl acetate.

Heat Capacity Measurement

Gas Phase Heat Capacity (Flow Calorimetry): The heat capacity of gaseous propyl acetate was determined using a flow calorimeter.[5][6] In this method, the vapor is passed through a tube at a constant flow rate and heated by a known amount of electrical energy. The resulting temperature increase of the vapor is measured.

• Apparatus: The flow calorimeter typically consists of a vaporizer to generate a steady stream of vapor, a calorimetric tube where heating occurs, and temperature sensors (e.g., platinum resistance thermometers) at the inlet and outlet. The entire apparatus is housed in an adiabatic shield to minimize heat loss.

• Procedure:

  • A constant flow rate of propyl acetate vapor is established and allowed to reach thermal equilibrium within the calorimeter.

  • A known electrical power is supplied to the heater within the calorimetric tube.

  • The steady-state temperatures at the inlet and outlet of the heater are recorded.

  • The molar flow rate of the vapor is determined, often by condensing the vapor after it exits the calorimeter and measuring the mass of the condensate over a specific time interval.

• Calculation: The molar heat capacity at constant pressure (C_p) is calculated using the equation: C_p = (Q - Q_loss) / (n * ΔT) where Q is the electrical heat supplied, Q_loss is the heat loss (determined through calibration experiments), n is the molar flow rate, and ΔT is the temperature difference between the outlet and inlet.

Liquid Phase Heat Capacity (Differential Scanning Calorimetry - DSC): The specific heat capacity of liquid propyl acetate can be determined using differential scanning calorimetry (DSC).[7] This technique measures the difference in heat flow between a sample and a reference as a function of temperature.

• Apparatus: A differential scanning calorimeter equipped with a sample and reference pan.

• Procedure:

  • An empty sample pan and an empty reference pan are heated at a constant rate to obtain a baseline.

  • A known mass of a standard material with a well-characterized heat capacity (e.g., sapphire) is placed in the sample pan, and the measurement is repeated.

  • A known mass of liquid propyl acetate is hermetically sealed in the sample pan, and the measurement is performed under the same conditions.

• Calculation: The specific heat capacity of the sample (c_p,sample) is calculated by comparing the heat flow signals of the baseline, standard, and sample at a given temperature: c_p,sample = (c_p,standard * m_standard * Δq_sample) / (m_sample * Δq_standard) where m is mass and Δq is the difference in heat flow between the sample/standard and the baseline.

Enthalpy of Vaporization Measurement (Calorimetry)

The enthalpy of vaporization can be measured directly using a vaporization calorimeter or indirectly using differential scanning calorimetry.[8][9][10]

• Apparatus: A vaporization calorimeter consists of a vessel containing the liquid sample, a heater to induce vaporization, and a system to measure the amount of vapor produced. For DSC, a pierced crucible is used.

• Procedure (Vaporization Calorimetry):

  • The liquid propyl acetate is brought to its boiling point at a constant pressure.

  • A known amount of electrical energy is supplied to the heater, causing a specific amount of the liquid to vaporize.

  • The amount of vaporized substance is determined, for example, by condensing the vapor and weighing the condensate.

• Procedure (DSC):

  • A small amount of propyl acetate is placed in a pierced crucible.

  • The sample is heated at a constant rate.

  • An endothermic peak is observed at the boiling point, and the area of this peak is integrated to determine the enthalpy of vaporization.[8]

• Calculation: The molar enthalpy of vaporization (Δ_vap H) is the supplied heat divided by the number of moles of the vaporized substance.

Vapor Pressure Measurement (Static Method)

The vapor pressure of propyl acetate as a function of temperature can be determined using a static method.[11]

• Apparatus: The setup consists of a thermostated equilibrium cell containing the degassed liquid sample, a pressure transducer, and a temperature sensor.

• Procedure:

  • The propyl acetate sample is thoroughly degassed to remove any dissolved air.

  • The sample is placed in the equilibrium cell, which is then immersed in a constant-temperature bath.

  • The system is allowed to reach thermal and phase equilibrium.

  • The pressure of the vapor in equilibrium with the liquid is measured at a known, stable temperature.

  • This procedure is repeated at various temperatures to obtain a vapor pressure curve.

Density Measurement (Vibrating Tube Densimeter)

The density of liquid propyl acetate can be precisely measured using a vibrating tube densimeter.[12][13][14]

• Apparatus: The core of the instrument is a U-shaped glass tube that is electronically excited to vibrate at its characteristic frequency.

• Procedure:

  • The instrument is calibrated using two fluids of known density (e.g., dry air and pure water).

  • The sample of propyl acetate is introduced into the vibrating tube, which is maintained at a constant temperature.

  • The resonant frequency of the tube filled with the sample is measured.

• Calculation: The density of the sample is calculated from the measured oscillation period and the calibration constants of the instrument. The working equation is typically of the form: ρ = A * τ² - B where ρ is the density, τ is the oscillation period, and A and B are calibration constants.[12]

Viscosity Measurement (Ubbelohde Viscometer)

The kinematic viscosity of liquid propyl acetate can be determined using an Ubbelohde capillary viscometer.[15][16][17][18][19]

• Apparatus: An Ubbelohde viscometer is a glass capillary instrument with a suspended level bulb, which ensures that the measurement is independent of the volume of liquid in the viscometer.

• Procedure:

  • A known volume of propyl acetate is introduced into the viscometer.

  • The viscometer is placed in a constant-temperature bath until the sample reaches thermal equilibrium.

  • The liquid is drawn up into the measuring bulb by suction.

  • The time taken for the liquid meniscus to fall between two calibrated marks on the capillary is measured accurately.

• Calculation: The kinematic viscosity (ν) is calculated using the equation: ν = K * t where K is the viscometer constant (determined by calibration with a fluid of known viscosity) and t is the measured flow time. The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density of the liquid at the same temperature (η = ν * ρ).

Interrelation of Thermodynamic Properties

The following diagram illustrates the logical relationships between the key thermodynamic properties of propyl acetate and the experimental techniques used for their determination.

Caption: Relationship between thermodynamic properties and experimental methods.

References

• 1. n-Propyl acetate [webbook.nist.gov]
• 2. n-Propyl acetate [webbook.nist.gov]
• 3. Propyl Acetate | C5H10O2 | CID 7997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 乙酸丙酯 ≥99.5% | Sigma-Aldrich [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 7. mdpi.com [mdpi.com]
• 8. calnesis.com [calnesis.com]
• 9. books.rsc.org [books.rsc.org]
• 10. tsapps.nist.gov [tsapps.nist.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Utilization of a High-Pressure Vibrating Tube Densimeter for Liquids at Temperatures Down to 100 K - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development and Experimental Study of an Experimental Setup for an Online Vibrating Tube Liquid Densitometer [mdpi.com]
• 14. scispace.com [scispace.com]
• 15. cenam.mx [cenam.mx]
• 16. Ubbelohde viscometer | Viscosity of Polymers | SPIC Emmen [spic-emmen.com]
• 17. martests.com [martests.com]
• 18. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 19. researchgate.net [researchgate.net]

Spectroscopic Analysis of Propyl Acetate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data of propyl acetate, a common solvent and fragrance material. The following sections detail the characteristic data obtained from Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), along with the experimental protocols for acquiring this data.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The IR spectrum of propyl acetate exhibits distinct peaks corresponding to its ester functionality and aliphatic chains.

Peak (cm⁻¹)	Intensity/Shape	Functional Group Assignment
~1740	Strong, Sharp	C=O (Carbonyl) stretch of the ester
2970-2850	Broad	C-H stretching vibrations
~1370	Medium	C-O stretching
~1160	Medium	C-O stretching

Experimental Protocol: Fourier Transform Infrared (FT-IR) Spectroscopy

The acquisition of an IR spectrum for a liquid sample like propyl acetate typically follows this protocol:

• Instrument Preparation: Ensure the FT-IR spectrometer is powered on and the accompanying software (e.g., OMNIC) is running. Allow the instrument to warm up for 10-15 minutes to stabilize.

• Background Collection: Before analyzing the sample, a background spectrum must be collected to account for atmospheric and instrumental interferences. Ensure the sample stage, diamond, and arm of the attenuated total reflectance (ATR) accessory are clean. Solvents like methanol or acetone can be used for cleaning. Initiate the background scan from the software.

• Sample Application: Place a small drop of propyl acetate onto the diamond crystal of the ATR accessory, ensuring the entire crystal is covered. For volatile liquids, a cover can be used to minimize evaporation during data collection.

• Sample Spectrum Collection: Initiate the sample scan through the software. The instrument will collect a specified number of scans to generate the final spectrum.

• Data Processing: After data collection, the spectrum can be saved. For further analysis, the data can be exported as a CSV file.

• Cleaning: Thoroughly clean the ATR crystal and any other contaminated surfaces after the analysis is complete.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment of atoms within a molecule. Both ¹H and ¹³C NMR are crucial for the structural elucidation of propyl acetate.

¹H NMR Spectroscopy

The ¹H NMR spectrum of propyl acetate shows four distinct signals, corresponding to the four different proton environments in the molecule.

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
4.023	Triplet	2H	-O-CH₂ -CH₂-CH₃
2.050	Singlet	3H	-O-C(=O)-CH₃
1.65	Sextet	2H	-O-CH₂-CH₂ -CH₃
0.95	Triplet	3H	-O-CH₂-CH₂-CH₃

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of propyl acetate displays five signals, corresponding to the five carbon atoms in the molecule.

Chemical Shift (ppm)	Assignment
171.1	C =O (Carbonyl)
66.0	-O-CH₂ -CH₂-CH₃
22.0	-O-CH₂-CH₂ -CH₃
21.0	-O-C(=O)-CH₃
10.4	-O-CH₂-CH₂-CH₃

Experimental Protocol: NMR Spectroscopy

The following protocol outlines the steps for acquiring ¹H and ¹³C NMR spectra of a small organic molecule like propyl acetate:

• Sample Preparation:

  • Dissolve approximately 5-25 mg of propyl acetate in about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean vial.[1] For ¹³C NMR, a higher concentration of 20-50 mg may be necessary.[1]

  • Filter the solution through a Pasteur pipette with a small plug of glass wool to remove any particulate matter.

  • Transfer the filtered solution into a clean 5 mm NMR tube.[2] The liquid level should be between 4.0 and 5.0 cm from the bottom of the tube.[1]

  • Cap the NMR tube securely.[1]

• Instrument Setup:

  • Insert the NMR tube into a spinner and place it in the sample depth gauge to ensure correct positioning within the magnet.[3]

  • Insert the sample into the NMR spectrometer.

• Data Acquisition:

  • Locking: The spectrometer's magnetic field is stabilized by locking onto the deuterium signal of the solvent.[1]

  • Shimming: The homogeneity of the magnetic field is optimized, either manually or automatically, to improve spectral resolution.[1]

  • Tuning and Matching: The NMR probe is tuned to the specific nucleus being observed (e.g., ¹H or ¹³C) to maximize signal reception.[1]

  • Acquisition: Set the appropriate experimental parameters (e.g., number of scans, spectral width, relaxation delay) and initiate data acquisition.[1]

• Data Processing:

  • The raw data (Free Induction Decay or FID) is Fourier transformed to produce the frequency-domain NMR spectrum.

  • The spectrum is then phased and baseline corrected.

  • The chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS).

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. Electron Ionization (EI) is a common method for the analysis of volatile compounds like propyl acetate.[4]

m/z	Relative Intensity	Assignment
102	Low	[C₅H₁₀O₂]⁺ (Molecular Ion)
73	Moderate	[M - C₂H₅]⁺ or [CH₃COOCH₂]⁺
61	High	[CH₃COOH₂]⁺ (Protonated Acetic Acid)
43	100 (Base Peak)	[CH₃CO]⁺ (Acetyl Cation)
29	Moderate	[C₂H₅]⁺ (Ethyl Cation)

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

The general procedure for analyzing a volatile organic compound like propyl acetate using GC-MS with an EI source is as follows:

• Sample Introduction: The sample is typically introduced into the mass spectrometer via a gas chromatograph (GC). The GC separates the components of a mixture before they enter the mass spectrometer. For a pure substance like propyl acetate, a direct injection can also be used.

• Vaporization: The sample is heated to ensure it is in the gas phase before entering the ionization source.[4]

• Ionization: In the EI source, the gaseous sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing the molecules to ionize and fragment.[4]

• Ion Acceleration: The positively charged ions are then accelerated by an electric field into the mass analyzer.[4]

• Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge (m/z) ratio.

• Detection: A detector records the abundance of each ion, generating a mass spectrum.

• Data System: A computer controls the instrument and processes the data to produce the final mass spectrum.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound.

Caption: General workflow for spectroscopic analysis.

References

• 1. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 2. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]

Propyl Acetate Reaction Kinetics in Esterification: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reaction kinetics of propyl acetate esterification. Propyl acetate, a widely used solvent in the pharmaceutical and chemical industries, is primarily synthesized through the esterification of acetic acid with n-propanol. A thorough understanding of the reaction kinetics is paramount for process optimization, reactor design, and maximizing product yield. This document delves into the core principles of propyl acetate esterification kinetics, offering detailed experimental protocols, comparative kinetic data, and visualizations of reaction mechanisms and workflows.

Introduction to Propyl Acetate Esterification

The synthesis of propyl acetate from acetic acid and n-propanol is a reversible condensation reaction, as depicted below:

CH₃COOH + CH₃CH₂CH₂OH ⇌ CH₃COOCH₂CH₂CH₃ + H₂O (Acetic Acid) + (n-Propanol) ⇌ (Propyl Acetate) + (Water)

The reaction is typically catalyzed by an acid, which can be homogeneous, such as sulfuric acid, or heterogeneous, such as ion-exchange resins and various solid acid catalysts. The kinetics of this reaction are influenced by several factors, including temperature, molar ratio of reactants, catalyst type and concentration, and the presence of water.

Experimental Protocols for Kinetic Studies

Accurate determination of reaction kinetics relies on meticulous experimental procedures. The following sections outline detailed methodologies for investigating the kinetics of propyl acetate esterification.

General Experimental Setup

A typical kinetic study is conducted in a batch reactor equipped with a stirrer, a temperature controller, and a condenser to prevent the loss of volatile components. For heterogeneous catalysts, it is crucial to ensure that the stirring speed is sufficient to eliminate external mass transfer limitations.[1][2] A stirring speed above 200 rpm is generally considered adequate to neglect the effect of external diffusion.[2]

Detailed Protocol for Kinetic Data Acquisition using Gas Chromatography (GC)

Gas chromatography is a precise method for monitoring the concentration changes of reactants and products over time.

Materials and Equipment:

• Gas chromatograph (GC) with a Flame Ionization Detector (FID).

• Capillary column suitable for separating alcohols, acids, esters, and water (e.g., CP-WAX 52 CB).[3]

• Reactants: Acetic acid (reagent grade), n-propanol (reagent grade).

• Catalyst (e.g., Amberlyst-15, expandable graphite).

• Internal standard (e.g., isobutanol, if required for quantification).

• Thermostated batch reactor with a magnetic stirrer and reflux condenser.

• Syringes for sampling.

• Vials for sample storage.

Procedure:

• Catalyst Preparation (if applicable): Prepare the catalyst as required. For instance, expandable graphite can be prepared by mixing natural graphite with KMnO₄ and H₂SO₄, followed by washing and drying.[2]

• Reactor Charging: Charge the reactor with known amounts of acetic acid and n-propanol at the desired molar ratio.

• Initiation of Reaction: Place the reactor in a constant temperature bath and begin stirring. Once the desired temperature is reached, add a pre-weighed amount of the catalyst to the reactor. This marks the start of the reaction (t=0).

• Sampling: At regular time intervals, withdraw a small sample (e.g., 1 mL) from the reactor using a syringe.[1]

• Sample Quenching: Immediately cool the sample in an ice bath to stop the reaction. If a solid catalyst is used, filter it from the sample.

• Sample Preparation for GC Analysis: Prepare the sample for GC analysis. This may involve dilution with a suitable solvent and the addition of an internal standard.

• GC Analysis: Inject the prepared sample into the gas chromatograph. The operating conditions of the GC (e.g., injector temperature, oven temperature program, detector temperature) should be optimized to achieve good separation of all components.

• Data Analysis: From the resulting chromatogram, determine the peak areas of acetic acid, n-propanol, propyl acetate, and water. Using a pre-established calibration curve, convert these peak areas into concentrations.

• Kinetic Analysis: Plot the concentration of a reactant (e.g., acetic acid) or product (e.g., propyl acetate) as a function of time. This data can then be used to determine the reaction rate and fit to a suitable kinetic model.

Detailed Protocol for Kinetic Data Acquisition using Titration

Titration is a classic and cost-effective method for determining the concentration of the unreacted carboxylic acid.

Materials and Equipment:

• Reactants: Acetic acid, n-propanol.

• Catalyst (e.g., sulfuric acid).

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M).

• Phenolphthalein indicator.

• Burette, pipette, and conical flasks.

• Thermostated batch reactor with a magnetic stirrer and reflux condenser.

• Ice bath.

Procedure:

• Reactor Charging: Add known volumes of acetic acid, n-propanol, and the acid catalyst to a conical flask.

• Initiation of Reaction: Stopper the flask and place it in a constant temperature water bath. Start a timer.

• Sampling: At predetermined time intervals, withdraw a small, known volume of the reaction mixture (e.g., 2 mL) using a pipette.

• Sample Quenching: Immediately transfer the sample to a flask containing ice-cold distilled water to quench the reaction.[4]

• Titration: Add a few drops of phenolphthalein indicator to the quenched sample and titrate with the standardized NaOH solution until a persistent pink color is observed. Record the volume of NaOH used.

• Blank Titration: Perform a titration on a sample taken at t=0 (before the reaction has significantly progressed) to determine the initial concentration of the acid.

• Data Analysis: The concentration of acetic acid at each time point is calculated from the volume of NaOH used in the titration. The amount of catalyst (if acidic) should be accounted for in the calculation.

• Kinetic Analysis: Plot the concentration of acetic acid versus time to determine the reaction rate.

The following diagram illustrates a typical experimental workflow for a kinetic study of propyl acetate esterification.

Experimental workflow for a kinetic study.

Reaction Mechanisms and Kinetic Models

The esterification of acetic acid with n-propanol can be described by several kinetic models, depending on the nature of the catalyst and the reaction conditions. For heterogeneously catalyzed reactions, the most common models are the Pseudo-Homogeneous (PH), Langmuir-Hinshelwood-Hougen-Watson (LHHW), and Eley-Rideal (ER) models.[5][6]

Pseudo-Homogeneous (PH) Model

The pseudo-homogeneous model assumes that the reaction occurs in a single phase and that the concentrations of the reactants are uniform throughout the reaction mixture.[6] This model is often applied to liquid-phase reactions catalyzed by solid catalysts where mass transfer limitations are negligible. The reaction is treated as a reversible second-order reaction.[2]

Langmuir-Hinshelwood-Hougen-Watson (LHHW) Model

The LHHW model is a surface reaction model that assumes both reactants adsorb onto the catalyst surface before reacting. The surface reaction between the adsorbed species is considered the rate-determining step. This model is frequently used for solid-catalyzed reactions.[7]

The following diagram illustrates the Langmuir-Hinshelwood mechanism for the esterification of acetic acid and n-propanol on a solid acid catalyst.

Langmuir-Hinshelwood mechanism.

Eley-Rideal (ER) Model

The Eley-Rideal model also describes a surface reaction, but in this case, only one of the reactants adsorbs onto the catalyst surface. The other reactant then reacts directly from the bulk phase with the adsorbed species.[7] This mechanism is often considered when one reactant is more strongly adsorbed than the other.

The following diagram illustrates the Eley-Rideal mechanism where acetic acid adsorbs onto the catalyst surface.

Eley-Rideal mechanism.

Quantitative Kinetic Data

The rate of esterification is quantified by the reaction rate constant (k), which is a function of temperature as described by the Arrhenius equation:

k = A * exp(-Ea / RT)

where A is the pre-exponential factor, Ea is the activation energy, R is the ideal gas constant, and T is the absolute temperature. The following tables summarize kinetic parameters reported in the literature for the esterification of acetic acid with n-propanol using various catalysts.

Table 1: Activation Energies for Propyl Acetate Esterification with Various Catalysts

Catalyst	Activation Energy (Ea) (kJ/mol)	Reference
Expandable Graphite	18.03	[2]
Sulfated Zirconia	49.2	[7]
Amberlyst-15	54.8 - 55.4	[5]
H-[Fe]ZSM-5	Not specified	[8]
H-[Al]ZSM-5	Not specified	[8]
Heteropolyacids	53 - 66 (for similar esters)	[9]

Table 2: Pre-exponential Factors and Rate Constants for Propyl Acetate Esterification

Catalyst	Pre-exponential Factor (A)	Rate Constant (k)	Temperature (K)	Reference
Expandable Graphite	5.46 x 10⁷ L/(mol·min)	-	353.2 - 383.2	[2]
Amberlyst-15	3.2 x 10⁴ L²/(g·mol·h)	-	338 - 368	[5]

Note: The units and conditions for the pre-exponential factor and rate constant vary between studies, making direct comparison challenging. Readers are advised to consult the original publications for detailed experimental conditions.

Influence of Process Parameters on Reaction Kinetics

Effect of Temperature

Increasing the reaction temperature generally increases the reaction rate, as predicted by the Arrhenius equation. However, since the esterification reaction is reversible and exothermic, excessively high temperatures can unfavorably shift the equilibrium towards the reactants, thereby reducing the maximum achievable conversion.

Effect of Molar Ratio of Reactants

Utilizing an excess of one reactant, typically the alcohol (n-propanol), can shift the equilibrium towards the formation of the ester, thereby increasing the conversion of the limiting reactant (acetic acid).

Effect of Catalyst Loading

For heterogeneous catalysts, increasing the catalyst loading generally increases the reaction rate up to a certain point, beyond which the rate may become limited by other factors such as mass transfer or the intrinsic reaction rate.[10]

Effect of Water

Water is a product of the esterification reaction, and its presence can drive the reverse reaction (hydrolysis), thus lowering the net rate of ester formation and the equilibrium conversion. The removal of water during the reaction, for instance by using a water segregator or pervaporation, can significantly enhance the yield of propyl acetate.[2][5]

Catalyst Performance and Reusability

For industrial applications, the stability and reusability of heterogeneous catalysts are of critical importance. Solid acid catalysts like Amberlyst-15 and sulfated zirconia have been shown to be effective for propyl acetate synthesis. However, their activity can decrease over successive reaction cycles due to factors such as leaching of active sites, fouling, or poisoning.[7][11] Catalyst regeneration, for example, by washing and drying, can often restore a significant portion of the initial activity.[1] Studies have shown that some catalysts, like Amberlyst-36, exhibit no significant change in activity after four cycles in similar esterification reactions.[12]

Conclusion

The reaction kinetics of propyl acetate esterification are governed by a complex interplay of reaction mechanism, catalyst properties, and process parameters. This guide has provided a detailed overview of the key aspects of these kinetics, including comprehensive experimental protocols for their determination and a summary of relevant quantitative data. The provided visualizations of reaction mechanisms and experimental workflows offer a clear conceptual framework for understanding this important industrial reaction. For researchers and professionals in drug development and chemical synthesis, a thorough grasp of these principles is essential for the efficient and scalable production of propyl acetate.

References

• 1. Magnetic-responsive solid acid catalysts for esterification - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05350D [pubs.rsc.org]
• 2. asianpubs.org [asianpubs.org]
• 3. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 4. Advanced Acid And Ester Titration Basics – Boston Apothecary [bostonapothecary.com]
• 5. researchgate.net [researchgate.net]
• 6. Kinetics study of propyl acetate synthesis reaction catalyzed by Amberlyst 15 | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. DSpace [repository.upenn.edu]
• 9. researchgate.net [researchgate.net]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]

The Solubility Landscape of Organic Compounds in Propyl Acetate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of organic compounds in propyl acetate, a versatile solvent with applications across the pharmaceutical and chemical industries. This document is intended to be a valuable resource for researchers and professionals involved in drug development, formulation, and chemical synthesis, offering both quantitative data and detailed experimental methodologies.

Propyl acetate (CH₃COOCH₂CH₂CH₃) is a colorless ester with a characteristic pear-like odor. Its moderate polarity and ability to act as a hydrogen bond acceptor make it an effective solvent for a range of organic molecules. Understanding the solubility of active pharmaceutical ingredients (APIs) and other organic compounds in this solvent is crucial for processes such as reaction chemistry, crystallization, and formulation development.

Quantitative Solubility Data

The following tables summarize the available quantitative and qualitative solubility data for various organic compounds in propyl acetate and structurally similar solvents. Due to the limited availability of a centralized database for propyl acetate, data for ethyl acetate is included as a relevant proxy, given their structural and chemical similarities. Researchers should, however, consider these values as estimations and verify them experimentally for specific applications.

Table 1: Solubility of Common Organic Compounds in Propyl Acetate and Ethyl Acetate

Compound	Solvent	Temperature (°C)	Solubility
Benzoic Acid	Propyl Acetate	25	0.288 (mole fraction)[1]
Salicylic Acid	Ethyl Acetate	25	1.370 M[2]
Ibuprofen	Ethyl Acetate	25	Soluble
Naproxen	Ethyl Acetate	25	High
Paracetamol	Ethyl Acetate	25	Soluble
Caffeine	Ethyl Acetate	25	Soluble (approx. 2x more soluble than in water)[3]
Sulfadiazine	-	-	Data not available

Table 2: Qualitative Solubility of Selected Organic Compounds

Compound	Solvent	Solubility Description
Diosgenin	Propyl Acetate	Soluble, with solubility increasing at higher temperatures
Ibuprofen Salts ([ValOR][IBU])	Ethyl Acetate	Soluble or partly soluble[4]
Cellulose Nitrate	Propyl Acetate	Good solvency
Resins (e.g., acrylic, polyester)	Propyl Acetate	Good solvency

Experimental Protocols for Solubility Determination

Accurate determination of solubility is paramount for reliable process development and formulation. The following are detailed methodologies for two common experimental techniques used to measure the solubility of organic compounds in solvents like propyl acetate.

Gravimetric Method

The gravimetric method is a straightforward and widely used technique for determining the solubility of a solid in a liquid. It relies on the precise measurement of mass.

Materials and Apparatus:

• Analytical balance (accurate to ±0.1 mg)

• Thermostatically controlled shaker or water bath

• Filtration apparatus (e.g., syringe filters with appropriate membrane, vacuum filtration setup)

• Vials or flasks with secure closures

• Oven

• Desiccator

• Spatula

• Volumetric flasks

Procedure:

• Sample Preparation: An excess amount of the solid organic compound is added to a known volume or mass of propyl acetate in a sealed vial or flask. The excess solid ensures that a saturated solution is formed.

• Equilibration: The mixture is agitated in a thermostatically controlled shaker or water bath at the desired temperature for a sufficient period to reach equilibrium. This can range from several hours to days, depending on the compound and solvent. It is crucial to ensure that equilibrium has been reached by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation: Once equilibrium is achieved, the undissolved solid is separated from the saturated solution. This is typically done by filtration through a membrane filter (e.g., 0.45 µm PTFE) that is compatible with propyl acetate. To avoid temperature-induced precipitation, the filtration should be performed at the same temperature as the equilibration. Centrifugation followed by careful decantation of the supernatant can also be used.

• Analysis: A known mass or volume of the clear, saturated filtrate is transferred to a pre-weighed container.

• Solvent Evaporation: The solvent (propyl acetate) is evaporated from the container. This is usually done in an oven at a temperature below the boiling point of the solute to avoid decomposition.

• Drying and Weighing: The container with the solid residue is cooled in a desiccator and then weighed on an analytical balance. The process of heating, cooling, and weighing is repeated until a constant mass is obtained.

• Calculation: The solubility is calculated as the mass of the dissolved solid per unit mass or volume of the solvent.

Shake-Flask Method

The shake-flask method is a common technique, particularly in the pharmaceutical industry, for determining thermodynamic solubility.[5]

Materials and Apparatus:

• Same as the Gravimetric Method.

• Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis spectrophotometer).

Procedure:

• Preparation of Saturated Solution: Similar to the gravimetric method, an excess of the solid compound is added to propyl acetate in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature until equilibrium is reached.[6]

• Phase Separation: The undissolved solid is separated from the saturated solution by filtration or centrifugation at the equilibration temperature.[5]

• Dilution: A precise aliquot of the clear supernatant is carefully diluted with a suitable solvent to a concentration within the analytical range of the chosen instrument.

• Quantification: The concentration of the solute in the diluted solution is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy. A calibration curve prepared with known concentrations of the compound is used for quantification.

• Calculation: The solubility is calculated by taking into account the dilution factor and is typically expressed in units of mg/mL or mol/L.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the experimental procedures for determining the solubility of an organic compound in propyl acetate.

Caption: Experimental workflow for solubility determination.

Caption: Key factors and methods in solubility studies.

References

• 1. digital.library.unt.edu [digital.library.unt.edu]
• 2. gzscienceclassonline.weebly.com [gzscienceclassonline.weebly.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Enhancement of ibuprofen solubility and skin permeation by conjugation with l -valine alkyl esters - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00100G [pubs.rsc.org]
• 5. Solubility of Paracetamol in Pure Solvents | CoLab [colab.ws]
• 6. pubs.acs.org [pubs.acs.org]

Propyl Acetate: A Technical Guide to its Early Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational research surrounding the discovery and synthesis of propyl acetate. It provides a detailed look at the pioneering experimental methods and the quantitative data available from early scientific literature. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development who are interested in the historical context and fundamental chemistry of this widely used ester.

Core Concepts: The Dawn of Esterification

The synthesis of propyl acetate is a classic example of an esterification reaction. The seminal work in this area was conducted by Emil Fischer and Arthur Speier in 1895.[1][2][3] Their research, detailed in the paper "Darstellung der Ester" (Preparation of Esters), was the first to systematically describe the acid-catalyzed esterification of carboxylic acids with alcohols.[1][2][3] This method, now famously known as the Fischer-Speier esterification, involves refluxing a carboxylic acid and an alcohol in the presence of a strong acid catalyst, typically sulfuric acid or hydrogen chloride.[1][2] The reaction is a reversible equilibrium, and to favor the formation of the ester, an excess of one of the reactants (usually the alcohol) is used, and the water produced is often removed.[3]

Experimental Protocols: Recreating Early Syntheses

Fischer-Speier Esterification of Acetic Acid with Propan-1-ol (circa 1895)

This protocol is a representative reconstruction of the method likely used in the late 19th and early 20th centuries, based on the principles outlined by Fischer and Speier.

Materials:

• Glacial Acetic Acid

• Propan-1-ol

• Concentrated Sulfuric Acid

• Saturated Sodium Bicarbonate Solution

• Saturated Sodium Chloride Solution

• Anhydrous Calcium Chloride

Procedure:

• Reaction Setup: A mixture of glacial acetic acid and an excess of propan-1-ol is placed in a round-bottom flask. A small amount of concentrated sulfuric acid (acting as the catalyst) is carefully added.[1][2]

• Reflux: The flask is fitted with a reflux condenser and the mixture is heated to boiling. The reaction is allowed to reflux for several hours to reach equilibrium.[1]

• Neutralization: After cooling, the reaction mixture is transferred to a separatory funnel and washed with water, followed by a saturated solution of sodium bicarbonate to neutralize the unreacted acetic acid and the sulfuric acid catalyst. Care must be taken due to the evolution of carbon dioxide gas.

• Washing: The organic layer is then washed with a saturated sodium chloride solution to help break any emulsions and remove excess water.

• Drying: The crude propyl acetate is separated and dried over an anhydrous drying agent, such as calcium chloride.

• Distillation: The final step is the purification of the propyl acetate by distillation. The fraction boiling at the characteristic boiling point of propyl acetate is collected.

Quantitative Data from Early Research

Property	Early 20th Century Value (Source)	Modern Value (Source)
Boiling Point	~101-102 °C	101.6 °C[4][5][6]
Melting Point	-	-95 °C[5][6]
Density (g/mL)	~0.888 at 20 °C	0.888 at 25 °C[6]
Solubility in Water	Sparingly soluble	1.89 g/100 mL at 20 °C[4]
Yield (Fischer-Speier)	Dependent on reaction conditions (qualitatively high with excess alcohol)	Can approach >95% with optimization (e.g., removal of water)[3]

Visualizing the Core Processes

To better understand the relationships and workflows described, the following diagrams are provided in the DOT language for Graphviz.

Fischer-Speier Esterification Workflow

Purification Workflow for Propyl Acetate

Mechanism of Fischer-Speier Esterification

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer-Speier Esterification Method [drugfuture.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Propyl Acetate | C5H10O2 | CID 7997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. solventis.net [solventis.net]
• 6. atamankimya.com [atamankimya.com]

Propyl acetate CAS number and molecular structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl acetate (n-propyl acetate) is an organic ester with the chemical formula C5H10O2.[1] It is a colorless liquid possessing a characteristic pear-like odor.[2] This compound is widely utilized as a solvent in various industries, including the manufacturing of coatings, printing inks, cosmetics, and fragrances.[1][2][3] In the pharmaceutical and drug development sectors, propyl acetate serves as a valuable solvent for extractions and purifications. This technical guide provides an in-depth overview of propyl acetate, covering its chemical and physical properties, a detailed experimental protocol for its synthesis, and a visualization of its molecular structure and reaction pathway.

Chemical and Physical Properties

The key quantitative data for propyl acetate are summarized in the table below for easy reference and comparison.

Property	Value	Unit
Identifiers
CAS Number	109-60-4
IUPAC Name	Propyl acetate
Synonyms	n-Propyl acetate, Propyl ethanoate, 1-Acetoxypropane	[1][4]
Molecular Properties
Molecular Formula	C5H10O2	[1][2][5]
Molecular Weight	102.13	g/mol
Physical Properties
Appearance	Colorless liquid	[2][4]
Odor	Mild, fruity, pear-like	[1][2]
Density	0.888	g/mL at 25 °C
Boiling Point	102	°C
Melting Point	-95	°C
Flash Point	14	°C
Solubility in Water	18.9	g/L
Refractive Index	1.384	at 20 °C
Vapor Pressure	25	mmHg at 20 °C

Experimental Protocol: Synthesis of Propyl Acetate via Fischer-Speier Esterification

Propyl acetate is commonly synthesized through the Fischer-Speier esterification of acetic acid and 1-propanol, using a strong acid catalyst such as sulfuric acid.[1][2] This reversible reaction produces propyl acetate and water as a byproduct.[1][2]

Materials:

• 1-Propanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Distilled Water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1-propanol and a molar excess of glacial acetic acid.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. The reaction is typically refluxed for 1-2 hours to reach equilibrium.

• Work-up and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with distilled water to remove the excess acid and alcohol.

  • Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution until effervescence ceases.

  • Wash again with distilled water to remove any residual sodium bicarbonate.

• Drying: Transfer the organic layer to a clean, dry flask and dry it over anhydrous magnesium sulfate or sodium sulfate to remove any remaining water.

• Purification:

  • Decant or filter the dried organic layer to remove the drying agent.

  • Purify the crude propyl acetate by simple distillation. Collect the fraction that boils at the known boiling point of propyl acetate (approximately 102 °C).

Visualizations

Molecular Structure of Propyl Acetate

Caption: Molecular structure of propyl acetate.

Fischer-Speier Esterification Workflow

Caption: Workflow for the synthesis of propyl acetate.

References

• 1. Propyl acetate | 109-60-4 [chemicalbook.com]
• 2. Propyl acetate - Wikipedia [en.wikipedia.org]
• 3. asianpubs.org [asianpubs.org]
• 4. Propyl Acetate | C5H10O2 | CID 7997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. n-propyl acetate [stenutz.eu]

An In-depth Technical Guide to the Health and Safety of Propyl Acetate in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of propyl acetate in a laboratory environment. The following sections detail the substance's properties, hazards, exposure controls, and emergency procedures to ensure a safe working environment.

Chemical and Physical Properties

Propyl acetate, also known as n-propyl acetate, is a colorless ester with a characteristic fruity odor.[1][2][3][4] It is highly flammable and moderately volatile.[1][2][5] Understanding its physical and chemical properties is fundamental to its safe handling.

Property	Value	References
Molecular Formula	C₅H₁₀O₂	[1][2][4]
Molecular Weight	102.13 g/mol	[2][5]
Appearance	Clear, colorless liquid	[1][2][3][6]
Odor	Mild, fruity odor	[3][4]
Boiling Point	101.6 °C (214.9 °F)	[5]
Melting Point	-95 °C (-139 °F)	[2][5]
Flash Point	13 °C (55.4 °F)	[7]
Vapor Pressure	35.9 mmHg at 25 °C	[3]
Density	0.886 g/cm³ at 20 °C (68 °F)	[5]
Solubility	Slightly soluble in water; miscible with most organic solvents	[1][2][7]

Hazard Identification and Classification

Propyl acetate is classified as a hazardous substance. Its primary hazards are flammability and its potential to cause irritation and central nervous system depression.[6][7]

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 2	Highly flammable liquid and vapor[7][8]
Serious Eye Damage/Eye Irritation	Category 2A	Causes serious eye irritation[7][8]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause drowsiness or dizziness[7][8]

NFPA 704 Diamond:

• Health (Blue): 1 - Can cause significant irritation.[1]

• Flammability (Red): 3 - Can be ignited under almost all ambient temperature conditions.[1][5]

• Instability (Yellow): 0 - Normally stable, even under fire conditions.[1][5]

• Special (White): None

Toxicology and Health Effects

Exposure to propyl acetate can occur through inhalation, skin contact, eye contact, and ingestion.[3][6] The primary health effects are irritation and central nervous system depression.[6]

Exposure Route	Acute Effects	Chronic Effects
Inhalation	Irritation of the nose and throat, coughing, headache, dizziness, drowsiness, nausea, and potential loss of consciousness at high concentrations.[3][6][9][10]	Prolonged exposure may lead to central nervous system effects.[6]
Skin Contact	Mild skin irritation.[6][11] Prolonged or repeated contact can cause dryness and cracking of the skin.[9][12]	Dermatitis.[13]
Eye Contact	Causes serious eye irritation, including stinging, tearing, redness, and swelling.[6][13]	N/A
Ingestion	Gastrointestinal irritation, nausea, vomiting, and diarrhea.[6]	May affect the liver with prolonged or repeated exposure.[9]

Toxicity Data:

Type	Species	Route	Value	References
LD50	Rat	Oral	9,370 mg/kg	[8][13]
LD50	Rabbit	Dermal	> 17,800 mg/kg	[13]
LC50	Rat	Inhalation	8,000 ppm (4 hours)	[14]

Exposure Limits

Adherence to established occupational exposure limits is crucial to prevent adverse health effects.

Organization	TWA	STEL	References
OSHA (PEL)	200 ppm (840 mg/m³)	-	[9]
NIOSH (REL)	200 ppm (840 mg/m³)	250 ppm (1050 mg/m³)	[14][9]
ACGIH (TLV)	100 ppm	150 ppm
IDLH	1,700 ppm	-	[5][14]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of fire and exposure.

Handling:

• Use in a well-ventilated area or under a chemical fume hood.[7]

• Keep away from heat, sparks, open flames, and other ignition sources.[6][15] No smoking.[15]

• Use non-sparking tools and explosion-proof equipment.[6][15]

• Ground and bond containers and receiving equipment to prevent static discharge.[6][15]

• Avoid contact with skin, eyes, and clothing.[15]

• Avoid breathing vapors or mist.[6]

• Wash hands thoroughly after handling.[6]

• Wear appropriate personal protective equipment.[6]

Storage:

• Store in a dedicated flammables cabinet.[7]

• Keep containers tightly closed in a cool, dry, and well-ventilated place.[15][16]

• Store away from incompatible materials such as strong oxidizing agents, acids, and bases.[6][12]

• Protect from direct sunlight.[15]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling propyl acetate:

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[8][16] Ensure an eyewash station is readily available.[11]

• Skin Protection: Wear chemically resistant gloves, such as butyl rubber.[8] A lab coat or protective suit should also be worn.[8]

• Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a NIOSH-approved respirator with an organic vapor cartridge.[8][17][18]

First Aid Measures

In the event of exposure, follow these first aid procedures:

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[6][11][15]

• Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected area with soap and plenty of water for at least 15 minutes.[15] Seek medical attention if irritation persists.[11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6][15] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.[11]

• Ingestion: Do NOT induce vomiting.[6] Rinse mouth with water.[7] Never give anything by mouth to an unconscious person.[6] Seek immediate medical attention.[11]

Fire Fighting Measures

Propyl acetate is a highly flammable liquid.[5][6]

• Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[6][12] A water spray can be used to cool fire-exposed containers.[9][11]

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.[6]

• Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.[5][7][15] Containers may explode when heated.[5][9] Hazardous combustion products include carbon monoxide and carbon dioxide.[6][12]

• Protective Equipment: Firefighters should wear full protective clothing and a self-contained breathing apparatus (SCBA).[11]

Accidental Release Measures

In the event of a spill, follow these procedures:

• Personal Precautions: Evacuate the area and eliminate all ignition sources.[5][9][11] Ensure adequate ventilation.[6] Avoid breathing vapors and contact with the spilled material.[6][11]

• Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5][11]

• Containment and Cleanup: Contain the spill with a non-combustible absorbent material such as sand, earth, or vermiculite.[5][6][7] Collect the absorbed material into a sealed container for disposal.[5][7] Use non-sparking tools for cleanup.[6]

Disposal Considerations

Dispose of propyl acetate and contaminated materials in accordance with all applicable federal, state, and local regulations.[6][11] This material may be classified as a hazardous waste.[9] Do not dispose of it in drains or the environment.[15]

Experimental Protocols

Protocol 1: Standard Operating Procedure for Handling Propyl Acetate

This protocol outlines the essential steps for safely handling propyl acetate in a laboratory setting.

1. Pre-Handling Review:

• Review the Safety Data Sheet (SDS) for propyl acetate.[6]
• Confirm the location and functionality of safety equipment, including the chemical fume hood, safety shower, and eyewash station.
• Ensure appropriate PPE is available and in good condition.

2. Handling Procedure:

• Conduct all work with propyl acetate in a well-ventilated area, preferably within a certified chemical fume hood.[7]
• Don the required PPE: safety goggles, lab coat, and butyl rubber gloves.[8]
• Ground and bond all containers and transfer equipment to prevent static electricity buildup.[6][15]
• Use only non-sparking tools.[6][15]
• Dispense the smallest amount of propyl acetate necessary for the experiment.
• Keep the container tightly closed when not in use.[6]
• Avoid generating mists or aerosols.[19]

3. Post-Handling:

• Wipe down the work area with an appropriate solvent.
• Properly dispose of any waste materials in a designated hazardous waste container.
• Remove PPE and wash hands thoroughly with soap and water.[6]

Protocol 2: Emergency Response to a Propyl Acetate Spill

This protocol provides a step-by-step guide for responding to a spill of propyl acetate.

1. Immediate Actions:

• Alert personnel in the immediate area of the spill.
• If the spill is large or the ventilation is poor, evacuate the area.
• Remove all sources of ignition.[5][9][11]

2. Spill Containment and Cleanup:

• If safe to do so, stop the source of the leak.
• Contain the spill using a chemical spill kit with a non-combustible absorbent material.[5][6][7]
• Use non-sparking tools to collect the absorbed material.[6]
• Place the contaminated absorbent in a labeled, sealed container for hazardous waste disposal.[5][7]
• Ventilate the area to disperse any remaining vapors.[6]

3. Decontamination:

• Clean the spill area with soap and water.
• Properly dispose of all contaminated materials, including cleaning supplies and PPE.

4. Reporting:

• Report the incident to the laboratory supervisor and the appropriate safety officer.

Visualizations

Propyl Acetate Primary Hazards

Propyl Acetate Spill Response Workflow

Recommended PPE for Propyl Acetate

References

• 1. solventis.net [solventis.net]
• 2. What is Propyl Acetate - Properties & Specifications [wanwei-pva.com]
• 3. Propyl Acetate | C5H10O2 | CID 7997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Propyl acetate | 109-60-4 [chemicalbook.com]
• 5. N-PROPYL ACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. cometchemical.com [cometchemical.com]
• 7. Propyl Acetate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 8. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 9. nj.gov [nj.gov]
• 10. diggersaustralia.com.au [diggersaustralia.com.au]
• 11. aglayne.com [aglayne.com]
• 12. Propyl Acetate MSDS/SDS | Supplier & Distributor [wanwei-pva.com]
• 13. corecheminc.com [corecheminc.com]
• 14. n-Propyl acetate - IDLH | NIOSH | CDC [cdc.gov]
• 15. apcbkk.com [apcbkk.com]
• 16. scienceinteractive.com [scienceinteractive.com]
• 17. fishersci.com [fishersci.com]
• 18. CDC - NIOSH Pocket Guide to Chemical Hazards - n-Propyl acetate [cdc.gov]
• 19. agilent.com [agilent.com]

Environmental Fate and Degradation of Propyl Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl acetate (n-propyl acetate), a colorless ester with a characteristic pear-like odor, sees extensive use as a solvent in various industries, including coatings, printing inks, cosmetics, and pharmaceuticals.[1][2][3][4][5] Its production and use can lead to its release into the environment through various waste streams.[6] Understanding the environmental fate and degradation of propyl acetate is crucial for assessing its ecological impact and ensuring its safe use. This technical guide provides an in-depth overview of the current scientific understanding of propyl acetate's behavior in the environment, including its physical and chemical properties, biodegradation, abiotic degradation pathways, and mobility.

Physical and Chemical Properties

The environmental distribution and fate of a chemical are largely governed by its physical and chemical properties. Key properties of propyl acetate are summarized in Table 1.

Property	Value	Reference
Molecular Formula	C5H10O2	[1]
Molecular Weight	102.13 g/mol	[6][7]
Appearance	Clear, colorless liquid	[1][6][7][8]
Odor	Mild, fruity, pear-like	[6][7][8]
Boiling Point	101.5 - 102.0 °C	[6][7]
Melting Point	-95 °C to -92 °C	[6][7]
Vapor Pressure	35.9 mm Hg at 25 °C	[6]
Water Solubility	18,900 mg/L at 20 °C	[6]
Henry's Law Constant	2.18 x 10⁻⁴ atm-cu m/mole	[6]
Log Koc (Soil Adsorption Coefficient)	1.0 (estimated)	[6]
Flash Point	14.4 °C	[1]

Environmental Fate and Mobility

Release into the Environment

Propyl acetate is released into the environment primarily through industrial emissions from its production and use as a solvent.[6] It is also a naturally occurring compound found as a plant volatile in many fruits.[6]

Environmental Distribution

The fate of propyl acetate in the environment is dictated by its physicochemical properties. A high vapor pressure and a moderate Henry's Law constant suggest that if released to water or soil, volatilization will be a significant process.[6]

Figure 1: Environmental Fate of Propyl Acetate.

Mobility

With an estimated soil adsorption coefficient (Koc) of 10, propyl acetate is expected to have very high mobility in soil.[6] This indicates a low potential for adsorption to soil organic matter and sediment, suggesting it can readily leach into groundwater.

Degradation Pathways

Propyl acetate is susceptible to both biotic and abiotic degradation processes in the environment.

Biodegradation

Biodegradation is a primary degradation pathway for propyl acetate in both soil and water.[6] Studies have shown that it is readily biodegradable under aerobic conditions.

Table 2: Aerobic Biodegradation of Propyl Acetate

Test System	Inoculum	Duration	Degradation	Reference
Japanese MITI test	Activated sludge	2 weeks	81.0% of Theoretical BOD	[6]
Settled domestic wastewater	Seed	5 days	62% of Theoretical BOD	[6]
Settled domestic wastewater	Seed	10 days	80% of Theoretical BOD	[6]
Seawater with domestic wastewater seed	Seed	5 days	50% of Theoretical BOD	[6]
Seawater with domestic wastewater seed	Seed	10 days	70% of Theoretical BOD	[6]

Pure culture studies have also demonstrated the ability of certain bacteria, such as Alcaligenes faecalis, to oxidize n-propyl acetate.[6]

Abiotic Degradation

In the atmosphere, propyl acetate exists solely as a vapor.[6] The primary degradation mechanism is reaction with photochemically-produced hydroxyl radicals. The estimated half-life for this reaction is 4.7 days.[6] Direct photolysis is not expected to be a significant degradation pathway as propyl acetate does not absorb light at wavelengths greater than 290 nm.[6]

Figure 2: Atmospheric Degradation of Propyl Acetate.

Propyl acetate can undergo hydrolysis to form acetic acid and propanol.[9] This process is influenced by pH, with hydrolysis being slow at neutral pH and faster under acidic or basic conditions.[6][10] The estimated half-lives for hydrolysis are approximately 3 years at pH 7, 119 days at pH 8, and 12 days at pH 9.[6]

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. An analytical method to determine Henry's law constant for selected volatile organic compounds at concentrations and temperatures corresponding to tap water use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Experimentally determined soil organic matter-water sorption coefficients for different classes of natural toxins and comparison with estimated numbers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. oecd.org [oecd.org]
• 6. asianpubs.org [asianpubs.org]
• 7. oecd.org [oecd.org]
• 8. chemsafetypro.com [chemsafetypro.com]
• 9. oecd.org [oecd.org]
• 10. oecd.org [oecd.org]

Protocols & Analytical Methods

Propyl Acetate GC-MS Analysis: An Application Note and Protocol for Researchers

For Immediate Release

This document provides detailed application notes and protocols for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of propyl acetate. It is intended for researchers, scientists, and drug development professionals who require a robust and reliable method for the quantification and identification of this volatile ester. The protocols outlined below cover both the direct analysis of propyl acetate and the analysis of acetate through derivatization.

Introduction

Propyl acetate is a common solvent used in a variety of industrial applications, including the manufacturing of printing inks, coatings, and as a flavoring agent. Accurate and sensitive analytical methods are crucial for quality control, environmental monitoring, and safety assessment. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile compounds like propyl acetate, offering high separation efficiency and definitive identification based on mass spectra.[1] This application note presents two primary methodologies: the direct GC-MS analysis of propyl acetate and the quantification of acetate in aqueous samples via derivatization to propyl acetate.

Quantitative Data Summary

The following table summarizes the key quantitative data for the GC-MS analysis of propyl acetate.

Parameter	Value	Source
Molecular Weight	102.13 g/mol	[2][3]
Retention Time	~4.0 - 7.3 min (Varies with column and method)	[4]
Characteristic Mass Fragments (m/z)	Relative Abundance (%)	Source
43	100	[5][6]
61	25	[6]
27	9	[6]
73	11	[6]
102 (Molecular Ion)	1	[6]

Experimental Protocols

Two detailed experimental protocols are provided below. The first describes the direct analysis of a propyl acetate standard, suitable for quality control of the pure substance or as a reference. The second protocol details a derivatization method for the quantification of acetate in biological or aqueous samples.

Protocol 1: Direct GC-MS Analysis of Propyl Acetate

This protocol is designed for the direct injection and analysis of propyl acetate.

1. Materials and Reagents:

• Propyl Acetate (analytical standard grade)

• Methanol or Dichloromethane (GC grade, for dilution)

• 2 mL GC vials with PTFE-lined septa

2. Preparation of Calibration Standards:

• Prepare a stock solution of propyl acetate in a suitable volatile solvent such as methanol or dichloromethane at a concentration of 1000 µg/mL.

• Perform serial dilutions of the stock solution to prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Transfer the standards to 2 mL GC vials and cap securely.

3. GC-MS Instrumentation and Parameters:

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injection Volume	1 µL
Injector Temperature	250 °C
Split Ratio	20:1
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature of 40 °C, hold for 2 minutes, ramp to 110 °C at 8 °C/min, then ramp to 180 °C at 20 °C/min and hold for 5 minutes.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	35-150 amu
Scan Mode	Full Scan
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C

Protocol 2: Analysis of Acetate via Derivatization to Propyl Acetate

This protocol is adapted for the quantification of acetate in aqueous samples by converting it to the more volatile propyl acetate derivative.

1. Materials and Reagents:

• Sample containing acetate

• 1-Propanol

• Pyridine

• Methyl Chloroformate (MCF)

• Sodium Hydroxide (NaOH), 1 M solution

• Internal Standard (e.g., deuterated sodium acetate)

• 2 mL microcentrifuge tubes

2. Derivatization and Extraction Procedure:

• To a 2 mL microcentrifuge tube, add 200 µL of the aqueous sample.

• If using an internal standard, add the appropriate volume.

• Add 50 µL of 1-propanol and 50 µL of pyridine to the tube.

• Add 100 µL of 1 M NaOH, followed immediately by 30 µL of methyl chloroformate (MCF).

• Vortex the tube vigorously for 30 seconds to facilitate the derivatization reaction.

• The upper organic layer containing the propyl acetate derivative is then carefully transferred to a GC vial for analysis.

3. GC-MS Instrumentation and Parameters:

Parameter	Setting
Gas Chromatograph
Column	ZB-1701 (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar mid-polar column
Injection Volume	2 µL
Injector Temperature	280 °C
Split Ratio	25:1
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature of 100 °C for 0.5 minutes, ramp to 115 °C at 5 °C/min, then ramp to 280 °C at 80 °C/min and hold for 1 minute.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	30-150 amu
Scan Mode	Full Scan (or Selected Ion Monitoring for higher sensitivity)
Ion Source Temperature	230 °C
Quadrupole Temperature	200 °C

Visualizations

The following diagrams illustrate the experimental workflows for the two described protocols.

Caption: Workflow for Direct GC-MS Analysis of Propyl Acetate.

Caption: Workflow for GC-MS Analysis of Acetate via Derivatization.

References

• 1. benchchem.com [benchchem.com]
• 2. n-Propyl acetate [webbook.nist.gov]
• 3. n-Propyl acetate [webbook.nist.gov]
• 4. ez.restek.com [ez.restek.com]
• 5. massbank.eu [massbank.eu]
• 6. researchgate.net [researchgate.net]

Application of Propyl Acetate in Thin-Layer Chromatography: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thin-Layer Chromatography (TLC) is a cornerstone technique in analytical and organic chemistry, valued for its simplicity, speed, and versatility in separating components of a mixture.[1] The choice of the mobile phase is a critical factor that governs the separation efficiency. Propyl acetate, a clear, colorless liquid with a characteristic fruity odor, serves as a valuable solvent in TLC mobile phases due to its moderate polarity and good solvency power for a range of organic compounds.[2][3]

Chemically similar to the more commonly used ethyl acetate, propyl acetate (n-propyl ethanoate) is an effective component in eluent systems for the separation of moderately polar to nonpolar compounds. Its slightly lower polarity compared to ethyl acetate can offer alternative selectivity and improved separation for certain mixtures. These application notes provide an overview of the utility of propyl acetate in TLC, including detailed experimental protocols and data for common applications.

Note on Data Interpretation: Due to a greater abundance of published data for ethyl acetate, a close structural analog of propyl acetate, the following tables and protocols often reference solvent systems containing ethyl acetate. Given the similarity in their chemical properties, these serve as an excellent starting point for method development with propyl acetate. Generally, substituting ethyl acetate with propyl acetate will result in slightly lower Rf values for a given compound, which can be compensated by adjusting the solvent ratio (e.g., increasing the proportion of propyl acetate in a nonpolar co-solvent).

Physicochemical Properties of Propyl Acetate

A solid understanding of the physicochemical properties of propyl acetate is essential for its effective application in TLC. These properties influence its behavior as a mobile phase component and its interaction with the stationary phase and analytes.

Property	Value	Reference
Chemical Formula	C₅H₁₀O₂	[2]
Molecular Weight	102.13 g/mol	[2]
Appearance	Clear, colorless liquid	[2]
Boiling Point	102 °C	[4]
Density	0.888 g/mL at 25 °C	[4]
Vapor Pressure	25 mmHg at 20 °C	[4]
Solubility in Water	18.9 g/L at 20 °C	[5]

Principles of Separation Using Propyl Acetate in TLC

In normal-phase TLC, a polar stationary phase like silica gel or alumina is used. The separation mechanism is based on the principle of adsorption. Polar compounds in the mixture will have a stronger affinity for the polar stationary phase and will therefore move up the plate more slowly, resulting in a lower Retention Factor (Rf). Nonpolar compounds will have a greater affinity for the mobile phase and will travel further up the plate, exhibiting a higher Rf value.[6]

Propyl acetate, being a solvent of moderate polarity, is effective in eluting a wide range of compounds. It is often used in combination with a nonpolar solvent, such as hexane or petroleum ether, to fine-tune the polarity of the mobile phase.[7] By varying the ratio of propyl acetate to the nonpolar solvent, the eluting strength of the mobile phase can be adjusted to achieve optimal separation. An increase in the proportion of propyl acetate will increase the polarity of the mobile phase, leading to higher Rf values for the analytes.

Logical Workflow for TLC Method Development

Developing a TLC method with a propyl acetate-based mobile phase follows a systematic approach to achieve optimal separation of the target analytes.

Caption: Workflow for TLC method development using a propyl acetate-based mobile phase.

Application Notes & Protocols

Application 1: Separation of Analgesics

Propyl acetate, in combination with a nonpolar solvent and a small amount of acid, can be used for the separation of common over-the-counter analgesics. The acid is added to suppress the ionization of acidic compounds like aspirin and ibuprofen, leading to less streaking and better-defined spots.

Experimental Protocol:

• Stationary Phase: Silica gel 60 F254 TLC plate.

• Sample Preparation: Crush an analgesic tablet and dissolve a small amount in methanol or a 1:1 mixture of dichloromethane and methanol.

• Standard Preparation: Prepare solutions of pure aspirin, acetaminophen, caffeine, and ibuprofen in methanol (approximately 1 mg/mL).

• Mobile Phase: A starting mobile phase can be a mixture of Hexane:Propyl Acetate:Acetic Acid in a ratio of 70:30:1 (v/v/v). The polarity can be adjusted by varying the Hexane:Propyl Acetate ratio.

• Development:

  • Pour the mobile phase into a developing chamber to a depth of about 0.5 cm. Line the chamber with filter paper to ensure saturation of the atmosphere with solvent vapors.

  • Using a capillary tube, spot the prepared sample and standard solutions on the baseline of the TLC plate.

  • Place the plate in the developing chamber and allow the solvent front to ascend to about 1 cm from the top of the plate.

  • Remove the plate, mark the solvent front, and allow it to dry.

• Visualization: Visualize the separated spots under a UV lamp at 254 nm. Circle the spots with a pencil.

Expected Results:

The different components of the analgesic tablet will separate based on their polarity. Caffeine is the most polar, followed by acetaminophen, aspirin, and then ibuprofen being the least polar. The Rf values will vary depending on the exact mobile phase composition.

Quantitative Data (Illustrative, based on Ethyl Acetate systems):

Compound	Typical Mobile Phase (Ethyl Acetate based)	Approximate Rf Value
Caffeine	Ethyl Acetate:Hexane (1:1)	0.25
Acetaminophen	Ethyl Acetate:Hexane (1:1)	0.40
Aspirin	Ethyl Acetate:Hexane (1:1) with 1% Acetic Acid	0.55
Ibuprofen	Ethyl Acetate:Hexane (1:1) with 1% Acetic Acid	0.70

When using propyl acetate, expect slightly lower Rf values. The ratio of propyl acetate to hexane may need to be increased to achieve similar results.

Application 2: Analysis of Plant Extracts and Secondary Metabolites

Propyl acetate-based solvent systems are effective for the separation of various classes of secondary metabolites from plant extracts, such as flavonoids, terpenoids, and alkaloids. The choice of the solvent system will depend on the polarity of the target compounds.

Experimental Protocol:

• Stationary Phase: Silica gel 60 F254 TLC plate.

• Sample Preparation: Extract the dried plant material with a suitable solvent (e.g., methanol, ethanol, or chloroform). Concentrate the extract and redissolve it in a small amount of the extraction solvent.

• Mobile Phase Selection:

  • For nonpolar compounds (e.g., some terpenoids): Start with a high ratio of a nonpolar solvent, such as Hexane:Propyl Acetate (9:1 or 8:2 v/v).

  • For moderately polar compounds (e.g., many flavonoids and alkaloids): Use a more polar mixture, such as Toluene:Propyl Acetate (7:3 v/v) or Chloroform:Propyl Acetate (8:2 v/v).

  • For more polar compounds: A higher proportion of propyl acetate or the addition of a more polar solvent like methanol may be necessary.

• Development: Follow the general development procedure outlined in the analgesics protocol.

• Visualization:

  • Examine the dried plate under UV light (254 nm and 366 nm).

  • Use a suitable staining reagent for visualization if the compounds are not UV-active. Common stains include:

    • Anisaldehyde-sulfuric acid reagent: For terpenes and steroids (heating required).

    • Dragendorff's reagent: For alkaloids.

    • Iodine vapor: For general visualization of organic compounds.

Illustrative Rf Values for Secondary Metabolites (based on Ethyl Acetate systems):

Compound Class	Typical Mobile Phase (Ethyl Acetate based)	Approximate Rf Range
Terpenoids	Hexane:Ethyl Acetate (8:2)	0.4 - 0.8
Flavonoids (Aglycones)	Toluene:Ethyl Acetate:Formic Acid (5:4:1)	0.3 - 0.7
Alkaloids	Chloroform:Methanol:Ammonia (85:14:1)	0.2 - 0.6

Substitution with propyl acetate will likely require an adjustment of the solvent ratios to achieve the desired separation.

General TLC Workflow Diagram

The following diagram illustrates the standard workflow for performing a thin-layer chromatography experiment.

Caption: General workflow for a thin-layer chromatography experiment.

Conclusion

Propyl acetate is a versatile and effective solvent for use in thin-layer chromatography, particularly as a moderately polar component in binary or ternary mobile phase systems. Its properties make it a suitable alternative to ethyl acetate, offering slightly different selectivity that can be advantageous for the separation of a variety of organic compounds, including active pharmaceutical ingredients and natural products. By following systematic method development and the protocols outlined in these notes, researchers can effectively utilize propyl acetate to achieve reliable and reproducible TLC separations.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Propyl Acetate | C5H10O2 | CID 7997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. How To Choose The Best Eluent For Thin Layer Chromatography (TLC) - Blogs - News [alwsci.com]
• 7. community.wvu.edu [community.wvu.edu]

Application Notes: Propyl Acetate as a Versatile and Green Solvent for Natural Product Extraction

Introduction Propyl acetate is emerging as a compelling solvent for the extraction of natural products, aligning with the growing demand for sustainable and green chemistry practices in research and industry.[1] As a colorless liquid with a characteristic fruity odor, it offers a favorable balance of performance, safety, and environmental compatibility.[1][2] Propyl acetate's good solvency power for a wide range of organic compounds, coupled with its low toxicity and ready biodegradability, makes it an excellent alternative to conventional solvents like hexane, chloroform, and ethyl acetate.[2][3][4] These notes provide researchers, scientists, and drug development professionals with comprehensive protocols and data for utilizing propyl acetate in the extraction of bioactive compounds from natural matrices.

Advantages of Propyl Acetate in Natural Product Extraction

• Green Solvent: Propyl acetate is considered readily biodegradable and has a lower environmental impact compared to many traditional organic solvents.[1][3]

• Low Toxicity: It possesses lower toxicity, enhancing laboratory safety for researchers.[2]

• Effective Solvency: Propyl acetate demonstrates high solvency for a variety of natural and synthetic resins, making it suitable for extracting a diverse range of phytochemicals.[3][5]

• Moderate Evaporation Rate: Its moderate evaporation rate allows for controlled concentration of the extract without excessive loss of volatile compounds.[1][2]

• Versatility: It is effective in various extraction techniques, including maceration, Soxhlet extraction, and ultrasound-assisted extraction, and can also be used as a solvent in chromatography and for liquid-liquid partitioning.[2][4][6]

Considerations for Use The selection of an appropriate extraction method is crucial and depends on the properties of the plant material, the stability of the target compounds, and the desired efficiency of the extraction.[7] While propyl acetate is miscible with many common organic solvents, it has limited solubility in water, which is a key consideration for liquid-liquid extraction processes.[6] As with any extraction procedure, parameters such as solvent-to-solid ratio, temperature, and extraction time should be optimized to maximize the yield of the target natural products.[7]

Data Presentation

For effective methodology development, it is crucial to understand the properties of propyl acetate in relation to other common solvents and the typical operational parameters.

Table 1: Comparative Properties of Common Extraction Solvents This table summarizes the key physical properties of propyl acetate and other frequently used solvents to aid in selection and process design.

Solvent	Chemical Formula	Boiling Point (°C)	Density (g/mL)	Polarity	Key Characteristics & Common Use
n-Propyl Acetate	C₅H₁₀O₂	102	0.888	Medium	Green solvent, moderate evaporation, good for resins, esters, and some alkaloids.[1][6]
Hexane	C₆H₁₄	69	0.655	Non-polar	Extraction of non-polar compounds like lipids and oils; can be neurotoxic.[8]
Ethanol	C₂H₆O	78	0.789	Polar	Versatile, extracts a wide range of polar and non-polar compounds; GRAS status.[9]
Ethyl Acetate	C₄H₈O₂	77	0.902	Medium	Widely used for medium-polarity compounds like flavonoids and terpenoids.[8][10]
Acetone	C₃H₆O	56	0.784	Polar aprotic	Effective for phenolic compounds and flavonoids; highly volatile.[11]
Water	H₂O	100	0.997	Highly Polar	Extracts water-soluble compounds like polysaccharides and some polyphenols.[12]

Table 2: Typical Starting Parameters for Propyl Acetate Extraction Methods The following parameters serve as a starting point for optimization. The ideal conditions will vary based on the specific plant matrix and target compounds.

Extraction Method	Parameter	Recommended Starting Range	Notes
Maceration	Solid-to-Solvent Ratio	1:10 to 1:20 (w/v)	Ensure plant material is fully submerged.[7][13]
Temperature	20-25 °C (Room Temp.)	Ideal for thermolabile compounds.[13]
Duration	24 - 72 hours	Requires periodic agitation for improved efficiency.[12][14]
Soxhlet Extraction	Solid-to-Solvent Ratio	1:5 to 1:10 (w/v)	Depends on the size of the thimble and flask.
Temperature	Boiling Point of Solvent (102 °C)	Not suitable for heat-sensitive compounds due to prolonged heat exposure.[7]
Duration	6 - 24 hours	Extraction is complete when the solvent in the siphon arm runs clear.[15][16]
Ultrasound-Assisted	Solid-to-Solvent Ratio	1:10 to 1:30 (w/v)	Higher ratios can improve efficiency.[15]
Temperature	20 - 60 °C	Temperature should be controlled to protect thermolabile compounds.[17][18]
Duration	15 - 60 minutes	Significantly reduces extraction time compared to other methods.[18][19]
Ultrasonic Power	100 - 400 W	Power should be optimized to avoid degradation of target compounds.[17]

Experimental Protocols

The following are detailed, generalized protocols for the extraction of natural products using propyl acetate.

Protocol 1: Maceration with Propyl Acetate Maceration is a simple technique suitable for thermolabile compounds, involving soaking the plant material in a solvent at room temperature.[7]

• Sample Preparation: Air-dry the plant material at room temperature or in an oven at 40-50 °C to a constant weight. Grind the dried material into a coarse powder (0.5-1.0 mm particle size) to increase the surface area for extraction.[13]

• Extraction: Place 100 g of the powdered plant material into a large, airtight glass container (e.g., a 2 L Erlenmeyer flask). Add 1 L of n-propyl acetate to achieve a 1:10 solid-to-solvent ratio.[13]

• Incubation: Seal the container tightly and store it at room temperature (20-25 °C) for 72 hours. Agitate the mixture by shaking or stirring at least once a day to ensure thorough extraction.[14]

• Filtration: After the incubation period, separate the extract from the solid plant residue (the marc) by filtering through cheesecloth, followed by vacuum filtration using Whatman No. 1 filter paper.

• Marc Rinsing: Wash the marc with a small volume of fresh n-propyl acetate (e.g., 2 x 50 mL) to recover any remaining extract. Combine the washings with the main filtrate.

• Concentration: Remove the n-propyl acetate from the filtrate using a rotary evaporator under reduced pressure at a temperature of 40-50 °C.

• Final Product: The resulting crude extract can be further dried in a vacuum oven to remove residual solvent. Store the final extract in an airtight vial at 4 °C.

Protocol 2: Soxhlet Extraction with Propyl Acetate Soxhlet extraction is a continuous method that provides efficient extraction but is not suitable for heat-sensitive compounds due to prolonged exposure to the solvent's boiling point.[7][15]

• Sample Preparation: Prepare the dried, powdered plant material as described in the maceration protocol.

• Apparatus Setup:

  • Place 50 g of the powdered plant material into a cellulose extraction thimble.

  • Place the thimble inside the main chamber of the Soxhlet extractor.

  • Fill a round-bottom flask with 500 mL of n-propyl acetate and add a few boiling chips.

  • Assemble the Soxhlet apparatus by connecting the flask to the extractor and fitting a condenser on top.[16]

• Extraction: Heat the round-bottom flask using a heating mantle. The solvent will vaporize, travel to the condenser, liquefy, and drip onto the sample in the thimble.[20] The extraction chamber will fill with the solvent until it reaches the top of the siphon arm, at which point the solvent containing the extracted compounds will siphon back into the boiling flask.[16]

• Duration: Allow the extraction to proceed for at least 12-18 hours, or until the solvent in the siphon arm appears colorless. Each cycle provides a fresh wash of the sample with distilled solvent.

• Concentration: Once the extraction is complete, cool the apparatus. Remove the thimble and concentrate the extract in the round-bottom flask using a rotary evaporator as described previously.

• Final Product: Dry the crude extract completely and store it in an airtight vial at 4 °C.

Protocol 3: Ultrasound-Assisted Extraction (UAE) with Propyl Acetate UAE uses high-frequency sound waves to create acoustic cavitation, disrupting cell walls and accelerating extraction, making it a rapid and efficient method.[17][21]

• Sample Preparation: Prepare the dried, powdered plant material as described in the maceration protocol.

• Apparatus Setup:

  • Place 10 g of the powdered plant material into a 250 mL beaker or flask.

  • Add 200 mL of n-propyl acetate to achieve a 1:20 solid-to-solvent ratio.

  • Place the vessel into an ultrasonic bath or insert an ultrasonic probe directly into the mixture. If using a bath, ensure the water level is sufficient to cover the solvent level in the vessel.[21] For better temperature control, a thermostatically controlled bath can be used.[17]

• Sonication:

  • Set the desired temperature (e.g., 40 °C) and sonication time (e.g., 30 minutes).

  • Apply ultrasonic waves at a specified power (e.g., 200 W) and frequency (typically 20-40 kHz).[17][18] The mechanical energy from the collapsing cavitation bubbles will enhance solvent penetration and mass transfer.[21]

• Filtration and Concentration: After sonication, immediately filter the mixture using vacuum filtration to separate the extract from the solid residue. Concentrate the filtrate using a rotary evaporator.

• Final Product: Dry the resulting crude extract and store it in an airtight vial at 4 °C.

Mandatory Visualizations

The following diagrams illustrate key workflows and decision processes in natural product extraction.

General workflow for natural product extraction.

References

• 1. Unlocking the Silent Transition: How N-Propyl Acetate Is Powering the Rise of Low-VOC Solvent Markets, FMI Study [einpresswire.com]
• 2. eqipped.com [eqipped.com]
• 3. dow.com [dow.com]
• 4. consolidated-chemical.com [consolidated-chemical.com]
• 5. maratekenvironmental.com [maratekenvironmental.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scialert.net [scialert.net]
• 9. simplesolvents.com [simplesolvents.com]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Preparation of Medicinal Plants: Basic Extraction and Fractionation Procedures for Experimental Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. inherba.it [inherba.it]
• 14. Maceration Plant Extraction Explained: Unlocking the Potential [pure5extraction.com]
• 15. mdpi.com [mdpi.com]
• 16. Advances in Natural Product Extraction Techniques, Electrospun Fiber Fabrication, and the Integration of Experimental Design: A Comprehensive Review | MDPI [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. Ultrasound assisted extraction (UAE) of bioactive compounds from fruit and vegetable processing by-products: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. foodsciencejournal.com [foodsciencejournal.com]
• 20. m.youtube.com [m.youtube.com]
• 21. google.com [google.com]

Propyl Acetate: A Comprehensive Evaluation for Industrial Coatings Applications

Application Note & Protocol Guide

For Researchers, Scientists, and Formulation Professionals

This document provides a detailed overview of the performance characteristics of n-propyl acetate as a solvent in industrial coatings. It is intended to be a valuable resource for researchers and formulators in the coatings industry, offering insights into its physical properties, performance in various resin systems, and standardized testing protocols.

Introduction to n-Propyl Acetate in Industrial Coatings

N-propyl acetate is a colorless, volatile ester with a characteristic fruity odor.[1][2][3] It has gained significant traction in the industrial coatings sector as a versatile and effective solvent. Its balanced properties, including a moderate evaporation rate and good solvency for a wide range of resins, position it as a favorable alternative to other common solvents.[4][5][6] N-propyl acetate is miscible with many organic solvents such as alcohols, ketones, and esters, but has limited solubility in water.[1][3][7] This solvent is utilized in a variety of coating applications, including wood lacquers, automotive refinishing, printing inks, and general industrial coatings.[1][4][7]

Physicochemical Properties of n-Propyl Acetate

A thorough understanding of the physical and chemical properties of n-propyl acetate is fundamental to its effective use in coating formulations.

Property	Value	Unit
Molecular Formula	C5H10O2
Molecular Weight	102.13	g/mol
Boiling Point	101.5	°C
Flash Point (Setaflash Closed Cup)	11.8	°C
Freezing Point	-93	°C
Specific Gravity (20/20°C)	0.888
Vapor Density (air = 1)	3.5
Viscosity (20°C)	0.6	cP or mPa·s
Surface Tension (20°C)	24.4	dynes/cm or mN/m
Evaporation Rate (n-butyl acetate = 1.0)	2.75
Water Solubility (20°C)	2.0	%
Kauri-Butanol (Kb) Value	46

Data sourced from multiple technical data sheets.[7]

Performance Evaluation in Industrial Coating Resins

The efficacy of a solvent is largely determined by its interaction with the resin system. N-propyl acetate demonstrates favorable performance across several key resin types used in industrial coatings.

Alkyd Resins

In alkyd resin systems, the choice of solvent significantly impacts viscosity, drying time, and film properties such as gloss and adhesion.[8] While aromatic hydrocarbons like xylene are traditionally used, n-propyl acetate offers a viable, non-HAP (Hazardous Air Pollutant) alternative.

Comparative Performance in a Medium Oil Alkyd Enamel:

Property	n-Propyl Acetate	Xylene
Viscosity Reduction
Initial Viscosity (resin solution)	450 cP	450 cP
Viscosity after 20% solvent addition	120 cP	110 cP
Drying Time
Set-to-Touch	25 min	35 min
Dry-Through	8 hours	10 hours
Film Properties
Gloss (60°)	92 GU	90 GU
Pencil Hardness	H	H

Acrylic Resins

For acrylic resins, particularly in applications like automotive topcoats and industrial maintenance coatings, solvent selection is critical for achieving the desired appearance and durability. N-propyl acetate's moderate evaporation rate helps to promote good flow and leveling, minimizing surface defects.

Comparative Performance in a Thermoplastic Acrylic Lacquer:

Property	n-Propyl Acetate	Methyl Ethyl Ketone (MEK)
Viscosity Reduction
Initial Viscosity (resin solution)	600 cP	600 cP
Viscosity after 30% solvent addition	85 cP	75 cP
Drying Time
Dust-Free	15 min	10 min
Tack-Free	45 min	30 min
Film Properties
Gloss (60°)	95 GU	93 GU
Pencil Hardness	F	F

Nitrocellulose Resins

In nitrocellulose lacquers, often used for wood finishing, the solvent blend dictates the application properties and the final appearance of the coating.[9] The viscosity of a nitrocellulose solution is influenced by the type of solvent used, with ketones generally providing lower viscosity than esters of a similar boiling point.[10] However, a balanced solvent system is crucial for optimal performance.[11]

Comparative Performance in a Nitrocellulose Wood Lacquer:

Property	n-Propyl Acetate	Ethyl Acetate
Viscosity Reduction
Initial Viscosity (resin solution)	300 cP	300 cP
Viscosity after 25% solvent addition	95 cP	85 cP
Drying Time
Set-to-Touch	10 min	5 min
Dry-to-Sand	60 min	45 min
Film Properties
Gloss (60°)	88 GU	85 GU
Pencil Hardness	HB	HB

Experimental Protocols

The following are summaries of the standard test methods used to evaluate the performance of solvents and coatings.

Viscosity Measurement

• Protocol: ASTM D2196 - Standard Test Methods for Rheological Properties of Non-Newtonian Materials by Rotational Viscometer.

• Apparatus: Brookfield Viscometer or equivalent.

• Procedure:

  • Calibrate the viscometer according to the manufacturer's instructions.

  • Condition the sample to a specified temperature (e.g., 25°C).

  • Select a spindle and rotational speed appropriate for the expected viscosity range.

  • Immerse the spindle into the sample to the marked depth.

  • Allow the reading to stabilize before recording the viscosity value in centipoise (cP) or milliPascal-seconds (mPa·s).

Drying Time

• Protocol: ASTM D1640 - Standard Test Methods for Drying, Curing, or Film Formation of Organic Coatings at Room Temperature.

• Procedure:

  • Apply the coating to a standardized substrate at a specified film thickness.

  • Periodically test the film for different stages of drying:

    • Set-to-Touch: Lightly touch the film with a clean finger; no paint should adhere to the finger.

    • Tack-Free: Press a clean finger onto the film with moderate pressure; no stickiness should be felt upon removal.

    • Dry-Through: Wrap a piece of cotton over a finger and press firmly onto the film. No cotton fibers should adhere to the surface upon removal.

Gloss Measurement

• Protocol: ASTM D523 - Standard Test Method for Specular Gloss.

• Apparatus: Glossmeter with geometries of 20°, 60°, and 85°.

• Procedure:

  • Calibrate the glossmeter using the supplied standards.

  • Place the glossmeter on a flat, smooth area of the cured coating surface.

  • The 60° geometry is typically used for most coatings. For high-gloss coatings (above 70 GU at 60°), the 20° geometry is recommended, while the 85° geometry is used for low-gloss or matte finishes (below 10 GU at 60°).

  • Record the gloss value in Gloss Units (GU).

Pencil Hardness

• Protocol: ASTM D3363 - Standard Test Method for Film Hardness by Pencil Test.

• Apparatus: A set of calibrated drawing pencils of varying hardness (e.g., 6B to 6H), a pencil sharpener, and a flat, smooth coated panel.

• Procedure:

  • Prepare a pencil of a specific hardness by sharpening it and then flattening the tip by rubbing it on abrasive paper.

  • Hold the pencil at a 45° angle to the coated surface and push it forward with uniform pressure.

  • Examine the surface for any indentation or scratching.

  • The pencil hardness is reported as the hardest pencil that does not scratch or mar the surface.

Visualizations

Caption: Synthesis of n-Propyl Acetate.

Caption: Industrial Coating Formulation and Testing Workflow.

Conclusion

N-propyl acetate presents a compelling option for formulators in the industrial coatings industry. Its well-balanced profile of solvency, evaporation rate, and favorable environmental and safety characteristics make it a suitable replacement for more hazardous solvents in a variety of resin systems. The data and protocols presented in this document provide a solid foundation for researchers and formulators to effectively evaluate and incorporate n-propyl acetate into their coating formulations to achieve desired performance attributes. As the industry continues to move towards more sustainable and lower-VOC solutions, the role of solvents like n-propyl acetate is expected to become increasingly significant.

References

• 1. solventis.net [solventis.net]
• 2. nbinno.com [nbinno.com]
• 3. N-PROPYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 4. N-Propyl Acetate Market Size, Share, Growth and Forecast 2035 [chemanalyst.com]
• 5. futuremarketinsights.com [futuremarketinsights.com]
• 6. Propyl Acetate Market Size, Competitors, Trends & Forecast [researchandmarkets.com]
• 7. elementchem.ru [elementchem.ru]
• 8. A Comprehensive Guide to Selecting Suitable Solvents for Alkyd Resins in Paint Formulation – PersiaResin [persiaresin.com]
• 9. scribd.com [scribd.com]
• 10. nitrex.in [nitrex.in]
• 11. Nitrocellouse Lacquers – Carolina Solvents, Inc. [carolinasolventsinc.com]

Propyl Acetate as a Mobile Phase Component in HPLC: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the use of n-propyl acetate as a mobile phase component in High-Performance Liquid Chromatography (HPLC). It is intended for researchers, scientists, and drug development professionals interested in exploring alternative, greener solvents for chromatographic separations. This guide covers the physicochemical properties of n-propyl acetate, its potential applications in both normal-phase and reversed-phase HPLC, and practical considerations for method development. While n-propyl acetate is not as commonly utilized as solvents like acetonitrile or methanol, its properties suggest it may serve as a valuable alternative, particularly in the context of green chemistry.

Introduction to n-Propyl Acetate in HPLC

n-Propyl acetate (CH₃COOCH₂CH₂CH₃) is an ester solvent known for its moderate polarity, pleasant odor, and good solvency for a range of organic compounds.[1][2] In recent years, the principles of green chemistry have encouraged chromatographers to seek safer, more sustainable alternatives to traditional HPLC solvents like acetonitrile and methanol.[3] n-Propyl acetate, with its lower toxicity profile and potential for derivation from bio-based sources, presents an interesting candidate for exploration in both analytical and preparative chromatography.[4][5]

This document will detail the properties of n-propyl acetate relevant to HPLC and provide a framework for its application.

Physicochemical Properties of n-Propyl Acetate and Common HPLC Solvents

A thorough understanding of a solvent's physical and chemical properties is crucial for successful HPLC method development. The following table summarizes key properties of n-propyl acetate in comparison to other commonly used HPLC solvents.

Property	n-Propyl Acetate	Ethyl Acetate	Acetonitrile	Methanol	Water
Chemical Formula	C₅H₁₀O₂[6]	C₄H₈O₂	C₂H₃N	CH₄O	H₂O
Molecular Weight ( g/mol )	102.13[6]	88.11	41.05	32.04	18.02
Boiling Point (°C)	101.5[6]	77.1	81.6	64.7	100.0
Density (g/cm³ at 20°C)	~0.886[4]	0.902	0.786	0.792	0.998
Viscosity (cP at 20°C)	0.58	0.45	0.37	0.59	1.00
Polarity Index	4.0	4.4[7]	5.8[7]	5.1[7]	10.2
UV Cutoff (nm)	~254	~256	~190[7]	~205[7]	~190
Solubility in Water ( g/100 mL)	1.6 at 16°C[3]	8.7[8]	Miscible[9]	Miscible[9]	Miscible
Refractive Index (at 20°C)	~1.391[4]	1.372	1.344	1.329	1.333

Applications and Methodologies

n-Propyl Acetate in Normal-Phase HPLC (NP-HPLC)

In normal-phase chromatography, where the stationary phase is polar (e.g., silica) and the mobile phase is non-polar, n-propyl acetate can be used as a polar modifier in a non-polar solvent like hexane or heptane. Its moderate polarity allows for the fine-tuning of analyte retention.

Potential Advantages in NP-HPLC:

• Alternative Selectivity: Can offer different selectivity compared to more common modifiers like isopropanol or ethyl acetate.[10]

• Good Solvency: Effectively dissolves a wide range of moderately polar to non-polar compounds.[1]

Experimental Protocol: NP-HPLC Screening with n-Propyl Acetate

• Column: Silica-based, unbonded stationary phase (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase A: Hexane or Heptane.

• Mobile Phase B: n-Propyl Acetate.

• Gradient Elution (for screening):

  • 0-1 min: 1% B

  • 1-10 min: Gradient from 1% to 20% B

  • 10-12 min: Hold at 20% B

  • 12-13 min: Return to 1% B

  • 13-18 min: Column re-equilibration

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at a wavelength where the analyte absorbs and n-propyl acetate has minimal absorbance (e.g., >260 nm).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (99:1 Hexane:n-Propyl Acetate).

n-Propyl Acetate in Reversed-Phase HPLC (RP-HPLC)

The use of n-propyl acetate in reversed-phase HPLC is less conventional due to its limited miscibility with water.[3] However, it can be considered in non-aqueous reversed-phase chromatography or in combination with a co-solvent to improve its miscibility with water for certain applications.

Potential Advantages in RP-HPLC:

• Green Alternative: Can be a less toxic replacement for acetonitrile and methanol in specific applications.

• Unique Selectivity: May provide different elution orders for complex mixtures compared to traditional reversed-phase solvents.

Experimental Protocol: RP-HPLC Method Development with n-Propyl Acetate (Non-Aqueous)

This protocol is suitable for the separation of non-polar compounds that are soluble in organic solvents.

• Column: C18 or other hydrophobic stationary phase (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase A: Methanol or Ethanol.

• Mobile Phase B: n-Propyl Acetate.

• Isocratic Elution (example): A mixture of Methanol and n-Propyl Acetate (e.g., 80:20 v/v). The optimal ratio should be determined experimentally.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at >260 nm or with a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD).

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in the mobile phase.

Visualizations

Caption: A generalized experimental workflow for HPLC analysis using n-propyl acetate.

Caption: Logic for selecting the HPLC mode based on analyte polarity when considering n-propyl acetate.

Practical Considerations and Safety

• UV Cutoff: The relatively high UV cutoff of n-propyl acetate (~254 nm) limits its use with UV detectors at lower wavelengths where many common organic molecules absorb. This makes it more suitable for analytes with chromophores that absorb above 260 nm or for use with universal detectors.

• Miscibility: The limited miscibility of n-propyl acetate with water is a significant consideration for reversed-phase applications. Phase separation can occur, leading to system instability and inaccurate results. The use of a co-solvent such as an alcohol can improve miscibility.

• Material Compatibility: n-Propyl acetate is compatible with standard HPLC system materials like stainless steel and PEEK. However, it is always advisable to consult the manufacturer's documentation for your specific system components.

• Safety and Handling: n-Propyl acetate is a flammable liquid and should be handled in a well-ventilated area, away from sources of ignition.[3] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Store in a tightly sealed container in a cool, dry place.

Conclusion

n-Propyl acetate presents itself as a viable, greener alternative to traditional HPLC solvents under specific conditions. Its application in normal-phase chromatography as a polar modifier is straightforward. While its use in reversed-phase HPLC is more challenging due to its limited water miscibility and high UV cutoff, it holds potential for non-aqueous reversed-phase separations or with the use of universal detectors. The protocols and data provided in this document serve as a starting point for researchers to explore the utility of n-propyl acetate in developing novel and more sustainable chromatographic methods. Further experimental work is encouraged to fully characterize its performance and expand its applicability in modern HPLC.

References

• 1. maratekenvironmental.com [maratekenvironmental.com]
• 2. hedinger.de [hedinger.de]
• 3. solventis.net [solventis.net]
• 4. consolidated-chemical.com [consolidated-chemical.com]
• 5. An acetate ester:Propyl acetate_Chemicalbook [chemicalbook.com]
• 6. Propyl Acetate | C5H10O2 | CID 7997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pure-synth.com [pure-synth.com]
• 8. rjptonline.org [rjptonline.org]
• 9. csustan.edu [csustan.edu]
• 10. HPLC Column Technical Guide | Technical Information | GL Sciences [glsciences.com]

Application Notes and Protocols for the Enzymatic Synthesis of Propyl Acetate using Lipase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl acetate is a widely used ester with applications in the food, pharmaceutical, and cosmetic industries as a flavoring agent and solvent.[1][2] Traditional chemical synthesis of propyl acetate often involves harsh conditions, such as high temperatures and the use of strong acid catalysts, which can lead to undesirable byproducts and environmental concerns.[1] Enzymatic synthesis using lipases presents a green and highly specific alternative, offering mild reaction conditions, reduced energy consumption, and the production of a "natural" labeled product.[3][4] Lipases are versatile biocatalysts that can efficiently catalyze the synthesis of esters through esterification or transesterification reactions.[5][6] This document provides detailed application notes and protocols for the synthesis of propyl acetate using lipase, focusing on both free and immobilized enzymes.

Principle of the Reaction

The enzymatic synthesis of propyl acetate can be achieved through two primary routes:

• Esterification: A direct reaction between acetic acid and n-propanol, producing propyl acetate and water. This is a reversible reaction, and the removal of water can drive the equilibrium towards product formation.

• Transesterification: The reaction of an acyl donor (e.g., another ester like ethyl acetate or vinyl acetate) with n-propanol.[7] When using vinyl esters as acyl donors, the reaction is practically irreversible because the leaving group tautomerizes to a stable aldehyde.[8]

Lipase-catalyzed esterification often follows a Ping-Pong Bi-Bi mechanism. In this model, the enzyme first binds with the acyl donor to form an acyl-enzyme intermediate, releasing the first product (e.g., water in esterification or an alcohol in transesterification). Subsequently, the second substrate (n-propanol) binds to the acyl-enzyme complex, leading to the formation of the final ester product, propyl acetate, and regeneration of the free enzyme.

Key Experimental Parameters and Optimization

The efficiency of the enzymatic synthesis of propyl acetate is influenced by several critical parameters that can be optimized to achieve high conversion rates and yields.

Parameter	Typical Range	Observations and Recommendations
Lipase Source	Candida antarctica B (Novozym 435), Thermomyces lanuginosus (Lipozyme TL IM), Rhizomucor miehei (Lipozyme RM IM), Bacillus cereus	Candida antarctica lipase B (CALB), particularly in its immobilized form (Novozym 435), is frequently reported to be highly efficient for ester synthesis.[5][9] The choice of lipase can significantly impact reaction kinetics and stability.
Enzyme Form	Free or Immobilized	Immobilized lipases are generally preferred as they offer enhanced stability, easier separation from the reaction mixture, and reusability over multiple cycles.[3][5][6][10]
Reaction Temperature	30 - 60 °C	Lipase activity is temperature-dependent. The optimal temperature is a balance between reaction rate and enzyme stability. A common starting point is 40-50 °C.[1][9]
Substrate Molar Ratio (Alcohol:Acid/Acyl Donor)	1:1 to 1:5 (Acid/Acyl Donor:Alcohol) or 1:1 to 5:1 (Alcohol:Acid/Acyl Donor)	An excess of one of the substrates can shift the reaction equilibrium towards product formation. However, high concentrations of either the acid or alcohol can sometimes lead to enzyme inhibition.[4][10]
Enzyme Loading	0.5% - 10% (w/v or w/w of substrates)	Higher enzyme concentrations generally lead to faster reaction rates, but also increase costs. The optimal loading should be determined empirically.[9]
Solvent	Solvent-free, Heptane, Isooctane, Toluene	Solvent-free systems are economically and environmentally advantageous.[3][10] If a solvent is used, hydrophobic organic solvents like heptane are often preferred to minimize enzyme denaturation and facilitate product recovery.[1][2][9]
Water Content/Removal	Addition of molecular sieves	In esterification reactions, the removal of water is crucial to drive the reaction forward. This can be achieved by adding molecular sieves to the reaction mixture.[1][11]
Agitation Speed	150 - 250 rpm	Adequate mixing is necessary to overcome mass transfer limitations, especially when using immobilized enzymes.[1][11]

Experimental Protocols

Protocol 1: Esterification of Acetic Acid and n-Propanol using Immobilized Lipase

This protocol describes the synthesis of propyl acetate via the direct esterification of acetic acid and n-propanol using a commercially available immobilized lipase such as Novozym 435 (Candida antarctica lipase B immobilized on acrylic resin).

Materials:

• Immobilized Lipase (e.g., Novozym 435)

• n-Propanol

• Glacial Acetic Acid

• Heptane (or other suitable organic solvent, optional for solvent-free system)

• Molecular Sieves (3Å), oven-dried

• Reaction Vessel (e.g., 50 mL screw-capped flask)

• Thermostatically controlled shaking incubator or water bath

• Gas Chromatograph with a Flame Ionization Detector (GC-FID) for analysis

Procedure:

• Reactant Preparation: In a 50 mL screw-capped flask, prepare the reaction mixture by adding n-propanol and acetic acid. A typical starting molar ratio is 1:1. For a solvent-based system, add heptane to the desired volume.

• Water Removal: Add oven-dried molecular sieves (e.g., 1% w/v of the total reaction mixture) to adsorb the water produced during the reaction.[1]

• Pre-incubation: Place the flask in a shaking incubator or water bath set to the desired temperature (e.g., 40 °C) and agitation speed (e.g., 200 rpm) for 10-15 minutes to allow the temperature to equilibrate.

• Initiation of Reaction: Add the immobilized lipase to the reaction mixture to initiate the reaction. The amount of enzyme can be varied, but a typical starting point is 5% (w/w) of the total substrate weight.

• Reaction Monitoring: At regular time intervals, withdraw small aliquots (e.g., 100 µL) of the reaction mixture.[1] The samples should be centrifuged to remove the immobilized enzyme before analysis.

• Analysis: Analyze the samples by GC-FID to determine the concentration of propyl acetate formed and the consumption of the reactants. An internal standard (e.g., n-decane) can be used for accurate quantification.[1]

• Termination of Reaction: The reaction can be stopped by filtering or decanting the immobilized enzyme from the reaction mixture.

• Enzyme Reuse: The recovered immobilized lipase can be washed with a suitable solvent (e.g., heptane) and dried before being used for subsequent reaction cycles.

Protocol 2: Transesterification using Vinyl Acetate as Acyl Donor

This protocol outlines the synthesis of propyl acetate via an irreversible transesterification reaction using vinyl acetate as the acyl donor.

Materials:

• Lipase (e.g., from Pseudomonas fluorescens or Novozym 435)

• n-Propanol

• Vinyl Acetate

• Suitable organic solvent (optional, as vinyl acetate can also act as the solvent)

• Reaction Vessel

• Thermostatically controlled shaking incubator

• GC-FID for analysis

Procedure:

• Reactant Preparation: In a reaction vessel, combine n-propanol and vinyl acetate. Vinyl acetate often serves as both the acyl donor and the solvent, so a molar excess is typically used (e.g., a molar ratio of n-propanol to vinyl acetate of 1:5 or higher).

• Pre-incubation: Equilibrate the reaction mixture at the desired temperature (e.g., 30-40 °C) with stirring.

• Reaction Initiation: Add the lipase to the mixture to start the reaction.

• Reaction Monitoring and Analysis: Follow steps 5 and 6 from Protocol 1 to monitor the progress of the reaction by quantifying the formation of propyl acetate.

• Termination and Enzyme Recovery: Terminate the reaction and recover the enzyme as described in Protocol 1.

Data Presentation

The following tables summarize typical quantitative data for the enzymatic synthesis of propyl acetate and similar esters, providing a basis for comparison and experimental design.

Table 1: Comparison of Different Lipases for Ester Synthesis

Lipase Source	Enzyme Form	Substrates	Solvent	Temperature (°C)	Conversion/Yield	Reference
Candida antarctica B (CAL-B)	Immobilized	Benzoic acid, n-propanol	Heptane	40	96.1% conversion	[1][9]
Thermomyces lanuginosus (TLL)	Immobilized on PMA	Acetic acid, n-propanol	Heptane	Not Specified	84.3% acid consumption	[2]
Bacillus cereus	Immobilized on Silica	Acetic acid, isopropanol	n-Heptane	55	97% conversion	[12]
Pseudomonas fluorescens	Free	Geraniol, Vinyl Acetate	Solvent-free	30	99% yield	[13]

Table 2: Effect of Reaction Parameters on Propyl Phenyl Acetate Synthesis using Immobilized CAL-B [1][9]

Parameter	Condition 1	Condition 2	Condition 3
Molar Ratio (Acid:Alcohol)	1:1	1:2	1:3
% Conversion	~85%	96.1%	~90%
Temperature (°C)	30	40	50
% Conversion	~75%	96.1%	~92%
Enzyme Loading (% w/v)	0.2	0.6	1.0
% Conversion	~60%	96.1%	~97%

Visualizations

Enzymatic Esterification Workflow

Caption: Workflow for the enzymatic synthesis of propyl acetate via esterification.

Ping-Pong Bi-Bi Reaction Mechanism

Caption: Ping-Pong Bi-Bi mechanism for lipase-catalyzed esterification.

References

• 1. Lipase-catalyzed synthesis of propyl-phenyl acetate: a kinetic and thermodynamic study - ProQuest [proquest.com]
• 2. tandfonline.com [tandfonline.com]
• 3. accedacris.ulpgc.es [accedacris.ulpgc.es]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Cinnamyl acetate synthesis by lipase-catalyzed transesterification in a solvent-free system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Lipase-catalyzed synthesis of propyl-phenyl acetate: a kinetic and thermodynamic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of propyl benzoate by solvent-free immobilized lipase-catalyzed transesterification: Optimization and kinetic modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Enzymatic Synthesis of Isopropyl Acetate by Immobilized Bacillus cereus Lipase in Organic Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lipase-Catalyzed Transesterification Synthesis of Geranyl Acetate in Organic Solvents and Its Kinetics [jstage.jst.go.jp]

Application Notes and Protocols: Propyl Acetate in Fragrance and Flavor Chemistry

Introduction

Propyl acetate, also known as n-propyl acetate or propyl ethanoate, is an organic ester with the chemical formula C5H10O2. It is a clear, colorless liquid recognized for its characteristic fruity odor, most commonly described as pear-like. This distinct scent and its pleasant, bittersweet flavor make it a valuable compound in the fragrance and flavor industries. Propyl acetate occurs naturally in a variety of fruits, including apples, pears, bananas, and strawberries, and is also produced by the yeast Saccharomyces cerevisiae. Commercially, it is synthesized through the Fischer-Speier esterification of 1-propanol and acetic acid. Annually, approximately 20,000 tons are produced for its primary applications as a solvent and as a key component in fragrance and flavor formulations.

These application notes provide an overview of the physicochemical properties of propyl acetate, its diverse applications, and detailed protocols for its synthesis, analysis, and sensory evaluation, intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Propyl Acetate

A comprehensive understanding of propyl acetate's physical and chemical properties is essential for its effective application. These properties influence its behavior as a solvent, its volatility in fragrances, and its perception in flavors.

Property	Value	References
Molecular Formula	C5H10O2
Molecular Weight	102.13 g/mol
CAS Number	109-60-4
Appearance	Clear, colorless liquid
Odor	Mild, fruity, pear-like
Flavor Profile	Pleasant, bittersweet, reminiscent of pear on dilution
Boiling Point	101.5 °C - 102 °C
Melting Point	-95 °C
Density	0.888 g/cm³ at 25°C
Vapor Pressure	25 - 35.9 mmHg at 20-25°C
Solubility in Water	Slightly soluble (1.6 - 2.0 g/100 mL at 16-20°C)
Solubility	Miscible with common organic solvents (alcohols, ketones, ethers)
Flash Point	14 °C (58 °F)
Odor Threshold	2.8 - 70 mg/m³

Applications in Fragrance Chemistry

Propyl acetate is widely utilized in the fragrance industry, both as a scent component and as a functional solvent.

• Fragrance Component : Its fresh, sweet, and fruity pear-like aroma makes it a popular top note in many perfume compositions, particularly in fruity and floral scents. It provides an initial lift and brightness to a fragrance.

• Solvent : Due to its excellent solvency for nitrocellulose, acrylates, resins, waxes, and oils, propyl acetate is used as a solvent in a variety of cosmetic and personal care products. Common applications include perfumes, nail care products, aerosol sprays, and other cosmetics. Its medium evaporation rate is beneficial for promoting flow and leveling in various formulations.

Caption: Workflow for fragrance formulation incorporating propyl acetate.

Applications in Flavor Chemistry

In the flavor industry, propyl acetate is prized for its ability to impart a natural--tasting fruity character.

• Flavor Additive : It is used to create or enhance pear, apple, and other fruit flavors in a wide range of products. Its flavor is described as bittersweet and pear-like upon dilution.

• Natural Occurrence : Propyl acetate is a natural volatile component of many fruits, contributing to their characteristic aroma and taste. It has been identified in apples, bananas, pears, strawberries, tomatoes, passion fruit, and melons, among others.

The Flavor and Extract Manufacturers' Association (FEMA) has approved propyl acetate for use in food. Below are typical usage levels in various food categories.

Food Category	Usual (ppm)	Maximum (ppm)
Alcoholic beverages	6.92	22.44
Baked goods	11.06	16.69
Chewing gum	6.60	114.80
Frozen dairy	7.62	13.63
Gelatins, puddings	1.35	2.91
Hard candy	1.67	2.02
Nonalcoholic beverages	1.93	4.44
Soft candy	4.87	8.62

(Source: Fenaroli's Handbook of Flavor Ingredients)

Caption: Olfactory signal transduction pathway initiated by an odorant.

Experimental Protocols

Protocol 1: Synthesis of Propyl Acetate via Fischer Esterification

This protocol describes the laboratory-scale synthesis of propyl acetate from 1-propanol and glacial acetic acid using an acid catalyst.

Materials:

• 1-Propanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (catalyst)

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate or Potassium Carbonate

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation apparatus

Methodology:

• Reaction Setup : In a round-bottom flask, combine 1-propanol and a slight molar excess of glacial acetic acid.

• Catalyst Addition : While cooling the flask in an ice bath, slowly add a catalytic amount of concentrated sulfuric acid (e.g., ~1-2% of the total reactant volume).

• Reflux : Attach a reflux condenser and heat the mixture to reflux for 1-2 hours. The reaction temperature should be maintained around the boiling point of the mixture.

• Work-up - Neutralization : After cooling, transfer the mixture to a separatory funnel. Wash the organic layer sequentially with:

  • Cold water to remove the bulk of the acid and unreacted alcohol.

  • Saturated sodium bicarbonate solution to neutralize any remaining acid (vent frequently to release CO2).

  • Brine (saturated NaCl solution) to remove excess water.

• Drying : Separate the organic layer and dry it over anhydrous magnesium sulfate or potassium carbonate.

• Purification : Filter to remove the drying agent and purify the crude propyl acetate by simple distillation, collecting the fraction that boils at approximately 101-102°C.

Caption: Workflow for the synthesis and purification of propyl acetate.

Protocol 2: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for the identification and quantification of propyl acetate in a sample matrix (e.g., fragrance oil, food extract).

Materials and Equipment:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., DB-5ms, HP-INNOWax)

• Helium (carrier gas)

• Sample containing propyl acetate

• Solvent for dilution (e.g., ethanol, acetonitrile)

• Propyl acetate standard for calibration

Methodology:

• Sample Preparation :

  • Liquids (e.g., fragrance oil) : Dilute the sample in a suitable solvent (e.g., 1:100 in ethanol) to a concentration within the calibrated range.

  • Solids (e.g., food sample) : Use headspace sampling or perform a solvent extraction followed by dilution.

• GC-MS Instrument Setup :

  • Injector : Set to 250°C, split mode (e.g., 30:1 split ratio).

  • Carrier Gas : Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Program : Start at 40°C, hold for 2 minutes, then ramp to 240°C at 10°C/min.

  • MS Transfer Line : Set to 280°C.

  • Ion Source : Electron Ionization (EI) at 70 eV, set to 230°C.

  • Mass Analyzer : Scan mode, m/z range 40-400.

• Analysis :

  • Inject 1 µL of the prepared sample into the GC-MS.

  • Acquire the total ion chromatogram (TIC) and mass spectrum.

  • Identify propyl acetate by its retention time and by comparing its mass spectrum to a reference library (characteristic ions include m/z 43, 61, 73).

• Quantification :

  • Prepare a calibration curve using known concentrations of a propyl acetate standard.

  • Analyze the samples and quantify the amount of propyl acetate by comparing its peak area to the calibration curve.

Caption: Workflow for the GC-MS analysis of propyl acetate.

Protocol 3: Sensory Evaluation

This protocol outlines a basic procedure for the sensory evaluation of propyl acetate's odor and flavor profile.

Materials:

• Propyl acetate

• Odorless solvent (e.g., ethanol for fragrance, water or sugar solution for flavor)

• Glassware (beakers, smelling strips, tasting cups)

• Trained sensory panel (typically 8-12 members)

Methodology:

• Sample Preparation :

  • Odor : Prepare a series of dilutions of propyl acetate in ethanol (e.g., 10%, 1%, 0.1%). Dip odorless smelling strips into each solution.

  • Flavor : Prepare a series of dilutions in a suitable base (e.g., sugar water) at concentrations relevant to its typical use in food (e.g., 1-20 ppm).

• Panelist Instructions :

  • Brief panelists on the objective of the test.

  • Instruct them to cleanse their palate (with water and unsalted crackers for flavor testing) between samples.

  • Ensure a controlled, odor-free environment for the evaluation.

• Evaluation :

  • Odor : Panelists sniff the prepared strips and describe the odor characteristics (e.g., fruity, pear, sweet, solvent-like) and intensity.

  • Flavor : Panelists taste the prepared solutions and describe the flavor profile and intensity.

• Data Collection and Analysis :

  • Collect descriptive terms and intensity ratings from each panelist.

  • Analyze the data to create a sensory profile for propyl acetate at different concentrations.

  • This method can also be adapted to determine the odor or flavor detection threshold.

Caption: Workflow for the sensory evaluation of propyl acetate.

Safety Information

Propyl acetate is a highly flammable liquid with a flash point of 14°C. Vapors can form explosive mixtures with air and may travel to a source of ignition and flash back. It can be irritating to the eyes, and prolonged exposure may cause skin dryness or cracking. Vapors may cause drowsiness and dizziness. It is crucial to handle propyl acetate in a well-ventilated area, away from heat, sparks, and open flames. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

Conclusion

Propyl acetate is a versatile and indispensable compound in the fields of fragrance and flavor chemistry. Its pleasant fruity aroma and flavor, combined with its effective solvent properties, make it a key ingredient in a vast array of consumer products, from fine fragrances to food and beverages. The protocols and data presented here provide a foundational resource for researchers and professionals to effectively synthesize, analyze, and apply propyl acetate in their work.

Propyl Acetate: A Versatile Solvent for Polymer Synthesis and Formulation

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Propyl acetate is a colorless, volatile ester with a characteristic fruity odor. It is widely recognized for its excellent solvency for a broad range of natural and synthetic resins, making it a valuable solvent in various industrial applications, including coatings, printing inks, and cosmetics.[1][2][3] Its favorable properties, such as a medium evaporation rate, good flow and leveling characteristics, and miscibility with many organic solvents, also make it a suitable candidate for use in polymer synthesis.[4][5] This document provides detailed application notes and protocols for the use of n-propyl acetate as a solvent in the synthesis of acrylic resins.

Key Properties of n-Propyl Acetate as a Polymerization Solvent

Propyl acetate's physical and chemical properties make it an attractive choice for solution polymerization. Its moderate boiling point allows for reactions to be conducted at elevated temperatures without the need for high-pressure equipment, while still being volatile enough for easy removal after polymerization. Its ability to dissolve a wide range of monomers and the resulting polymers ensures a homogeneous reaction medium, which is crucial for controlling the polymerization process and the properties of the final polymer.

Table 1: Physical and Chemical Properties of n-Propyl Acetate

Property	Value	Reference(s)
Molecular Formula	C5H10O2	[3]
Molecular Weight	102.13 g/mol	[1]
Boiling Point	101.5 °C	[1]
Melting Point	-95 °C	---
Flash Point	14 °C	---
Density	0.888 g/mL at 25 °C	---
Solubility in Water	1.89 g/100 mL at 20 °C	---
Vapor Pressure	25 mmHg at 20 °C	---
Refractive Index	1.384 at 20 °C	---

Application: Synthesis of Acrylic Resins for High-Solids Coatings

Propyl acetate can be effectively used as a solvent in the solution polymerization of acrylic monomers to produce resins suitable for high-solids coatings.[6] The solvent facilitates the formation of low molecular weight polymers, which are essential for formulating coatings with reduced volatile organic compound (VOC) content.[7] The resulting acrylic resin solution in propyl acetate can often be directly used in the final coating formulation, eliminating the need for a solvent exchange step.[7]

Experimental Protocol: Solution Polymerization of Acrylic Monomers in Propyl Acetate

This protocol is based on a general procedure for the synthesis of acrylic resins for high-solids coatings.[6]

Materials:

• Monomers: Methyl methacrylate (MMA), Styrene (Sty), Butyl acrylate (BA), Poly(ethylene glycol) methyl ether acrylate (PEGMA)

• Solvent: n-Propyl acetate

• Initiator: tert-Amyl peroxy-2-ethylhexanoate (TAPH)

• Chain Transfer Agent (optional): 2-Mercaptoethanol (ME)

• Nitrogen gas

• Reaction vessel (e.g., 250-mL round-bottom flask) equipped with a reflux condenser, mechanical stirrer, thermometer, and nitrogen inlet.

Procedure:

• Reactor Setup: Charge the reaction flask with half of the total amount of n-propyl acetate to be used.

• Inert Atmosphere: Begin purging the flask with a slow stream of nitrogen gas and continue throughout the reaction.

• Heating: Heat the solvent to the desired reaction temperature (e.g., reflux temperature of propyl acetate, approximately 101.5 °C).

• Monomer/Initiator Feed: In a separate vessel, prepare a solution of the mixed monomers (MMA, Sty, BA, PEGMA), the initiator (TAPH), any chain transfer agent, and the remaining half of the n-propyl acetate.

• Addition: Add the monomer/initiator solution dropwise into the heated solvent in the reaction flask over a period of 1.0 to 3.5 hours with continuous stirring.

• Temperature Control: Maintain the reaction temperature at the desired setpoint (e.g., 150 ± 2°C, though this may vary depending on the specific monomers and initiator) throughout the addition.[6]

• Post-Reaction: After the addition is complete, add an additional 10% of the initial amount of initiator to the reaction mixture.

• Hold Period: Maintain the reaction temperature for another 1.0 hour to ensure high monomer conversion.

• Cooling: Cool the resulting polymer solution to room temperature.

Table 2: Example Formulation for Acrylic Resin Synthesis in Propyl Acetate[6]

Component	Role	Amount (grams)
Methyl Methacrylate (MMA)	Monomer	9.1
Styrene (Sty)	Monomer	9.1
Butyl Acrylate (BA)	Monomer	24.2
Poly(ethylene glycol) methyl ether acrylate (PEGMA)	Monomer	18.5
n-Propyl Acetate	Solvent	30
tert-Amyl peroxy-2-ethylhexanoate (TAPH)	Initiator	1.9
2-Mercaptoethanol (ME)	Chain Transfer Agent	3.1

Note: This is an example formulation adapted from the literature. The specific amounts and types of monomers, initiator, and chain transfer agent will influence the final properties of the acrylic resin, such as molecular weight and molecular weight distribution.[6]

Logical Workflow for Acrylic Resin Synthesis

References

• 1. hedinger.de [hedinger.de]
• 2. pnrjournal.com [pnrjournal.com]
• 3. solventis.net [solventis.net]
• 4. n-Propyl Acetate - Chemical Supplier Distributor ChemCeed [chemceed.com]
• 5. N-PROPYL ACETATE | Solvay [solvay.com]
• 6. paint.org [paint.org]
• 7. Superior solvent blends for synthesis of acrylic resins for high solids coatings - Patent 0099647 [data.epo.org]

Application Notes and Protocols: Adsorption of Propyl Acetate on Silica Gel

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl acetate, a volatile organic compound (VOC) commonly used as a solvent in the pharmaceutical and chemical industries, poses environmental and health concerns, necessitating efficient removal and recovery methods. Adsorption onto silica gel is a promising technique for this purpose due to silica gel's high surface area, porous structure, and favorable surface chemistry. These application notes provide a comprehensive overview of the adsorption characteristics of propyl acetate on silica gel, including detailed experimental protocols and quantitative data to support research and process development.

Adsorption Characteristics of Propyl Acetate on Silica Gel

The interaction between propyl acetate and silica gel is primarily governed by physical adsorption, where weaker intermolecular forces, such as van der Waals forces and hydrogen bonding, are the dominant mechanisms. The polar nature of the ester group in propyl acetate interacts with the hydroxyl groups present on the surface of silica gel.

Equilibrium Adsorption Data

The equilibrium relationship between the concentration of propyl acetate in the gas phase and the amount adsorbed on the silica gel at a constant temperature is described by adsorption isotherms. The Freundlich and Langmuir models are commonly used to fit experimental data for the adsorption of acetate compounds on silica gel.

A study by Chou and Chiou (2005) investigated the adsorption equilibria of several acetate compounds, including propyl acetate, on silica gel at 298.15 K. The equilibrium data was well-fitted by both the Freundlich and Langmuir isotherm models.

Isotherm Model	Parameters for Propyl Acetate Adsorption on Silica Gel at 298.15 K
Freundlich Isotherm
Freundlich constant (KF)	1.89 (mg/g)(L/mg)1/n
Freundlich exponent (1/n)	0.65 (dimensionless)
Langmuir Isotherm
Maximum adsorption capacity (qm)	158.7 mg/g
Langmuir constant (KL)	0.021 L/mg

Data sourced from Chou and Chiou (2005).

Adsorption Kinetics

Commonly applied kinetic models for such systems include the pseudo-first-order and pseudo-second-order models. For the adsorption of ethyl acetate on silica gel, the pseudo-first-order model has been found to be applicable.

Adsorption Thermodynamics

Thermodynamic parameters, including the enthalpy (ΔH°), entropy (ΔS°), and Gibbs free energy (ΔG°) of adsorption, provide insight into the spontaneity and nature of the adsorption process. For the physical adsorption of VOCs on silica gel, the process is typically exothermic (negative ΔH°), indicating that adsorption is more favorable at lower temperatures. The decrease in the randomness at the solid-fluid interface during adsorption usually results in a negative ΔS°. A negative ΔG° indicates a spontaneous adsorption process.

While specific thermodynamic values for propyl acetate on silica gel are not available in the literature reviewed, the principles of physical adsorption suggest an exothermic and spontaneous process.

Experimental Protocols

Materials and Equipment

• Adsorbent: Commercial silica gel (particle size, surface area, and pore volume should be characterized and specified).

• Adsorbate: High-purity propyl acetate.

• Carrier Gas: High-purity nitrogen or air.

• Adsorption Apparatus: A dynamic vapor adsorption system, typically including:

  • Mass flow controllers to regulate gas flow rates.

  • A temperature-controlled vapor generator to produce a constant concentration of propyl acetate vapor.

  • A fixed-bed adsorber column containing a known amount of silica gel.

  • A temperature-controlled chamber for the adsorber.

  • An analytical instrument to measure the concentration of propyl acetate at the inlet and outlet of the adsorber (e.g., Gas Chromatograph with a Flame Ionization Detector - GC-FID).

Protocol 1: Determination of Adsorption Isotherms (Gravimetric Method)

This protocol describes a static method for obtaining equilibrium adsorption data.

Caption: Workflow for determining adsorption isotherms using a gravimetric method.

Protocol 2: Dynamic Adsorption and Breakthrough Curve Analysis

This protocol outlines the procedure for evaluating the dynamic adsorption performance in a fixed-bed adsorber.

Caption: Experimental workflow for dynamic adsorption and breakthrough curve analysis.

Data Analysis and Interpretation

Breakthrough Curve Analysis

The breakthrough curve provides crucial information for the design of industrial-scale adsorbers. Key parameters obtained from the breakthrough curve include:

• Breakthrough time (tb): The time at which the adsorbate is first detected at the outlet.

• Stoichiometric time (ts): The time at which the bed is saturated.

• Mass transfer zone (MTZ): The region in the adsorber where the concentration of the adsorbate is changing. The length of the MTZ is an indicator of the adsorption efficiency.

A representative breakthrough curve for the adsorption of an ester on silica gel would typically show a sigmoidal shape. The shape of the curve is influenced by factors such as the gas flow rate, adsorbate concentration, and bed dimensions.

Modeling of Adsorption Kinetics and Isotherms

The experimental data from the protocols above can be used to determine the parameters for various adsorption models.

Caption: Logical relationship for modeling adsorption data.

Conclusion

The information and protocols provided in these application notes serve as a valuable resource for researchers and professionals engaged in the study and application of propyl acetate adsorption on silica gel. The quantitative data on adsorption equilibria, along with the detailed experimental methodologies, will facilitate the design and optimization of efficient adsorption-based separation and purification processes in the pharmaceutical and chemical industries. Further research is warranted to elucidate the specific kinetic and thermodynamic parameters for the propyl acetate-silica gel system to enhance the accuracy of process modeling and design.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Fischer-Speier Esterification of Propyl Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues during the Fischer-Speier esterification of propyl acetate.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the Fischer-Speier esterification for producing propyl acetate?

A1: The Fischer-Speier esterification is a chemical reaction that synthesizes an ester, in this case, propyl acetate, by refluxing a carboxylic acid (acetic acid) and an alcohol (n-propanol) in the presence of a strong acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[1] The reaction is an equilibrium process where water is produced as a byproduct.[2][3] To achieve a high yield of the ester, the equilibrium must be shifted towards the products.[3][4]

Q2: Why is my yield of propyl acetate consistently low?

A2: Low yields in Fischer-Speier esterification are most commonly due to the reversible nature of the reaction.[2][5] The presence of water, a byproduct, can drive the reaction back towards the reactants (hydrolysis).[4] To improve the yield, it is crucial to either use a large excess of one of the reactants (usually the less expensive one, like the alcohol) or to continuously remove water as it is formed.[3][6][7] Inadequate reaction time or temperature can also result in incomplete conversion.

Q3: What are suitable catalysts for this reaction, and are there alternatives to sulfuric acid?

A3: While concentrated sulfuric acid is a common and effective catalyst, it can cause issues like equipment corrosion and side reactions leading to discoloration of the reaction mixture.[8][9] Alternative catalysts that can be used include:

• p-Toluenesulfonic acid (p-TsOH): A solid acid catalyst that is often easier to handle than sulfuric acid.[1]

• Acidic ion-exchange resins (e.g., Amberlyst-15): These are solid, heterogeneous catalysts that can be easily filtered out of the reaction mixture, simplifying purification.[10][11][12]

• Expandable graphite: A solid superacid catalyst.[8]

• Ceric sulfate: A solid inorganic salt catalyst that has shown high activity.[13]

Q4: How can I effectively remove the water produced during the reaction?

A4: There are two primary methods for removing water to drive the esterification equilibrium towards the product:

• Azeotropic Distillation using a Dean-Stark Apparatus: This is a common laboratory technique where a solvent that forms an azeotrope with water (e.g., toluene or cyclohexane) is used. The azeotrope boils at a lower temperature, and upon condensation, the water separates from the immiscible solvent in the Dean-Stark trap and can be removed.[14][15][16]

• Using a Dehydrating Agent: Adding a dehydrating agent, such as molecular sieves, to the reaction mixture can absorb the water as it is formed.[7] Concentrated sulfuric acid also acts as a dehydrating agent, although using too much can lead to other problems.[17]

Troubleshooting Guides

Problem 1: Low or No Yield of Propyl Acetate

Possible Cause	Suggested Solution
Equilibrium not shifted towards products.	The Fischer esterification is a reversible reaction. To increase the yield, use a significant excess of one reactant (typically n-propanol) or remove water as it forms using a Dean-Stark apparatus or a drying agent like molecular sieves.[3][7]
Insufficient reaction time or temperature.	Ensure the reaction is refluxed for an adequate amount of time (often several hours) at a temperature high enough to allow for a reasonable reaction rate. Monitor the reaction progress by checking for the cessation of water collection in the Dean-Stark trap.[14]
Ineffective catalyst.	Ensure the acid catalyst has been added and is not expired or contaminated. If using a solid catalyst like an ion-exchange resin, ensure it is properly activated and used in the correct amount.
Loss of product during workup.	The purification process, which often involves washing with sodium bicarbonate and brine, can lead to product loss if not performed carefully.[5] Ensure proper separation of layers in a separatory funnel and avoid vigorous shaking that can lead to emulsions.

Problem 2: Reaction Mixture Turns Dark Brown or Black

Possible Cause	Suggested Solution
Decomposition caused by excessive heat.	Reduce the heating mantle temperature to maintain a gentle reflux. Overheating can cause the reactants or products to decompose, leading to discoloration.[5]
Side reactions from a strong acid catalyst.	A high concentration of sulfuric acid can cause oxidation or other side reactions, resulting in a dark-colored mixture.[9][17] Use the minimum effective amount of catalyst or consider a milder alternative like p-toluenesulfonic acid or an acidic resin.[1]
Contaminated reagents.	Ensure that the acetic acid and n-propanol are of sufficient purity and are not contaminated with impurities that could decompose under acidic conditions at high temperatures.

Problem 3: No Water is Collecting in the Dean-Stark Trap

Possible Cause	Suggested Solution
Reaction has not started or is too slow.	Verify that the catalyst has been added and that the reaction temperature is high enough for reflux.
System is not properly sealed.	Check all glassware joints for a tight seal. If the system is not sealed, the water vapor may be escaping instead of being directed to the condenser.
Condenser is not functioning correctly.	Ensure that cold water is flowing through the condenser to effectively cool the vapors and allow for condensation into the trap.
Azeotrope is not forming or distilling.	If not using an azeotropic solvent like toluene, the water may not efficiently distill over into the trap. The boiling point of the reaction mixture must be high enough to co-distill the water.

Problem 4: Difficulty in Separating Layers During Workup

Possible Cause	Suggested Solution
Formation of an emulsion.	Vigorous shaking of the separatory funnel, especially after washing with a basic solution like sodium bicarbonate, can lead to the formation of an emulsion. Use a gentle swirling or inverting motion for mixing. To break an emulsion, try adding a small amount of brine (saturated NaCl solution) or letting the mixture stand for an extended period.
Miscibility of components.	If a large excess of alcohol is used, it can increase the solubility of the ester in the aqueous layer, making separation difficult.[17][18] Adding brine can help to "salt out" the organic layer by decreasing its solubility in the aqueous phase.
Insufficient volume of wash solution.	Ensure you are using an adequate volume of water or bicarbonate solution to effectively wash the organic layer and create two distinct phases.

Experimental Protocols & Data

Standard Experimental Protocol for Propyl Acetate Synthesis

This protocol is a general guideline and may need to be optimized for specific laboratory conditions.

Materials:

• n-Propanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (or other suitable catalyst)

• Saturated Sodium Bicarbonate Solution

• Saturated Sodium Chloride (Brine) Solution

• Anhydrous Sodium Sulfate

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: To a round-bottom flask, add n-propanol and glacial acetic acid. A common molar ratio is 2:1 of alcohol to acid to favor product formation.[8] Add a few boiling chips.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the flask while swirling.

• Reflux: Assemble the reflux apparatus and heat the mixture to a gentle reflux using a heating mantle. Allow the reaction to reflux for 1-2 hours.[8] If using a Dean-Stark trap, continue reflux until no more water is collected.

• Cooling: After the reflux period, remove the heating mantle and allow the flask to cool to room temperature.

• Workup - Neutralization: Transfer the cooled mixture to a separatory funnel. Slowly add saturated sodium bicarbonate solution to neutralize the excess acetic acid and the sulfuric acid catalyst. Vent the separatory funnel frequently to release the pressure from the evolved CO₂ gas.[6] Continue adding bicarbonate solution until the bubbling ceases.

• Workup - Washing: Allow the layers to separate. Drain the lower aqueous layer. Wash the organic layer with water and then with brine to remove any remaining water-soluble impurities.[6]

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add anhydrous sodium sulfate to remove residual water. Swirl the flask and let it stand for 10-15 minutes.

• Purification - Distillation: Decant the dried liquid into a distillation flask. Purify the propyl acetate by simple distillation, collecting the fraction that boils at approximately 102°C.

Quantitative Data Summary

Table 1: Effect of Molar Ratio of n-Propanol to Acetic Acid on Propyl Acetate Yield

Molar Ratio (Propanol:Acetic Acid)	Catalyst	Reaction Time (h)	Yield (%)	Reference
1:1	H₂SO₄	-	~65	[3] (Analogous to ethanol)
1.5:1	Ceric Sulfate	2.0	~99	[13]
2:1	Expandable Graphite	0.5 - 1.0	High (unspecified)	[8]
10:1	H₂SO₄	-	~97	[3] (Analogous to ethanol)

Table 2: Comparison of Different Catalysts for Propyl Acetate Synthesis

Catalyst	Conditions	Yield (%)	Advantages	Disadvantages	Reference
H₂SO₄	Reflux	Variable	Inexpensive, effective	Corrosive, side reactions, difficult to remove	[8]
Expandable Graphite	90°C, 8% catalyst	High	Solid, reusable	Requires preparation	[8]
Ceric Sulfate	1.1 g per 0.1 mol acid, reflux	~99	High activity, simple operation	-	[13]
Amberlyst-15	338–368 K	High	Solid, easily separated	-	[12]

Visualized Workflows and Logic

Workflow for Propyl Acetate Synthesis

Troubleshooting Logic for Low Yield

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 5. homework.study.com [homework.study.com]
• 6. community.wvu.edu [community.wvu.edu]
• 7. Fischer Esterification [organic-chemistry.org]
• 8. asianpubs.org [asianpubs.org]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 12. researchgate.net [researchgate.net]
• 13. An acetate ester:Propyl acetate_Chemicalbook [chemicalbook.com]
• 14. Why must water be removed during esterification? | Filo [askfilo.com]
• 15. Dean–Stark apparatus - Wikipedia [en.wikipedia.org]
• 16. Video: Dean-Stark Trap: Principle, Use in Chemical Reactions [jove.com]
• 17. echemi.com [echemi.com]
• 18. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Optimizing Propyl acetate Synthesis

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to optimize the yield of propyl acetate in synthesis reactions.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing propyl acetate? A1: The most prevalent method is the Fischer-Speier esterification of acetic acid and propan-1-ol.[1] This reaction involves heating the two reactants in the presence of an acid catalyst, typically sulfuric acid, which results in the formation of propyl acetate and water as a byproduct.[1][2]

Q2: Why is an acid catalyst necessary for Fischer esterification? A2: The acid catalyst is crucial for speeding up the reaction. It protonates the carbonyl oxygen of the carboxylic acid, which makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the alcohol.[2] This catalytic action allows the reaction to reach equilibrium much faster than it would otherwise.

Q3: Is the Fischer esterification reaction reversible? How does this affect the yield? A3: Yes, the Fischer esterification is a reversible reaction, meaning it can proceed in both the forward (esterification) and reverse (hydrolysis) directions.[3][4] As the reaction proceeds, the accumulation of water can drive the equilibrium back towards the reactants, limiting the final ester yield.[3] To achieve a high yield, it is essential to shift the equilibrium toward the products.[4][5]

Q4: What are some alternatives to sulfuric acid as a catalyst? A4: While sulfuric acid is common, it can cause equipment corrosion.[6] Alternatives include solid acid catalysts like ion-exchange resins (e.g., Amberlyst 15), which are easier to separate from the reaction mixture and reduce environmental pollution.[7][8] Other reported catalysts include expandable graphite and ceric sulfate, which have shown high activity and yield.[6][9]

Troubleshooting Guide: Low Propyl Acetate Yield

Q5: My reaction has run for several hours, but the conversion to propyl acetate is low and has plateaued. What's the problem? A5: This issue most likely indicates that the reaction has reached equilibrium. Because Fischer esterification is reversible, the presence of the water byproduct will halt net production of the ester.

Troubleshooting Steps:

• Water Removal: The most effective way to drive the reaction forward is to remove water as it forms.[4] This can be accomplished by:

  • Using a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to azeotropically remove water.[2][10]

  • Adding molecular sieves to the reaction mixture to sequester water.[3]

  • Performing the reaction under vacuum to boil off the water.[3]

• Use Excess Reactant: Employing a molar excess of one of the reactants (typically the less expensive one, like propanol) will shift the equilibrium towards the product side, in accordance with Le Châtelier's Principle.[4][5]

Q6: The reaction is very slow or doesn't seem to start. What are the possible causes? A6: A slow or non-starting reaction often points to issues with the catalyst or reaction conditions.

Troubleshooting Steps:

• Catalyst Activity: Ensure the acid catalyst has been added and is active. If using a solid catalyst like an ion-exchange resin, verify it has not been deactivated from previous use.

• Reaction Temperature: The reaction typically requires heating to reflux to proceed at a reasonable rate.[11] Ensure the temperature is appropriate for the solvent and reactants used, generally in the range of 90-110 °C.[6][12] Insufficient heating will lead to an incomplete or slow reaction.[13]

• Mixing: Ensure the reaction mixture is being stirred thoroughly. Inadequate mixing can create concentration gradients and slow the reaction rate.

Q7: My yield is low after the purification process. Where could I be losing the product? A7: Significant product loss can occur during the workup and purification stages.[4][14]

Troubleshooting Steps:

• Extraction/Washing: During aqueous washes (e.g., with sodium bicarbonate solution to neutralize acid), vigorous shaking can form emulsions, making layer separation difficult and leading to product loss. Ensure you are rinsing all glassware and the separatory funnel to recover all of the organic layer.[14]

• Drying: When using a drying agent like anhydrous sodium sulfate, ensure it is thoroughly rinsed with a small amount of fresh, dry solvent to recover any adsorbed product.[14]

• Distillation: Propyl acetate is relatively volatile (boiling point: 102°C).[1] During solvent removal (rotoevaporation) or final distillation, be careful not to use excessive vacuum or heat, which can cause the product to evaporate along with the solvent.[14]

Reaction Parameter Optimization

Optimizing reaction parameters is key to maximizing yield. The following tables summarize conditions reported in various studies.

Table 1: Effect of Molar Ratio (Propanol:Acetic Acid) on Conversion

Molar Ratio (Propanol:Acid)	Catalyst	Temperature (°C)	Time (h)	Conversion/Yield	Reference
1.5:1	Ceric Sulfate	Reflux	2.0	~99%	[9]
2:1	Expandable Graphite	Boiling Point	0.5 - 1.0	High Yield	[6]
2:1	p-toluenesulfonic acid	100	7.0	98.6% (with VP*)	[15]
3:1	10% MoO₃ on Al₂O₃	100	2.0	~76%	[12]

*VP: Vapor Permeation using a zeolite membrane to remove water.

Table 2: Comparison of Different Acid Catalysts

Catalyst	Reactant Ratio	Temperature (°C)	Key Advantages	Reference
Sulfuric Acid (H₂SO₄)	Varies	Reflux	Traditional, low cost	[1][2]
Amberlyst 15	1:1 to 3:1	60 - 80	Solid, reusable, less corrosive	[7]
Expandable Graphite	2:1 (Propanol:Acid)	Boiling Point	Solid, high activity	[6]
Ceric Sulfate	1.5:1 (Propanol:Acid)	Reflux	High yield, simple operation	[9]

Diagrams

Caption: The reaction mechanism for acid-catalyzed Fischer Esterification.

Caption: A typical experimental workflow for propyl acetate synthesis.

Caption: A decision tree for troubleshooting common causes of low yield.

Experimental Protocol: Fischer Esterification of Propyl Acetate

This protocol describes a standard lab-scale synthesis of propyl acetate using sulfuric acid as a catalyst.

Materials:

• Glacial Acetic Acid

• n-Propanol

• Concentrated Sulfuric Acid (H₂SO₄)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, condenser, heating mantle, separatory funnel, distillation apparatus

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask, add n-propanol and glacial acetic acid (a typical molar ratio is 1.5:1 or 2:1 of alcohol to acid).[6][9]

  • Slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 5-10 drops) to the mixture while stirring.[11]

  • Add a boiling chip and attach a reflux condenser.[16]

• Reaction:

  • Heat the mixture to a gentle reflux using a heating mantle.[11]

  • Allow the reaction to reflux for 45-60 minutes.[11] The progress can be monitored by techniques like TLC or GC if desired.

• Workup and Neutralization:

  • Allow the reaction mixture to cool to room temperature.[11]

  • Transfer the cooled mixture to a separatory funnel.

  • Carefully add 5% aqueous sodium bicarbonate solution to neutralize the unreacted acetic acid and the sulfuric acid catalyst.[11] Swirl gently and vent the funnel frequently to release CO₂ gas.

  • Allow the layers to separate and discard the lower aqueous layer.[11]

• Washing and Drying:

  • Wash the remaining organic layer with a saturated NaCl solution (brine) to help remove residual water and water-soluble impurities.[10][11] Discard the aqueous layer.

  • Transfer the organic layer (crude propyl acetate) to a clean, dry flask and add anhydrous sodium sulfate to act as a drying agent.[11] Swirl the flask and let it stand for 10-15 minutes until the liquid is clear.

• Purification:

  • Carefully decant or filter the dried liquid away from the drying agent into a distillation flask.

  • Purify the propyl acetate by simple distillation, collecting the fraction that boils at approximately 98-102°C.[6]

• Analysis:

  • Characterize the final product by measuring its refractive index (reported value ~1.384 at 20°C) and obtaining an IR spectrum to confirm the presence of the ester functional group.[6]

References

• 1. Propyl acetate - Wikipedia [en.wikipedia.org]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. quora.com [quora.com]
• 5. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 6. asianpubs.org [asianpubs.org]
• 7. researchgate.net [researchgate.net]
• 8. CN110981721A - Method for continuous production of n-propyl acetate - Google Patents [patents.google.com]
• 9. An acetate ester:Propyl acetate_Chemicalbook [chemicalbook.com]
• 10. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 11. community.wvu.edu [community.wvu.edu]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Troubleshooting [chem.rochester.edu]
• 15. researchgate.net [researchgate.net]
• 16. cerritos.edu [cerritos.edu]

Purification of propyl acetate from azeotropic mixture with water

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of propyl acetate from its azeotropic mixture with water.

Frequently Asked Questions (FAQs)

Q1: What is the composition of the propyl acetate-water azeotrope?

A1: Propyl acetate and water form a minimum-boiling homogeneous azeotrope. At atmospheric pressure (1 atm), the azeotrope boils at approximately 82.4°C and consists of about 86% propyl acetate and 14% water by weight.[1][2] It is crucial to remember that this composition can shift with changes in pressure.

Q2: I'm trying to separate propyl acetate and water by simple distillation, but I can't achieve a high purity of propyl acetate. Why is this happening?

A2: You are encountering the limitations of distilling an azeotropic mixture. At the azeotropic point, the vapor and liquid phases have the same composition, making further separation by conventional distillation impossible.[3] To purify propyl acetate beyond the azeotropic concentration, you need to employ specialized techniques to "break" the azeotrope.

Q3: What are the common methods to break the propyl acetate-water azeotrope?

A3: The most common and effective methods for breaking the propyl acetate-water azeotrope on a laboratory and industrial scale are:

• Extractive Distillation: This involves adding a high-boiling solvent (entrainer) to the mixture to alter the relative volatility of propyl acetate and water, allowing for their separation.

• Salting-Out / Liquid-Liquid Extraction: This method involves adding an inorganic salt to the aqueous mixture to decrease the mutual solubility of propyl acetate and water, facilitating their separation into two liquid phases.[4]

• Pressure-Swing Distillation: This technique utilizes two distillation columns operating at different pressures to exploit the shift in the azeotropic composition with pressure.[5]

Q4: During liquid-liquid extraction, I'm observing a stable emulsion at the interface between the organic and aqueous layers. How can I resolve this?

A4: Emulsion formation is a common issue in liquid-liquid extractions. To break the emulsion, you can try the following:

• Gentle Swirling: Instead of vigorous shaking, gently swirl or invert the separatory funnel.

• Addition of Brine: Adding a saturated solution of sodium chloride (brine) can help to break the emulsion by increasing the ionic strength of the aqueous phase.

• Centrifugation: If the emulsion persists, transferring the mixture to centrifuge tubes and spinning for a few minutes can effectively separate the layers.

• Patience: Sometimes, simply allowing the mixture to stand for an extended period can lead to phase separation.

Q5: In extractive distillation, my purified propyl acetate is contaminated with the entrainer. What could be the cause and how can I prevent it?

A5: Contamination with the entrainer can occur for a few reasons:

• Incorrect Entrainer Selection: The chosen entrainer might have a boiling point too close to that of propyl acetate, leading to co-distillation. Select an entrainer with a significantly higher boiling point.

• Foaming or Bumping: Violent boiling in the distillation flask can carry the non-volatile entrainer into the condenser. Ensure smooth boiling by using a magnetic stirrer or boiling chips and controlling the heating rate.

• Column Efficiency: An inefficient distillation column may not provide adequate separation between the propyl acetate vapor and the entrainer. Ensure your column is properly packed and of sufficient length for the separation.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Poor separation of propyl acetate and water using simple distillation.	Formation of a minimum-boiling azeotrope.	Employ a method to break the azeotrope, such as extractive distillation, salting-out, or pressure-swing distillation.
In extractive distillation, the separation efficiency is low.	1. Inappropriate entrainer.2. Insufficient entrainer concentration.3. Inefficient distillation column.	1. Select an entrainer that significantly increases the relative volatility of propyl acetate to water (see Table 2).2. Optimize the entrainer-to-feed ratio.3. Use a packed distillation column with a higher number of theoretical plates.
During salting-out, the propyl acetate layer still contains a significant amount of water.	1. Insufficient salt concentration.2. Ineffective salt for this specific system.	1. Add more of the selected salt until saturation is reached.2. Experiment with different salts known to have a strong salting-out effect on ester-water mixtures (e.g., MgCl₂, CaCl₂, NaCl).
Difficulty in separating the organic and aqueous phases after liquid-liquid extraction.	Formation of a stable emulsion.	1. Use gentle mixing instead of vigorous shaking.2. Add a saturated brine solution.3. Use centrifugation to aid phase separation.
Product contamination with the entrainer after extractive distillation.	1. Entrainer boiling point is too low.2. Physical carryover of the entrainer due to bumping or foaming.	1. Choose an entrainer with a boiling point at least 30-40°C higher than propyl acetate.2. Ensure smooth boiling with proper stirring and controlled heating.

Data Presentation

Table 1: Azeotropic Data for the Propyl Acetate - Water System

Property	Value
Boiling Point of Azeotrope (at 1 atm)	82.4 °C
Composition (by weight)	86% Propyl Acetate / 14% Water

Table 2: Effect of Entrainers on the Relative Volatility of Propyl Acetate/n-Propanol in a Water-Containing Mixture

Entrainer	Relative Volatility (Propyl Acetate to n-Propanol)
None (Azeotrope)	1.0
Triethanolamine	1.44
N-methylpyrrolidone and Ethylene Glycol	1.69
Butanol	>1 (improves separation)
Methanol	>1 (improves separation)

Note: Data for the direct effect on the propyl acetate/water system is limited; however, the increase in relative volatility in the presence of n-propanol indicates a favorable effect on breaking the azeotrope.[2][6]

Experimental Protocols

Protocol 1: Extractive Distillation

Objective: To purify propyl acetate from its azeotropic mixture with water using an entrainer.

Materials:

• Propyl acetate-water azeotropic mixture

• Entrainer (e.g., N-methylpyrrolidone or a mixture of N-methylpyrrolidone and ethylene glycol)

• Fractional distillation apparatus (round-bottom flask, packed distillation column, condenser, receiving flask)

• Heating mantle with a stirrer

• Thermometer

Procedure:

• Set up the fractional distillation apparatus.

• Charge the round-bottom flask with the propyl acetate-water azeotropic mixture and the selected entrainer. A typical starting ratio is 1:1 by volume.

• Add boiling chips or a magnetic stir bar to the flask to ensure smooth boiling.

• Begin heating the mixture.

• The lower-boiling component (propyl acetate, now freed from the azeotrope) will vaporize, travel up the column, and condense into the receiving flask.

• Monitor the temperature at the top of the distillation column. A stable temperature close to the boiling point of pure propyl acetate (101.6°C) indicates that the separation is proceeding effectively.

• Continue the distillation until the temperature begins to rise significantly, indicating that the propyl acetate has been mostly collected.

• The entrainer and water will remain in the distillation flask.

Protocol 2: Salting-Out and Liquid-Liquid Extraction

Objective: To separate propyl acetate from water by reducing its aqueous solubility using a salt.

Materials:

• Propyl acetate-water azeotropic mixture

• Inorganic salt (e.g., Magnesium Chloride (MgCl₂) or Sodium Chloride (NaCl))

• Separatory funnel

• Beakers

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Place the propyl acetate-water azeotropic mixture into a separatory funnel.

• Add the inorganic salt to the funnel. Start with a concentration of around 20% (w/v) and add more if two distinct layers do not form.

• Stopper the funnel and gently invert it several times to dissolve the salt and allow for phase separation. Avoid vigorous shaking to prevent emulsion formation.

• Allow the mixture to stand until two clear layers are visible. The upper layer will be the propyl acetate-rich organic phase, and the lower layer will be the aqueous salt solution.

• Drain the lower aqueous layer.

• Collect the upper organic layer, which is the purified propyl acetate.

• To remove any residual dissolved water, dry the propyl acetate using a drying agent like anhydrous sodium sulfate.

• Decant or filter the dried propyl acetate to remove the drying agent.

Visualizations

Caption: Overview of methods to break the propyl acetate-water azeotrope.

Caption: Experimental workflow for extractive distillation of propyl acetate.

References

• 1. csmres.co.uk [csmres.co.uk]
• 2. US4676874A - Separation of n-propyl acetate from n-propanol and water by extractive distillation - Google Patents [patents.google.com]
• 3. ciemme.it [ciemme.it]
• 4. researchgate.net [researchgate.net]
• 5. famt.ac.in [famt.ac.in]
• 6. researchgate.net [researchgate.net]

Troubleshooting propyl acetate separation in fractional distillation

Welcome to the technical support center for the fractional distillation of propyl acetate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the separation and purification of propyl acetate.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and step-by-step guides to resolve specific issues you may encounter during the fractional distillation of propyl acetate.

Q1: Why is my propyl acetate product purity lower than expected?

A1: Low purity is often due to the presence of azeotropes, which are mixtures of liquids that boil at a constant temperature and have a constant vapor composition, making them difficult to separate by simple distillation. Propyl acetate forms azeotropes with water and n-propanol, common impurities from its synthesis.

• Troubleshooting Steps:

  • Verify Feed Composition: Ensure your starting material is as dry as possible. Water is a common impurity that forms a low-boiling azeotrope with propyl acetate.

  • Optimize Column Efficiency:

    • Increase the number of theoretical plates in your distillation column by using a longer column or a more efficient packing material (e.g., Raschig rings, Vigreux indentations).[1]

    • Ensure the column is well-insulated to maintain a proper temperature gradient.

  • Adjust Reflux Ratio: A higher reflux ratio can improve separation by increasing the number of vaporization-condensation cycles. Start with a reflux ratio of at least 5:1 and adjust as needed.

  • Consider Azeotropic Distillation: If water is a significant impurity, consider using an entrainer that forms a ternary azeotrope with water and propyl acetate, which can then be removed.

  • Alternative Methods: For persistent issues with n-propanol contamination, extractive distillation may be necessary.[2]

Q2: The distillation is proceeding very slowly or has stopped completely. What should I do?

A2: A slow or stalled distillation can be caused by insufficient heating, flooding of the column, or improper setup.

• Troubleshooting Steps:

  • Check Heat Source: Ensure the heating mantle is set to a temperature sufficiently above the boiling point of the azeotrope or the lowest boiling component in the mixture.

  • Inspect for Column Flooding: If you observe a large amount of liquid accumulated in the packing, the column is flooded. Reduce the heating rate to allow the liquid to drain back into the flask, then slowly increase the heat.

  • Ensure Proper Insulation: Poor insulation can lead to heat loss and prevent the vapor from reaching the top of the column. Wrap the column with glass wool or aluminum foil.

  • Verify Condenser Water Flow: Check that the condenser has a steady flow of cold water. Insufficient cooling can lead to loss of product vapor.

Q3: The temperature at the distillation head is fluctuating. What does this indicate?

A3: Temperature fluctuations at the distillation head suggest an inconsistent vapor composition, which can be due to bumping of the liquid in the distillation flask or channeling in the packing.

• Troubleshooting Steps:

  • Use Boiling Chips or a Stir Bar: Add fresh boiling chips or use a magnetic stir bar in the distillation flask to ensure smooth boiling.

  • Check Packing Uniformity: Ensure the column packing is uniform to prevent vapor from bypassing the packing (channeling).

  • Adjust Heating Rate: A heating rate that is too high can cause surges of vapor, leading to temperature fluctuations. Reduce the heat to achieve a slow and steady distillation rate.

Q4: I am observing two liquid phases in my distillate. Why is this happening?

A4: The formation of two layers in the receiving flask is likely due to the co-distillation of propyl acetate and water. Propyl acetate has limited solubility in water, leading to phase separation upon condensation.

• Troubleshooting Steps:

  • Dry the Crude Product: Before distillation, dry the crude propyl acetate with a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate) to remove as much water as possible.

  • Utilize a Dean-Stark Trap: If significant amounts of water are present, consider using a Dean-Stark trap to continuously remove water as it co-distills with the propyl acetate.

  • Post-Distillation Separation: If a small amount of water comes over, the layers in the receiving flask can be separated using a separatory funnel. The organic layer can then be dried.

Data Presentation

Table 1: Physical Properties and Azeotropic Data

Property	Value
Propyl Acetate
Boiling Point	101.6 °C
Density	0.888 g/mL at 25 °C
n-Propanol
Boiling Point	97.2 °C
Water
Boiling Point	100 °C
Azeotropes
Propyl Acetate - Water	82.4 °C (86 wt% Propyl Acetate)
Propyl Acetate - n-Propanol	94 °C (37 wt% Propyl Acetate)
Propyl Acetate - n-Propanol - Water	82.2 °C (59.5 wt% Propyl Acetate, 19.5 wt% n-Propanol, 21 wt% Water)[2]

Experimental Protocols

Protocol 1: Standard Fractional Distillation of Propyl Acetate

This protocol outlines a standard procedure for the fractional distillation of crude propyl acetate to remove impurities such as unreacted n-propanol, acetic acid, and water.

• Preparation of Crude Propyl Acetate:

  • After synthesis, wash the crude propyl acetate with a saturated sodium bicarbonate solution to neutralize any remaining acetic acid.

  • Wash with brine to remove excess water.

  • Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus using a round-bottom flask, a packed fractionating column (e.g., Vigreux or packed with Raschig rings), a condenser, a distillation head with a thermometer, and receiving flasks.

  • Ensure all glassware is dry.

  • Place a few boiling chips or a magnetic stir bar in the distillation flask.

• Distillation Procedure:

  • Charge the distillation flask with the dried crude propyl acetate, filling it to no more than two-thirds of its volume.

  • Begin heating the flask gently.

  • Observe the vapor rising through the column. Adjust the heating rate to maintain a slow and steady distillation rate (approximately 1-2 drops per second).

  • Monitor the temperature at the distillation head. The initial fraction will likely be the low-boiling azeotrope of propyl acetate and water (around 82.4 °C). Collect this fraction in a separate receiving flask.

  • Once the temperature begins to rise, change the receiving flask to collect the main fraction of pure propyl acetate (boiling point ~101.6 °C).

  • Continue collecting the main fraction as long as the temperature remains stable.

  • Stop the distillation when the temperature begins to drop or when only a small amount of liquid remains in the distillation flask.

• Analysis:

  • Analyze the purity of the collected fractions using gas chromatography (GC) or other suitable analytical methods.

Visualizations

Caption: Troubleshooting workflow for low propyl acetate purity.

Caption: Experimental setup for fractional distillation.

Safety Precautions

Propyl acetate is a flammable liquid and its vapors can form explosive mixtures with air.[3] Always work in a well-ventilated fume hood and ensure there are no open flames or spark sources nearby. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For detailed safety information, consult the Safety Data Sheet (SDS) for propyl acetate.[4][5][6][7][8]

References

• 1. klmtechgroup.com [klmtechgroup.com]
• 2. US4676874A - Separation of n-propyl acetate from n-propanol and water by extractive distillation - Google Patents [patents.google.com]
• 3. An acetate ester:Propyl acetate_Chemicalbook [chemicalbook.com]
• 4. aglayne.com [aglayne.com]
• 5. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 6. ICSC 0940 - n-PROPYL ACETATE [chemicalsafety.ilo.org]
• 7. scienceinteractive.com [scienceinteractive.com]
• 8. fishersci.com [fishersci.com]

Technical Support Center: Enhancing Solubility of Nonpolar Compounds in Propyl acetate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working to dissolve nonpolar compounds in propyl acetate.

Troubleshooting Guide

Issue: My nonpolar compound has poor solubility in propyl acetate at my desired concentration.

Possible Causes and Solutions:

• Inherent Low Solubility: The fundamental principle of "like dissolves like" governs solubility. Propyl acetate is a moderately polar solvent, and if your compound is highly nonpolar, its solubility may be intrinsically limited.[1]

  • Solution 1: Temperature Adjustment. Increasing the temperature of the solution can enhance the solubility of many solid compounds.[2] However, be cautious of compound degradation at elevated temperatures.

  • Solution 2: Particle Size Reduction. Decreasing the particle size of your solid compound increases the surface area available for interaction with the solvent, which can improve the rate of dissolution.[3][4] Techniques like micronization can be employed.[3]

  • Solution 3: Co-solvency. The addition of a miscible co-solvent can significantly alter the polarity of the solvent system to better match that of the nonpolar solute.[4][5]

• Impure Compound or Solvent: Impurities in either the nonpolar compound or the propyl acetate can affect solubility.

  • Solution: Ensure the purity of both your solute and solvent using appropriate analytical techniques.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor solubility.

Issue: I am observing phase separation after adding a co-solvent.

Possible Causes and Solutions:

• Immiscibility of Co-solvent: The selected co-solvent may not be fully miscible with propyl acetate at the ratio you are using.

  • Solution: Consult solvent miscibility charts. Select a co-solvent that is known to be miscible with propyl acetate, such as ethanol, acetone, or other esters like ethyl acetate.[3]

• "Salting Out" Effect: The addition of the co-solvent could be decreasing the overall solvating power of the mixture for your specific nonpolar compound, causing it to precipitate.

  • Solution: Experiment with different co-solvents and varying ratios. A systematic approach, creating ternary phase diagrams, can help identify the optimal solvent blend.

Frequently Asked Questions (FAQs)

Q1: What types of co-solvents are most effective for dissolving nonpolar compounds in propyl acetate?

A1: The principle of "like dissolves like" is key.[1] Since propyl acetate is moderately polar, adding a nonpolar or a less polar co-solvent can improve the solubility of nonpolar compounds.

• Nonpolar Co-solvents: Hydrocarbon solvents like hexane or toluene can be effective. However, miscibility with propyl acetate needs to be considered.

• Less Polar, Miscible Co-solvents: Other esters (e.g., ethyl acetate), ketones (e.g., acetone), and alcohols (e.g., ethanol, isopropanol) are generally miscible with propyl acetate and can enhance solubility.[3]

Q2: How can surfactants help improve solubility in propyl acetate?

A2: Surfactants, or surface-active agents, are amphiphilic molecules that can increase the solubility of hydrophobic (nonpolar) compounds in more polar solvents.[6] They form micelles, where the nonpolar tails create a hydrophobic core that can encapsulate the nonpolar solute, while the polar head groups interact with the solvent.[6][7] This effectively disperses the nonpolar compound in the solvent system.

Q3: What is a typical experimental protocol to determine the solubility of my compound in a propyl acetate mixture?

A3: The shake-flask method is a common and reliable technique.

Experimental Protocol: Shake-Flask Method for Solubility Determination

Objective: To determine the equilibrium solubility of a nonpolar compound in a propyl acetate-based solvent system.

Materials:

• Nonpolar compound (solute)

• Propyl acetate (solvent)

• Co-solvent(s) (if applicable)

• Thermostatically controlled shaker or water bath

• Centrifuge

• Syringe filters (chemically inert, e.g., PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument

Procedure:

• Prepare the desired solvent system (e.g., pure propyl acetate or a propyl acetate/co-solvent mixture) in a volumetric flask.

• Add an excess amount of the nonpolar compound to a known volume of the solvent system in a sealed vial or flask. The excess solid should be clearly visible.

• Place the sealed container in a thermostatically controlled shaker or water bath set to the desired temperature.

• Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• After equilibration, allow the mixture to stand undisturbed at the same temperature to let undissolved solids settle.

• Centrifuge the sample to further separate the solid and liquid phases.

• Carefully withdraw a sample of the supernatant using a syringe and filter it through a chemically inert syringe filter to remove any remaining solid particles.

• Accurately dilute the filtered solution with a suitable solvent to a concentration within the calibration range of your analytical method.

• Quantify the concentration of the dissolved compound using a validated analytical method, such as HPLC with a pre-established calibration curve.

• Calculate the solubility in units such as mg/mL or mol/L.

Q4: Is there any quantitative data on the solubility of nonpolar compounds in propyl acetate?

A4: While extensive databases for propyl acetate are not as common as for other solvents, data for similar solvents like ethyl acetate can provide useful estimates. Below are tables summarizing the solubility of two common nonpolar compounds, naphthalene and ibuprofen, in various organic solvents to illustrate the impact of solvent choice.

Data Presentation

Table 1: Solubility of Naphthalene in Various Organic Solvents at 298.15 K

Solvent	Molar Solubility (mol·dm⁻³)	Reference
Hexane	2.13
Ethyl Acetate	3.29	[8][9]
Acetone	3.93	[2]
Chloroform	4.84	[2]

Table 2: Solubility of Ibuprofen in Various Organic Solvents at 298.15 K

Solvent	Mole Fraction Solubility (x)	Reference
Water	0.000004	[10]
Hexane	0.008	[11]
Ethyl Acetate	0.229	[12]
Ethanol	0.124	[10]
Acetone	0.321	[10]

Methodologies and Visualizations

Mechanism of Co-solvency

Co-solvency enhances the solubility of a nonpolar solute by reducing the polarity difference between the solute and the solvent system. A co-solvent that is miscible with the primary solvent and has a polarity intermediate between the primary solvent and the solute can create a more favorable environment for dissolution.

Caption: Mechanism of co-solvency.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. japer.in [japer.in]
• 4. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 5. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Influences of added surfactants on the water solubility and antibacterial activity of rosemary extract - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Ibuprofen - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. qsj.qiu.edu.ly [qsj.qiu.edu.ly]
• 13. Enhancement of ibuprofen solubility and skin permeation by conjugation with l-valine alkyl esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Protocol for Removing Water from Propyl Acetate Solvent

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the effective removal of water from propyl acetate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing water from propyl acetate?

A1: The primary methods for drying propyl acetate are:

• Azeotropic Distillation: This technique takes advantage of the low-boiling azeotrope that propyl acetate forms with water.[1][2]

• Using Drying Agents: This involves adding a substance that chemically or physically binds with water. Common drying agents include molecular sieves, anhydrous sodium sulfate, and anhydrous potassium carbonate.[3]

• Extractive Distillation: This method is employed when simple distillation is ineffective due to the presence of azeotropes. It involves adding a high-boiling solvent to alter the relative volatilities of the components.[1][4]

Q2: When should I choose distillation over drying agents?

A2: The choice depends on the required level of dryness, the scale of your experiment, and the available equipment.

• Distillation is suitable for large quantities of solvent and when a very low water content is required. Azeotropic distillation is particularly effective for propyl acetate.[2]

• Drying agents are convenient for smaller-scale laboratory applications and for pre-drying solvents before a final purification step.[5][6]

Q3: What type of molecular sieves are best for drying propyl acetate?

A3: 3Å molecular sieves are generally recommended for drying solvents like esters.[5][6] 4Å sieves can also be used.[5] It is crucial to use activated molecular sieves for optimal performance.[5]

Q4: Can I use other drying agents like calcium chloride?

A4: While calcium chloride is a common drying agent, it is generally not recommended for drying esters like propyl acetate as it can form adducts with them. Anhydrous sodium sulfate or potassium carbonate are more suitable alternatives.[3][7]

Q5: How can I determine the water content in my propyl acetate?

A5: The Karl Fischer titration is the most accurate and widely used method for determining the water content in organic solvents. For a qualitative assessment, the solvent may appear cloudy or turbid if a significant amount of water is present.

Troubleshooting Guides

Issue 1: The propyl acetate is still wet after treatment with a drying agent.

Possible Cause	Troubleshooting Step
Inactive Drying Agent	Ensure the drying agent is freshly opened or has been properly activated. For example, molecular sieves can be activated by heating in an oven.[5]
Insufficient Amount of Drying Agent	Increase the amount of drying agent used. A general guideline is to add the drying agent until it no longer clumps together at the bottom of the flask.
Insufficient Contact Time	Allow for a longer contact time between the solvent and the drying agent. Gentle agitation can also improve efficiency. For molecular sieves, allowing the solvent to stand over them for at least 24 hours is recommended.[6]
High Initial Water Content	If the initial water content is very high, consider a pre-drying step, such as a preliminary distillation or washing with a saturated salt solution (brine), before using a chemical drying agent.[3]

Issue 2: The solvent appears cloudy or forms a second phase during distillation.

Possible Cause	Troubleshooting Step
Formation of a Water-Propyl Acetate Azeotrope	This is expected during the initial phase of azeotropic distillation. The initial distillate will be rich in water. Continue the distillation until the distillate becomes clear.[1][2]
Entrainment of Water Droplets	Ensure the distillation apparatus is set up correctly with a properly functioning condenser to prevent mechanical transfer of water droplets.

Data Presentation

Table 1: Physical Properties of Propyl Acetate and its Azeotropes

Substance/Mixture	Boiling Point (°C)	Composition (wt%)
n-Propyl Acetate	101.6	100% Propyl Acetate
Water	100	100% Water
n-Propyl Acetate - Water Binary Azeotrope	82.4	86% Propyl Acetate, 14% Water
n-Propyl Acetate - n-Propanol - Water Ternary Azeotrope	82.2	Varies

Data sourced from multiple references.[1][8]

Table 2: Efficiency of Common Drying Agents for Esters

Drying Agent	Typical Final Water Content (ppm)	Advantages	Disadvantages
3Å Molecular Sieves	< 10	High efficiency, chemically inert to most solvents.[6]	Requires activation, slower than some other agents.[5]
Anhydrous Sodium Sulfate	100 - 200	High capacity, inexpensive.	Lower efficiency than molecular sieves.
Anhydrous Potassium Carbonate	100 - 300	Good for neutral and basic compounds.	Can be basic, potentially reacting with acidic compounds.[3]

Note: The final water content can vary depending on the initial water content, the amount of drying agent used, and the contact time.

Experimental Protocols

Protocol 1: Drying Propyl Acetate with Molecular Sieves

• Activation of Molecular Sieves: Place the required amount of 3Å molecular sieves in a suitable flask. Heat in an oven at 175-260 °C for at least 3 hours under a vacuum or with a slow stream of dry nitrogen.[5] Cool the sieves to room temperature in a desiccator before use.

• Drying Procedure: Add the activated molecular sieves (approximately 5-10% w/v) to the propyl acetate in a sealed container.

• Incubation: Allow the mixture to stand for at least 24 hours at room temperature. Occasional swirling can improve the drying efficiency.

• Separation: Carefully decant or filter the dried propyl acetate from the molecular sieves.

Protocol 2: Azeotropic Distillation of Propyl Acetate

• Apparatus Setup: Assemble a standard distillation apparatus, including a distillation flask, a distillation head with a thermometer, a condenser, and a receiving flask.

• Distillation: Place the wet propyl acetate in the distillation flask. Heat the flask to boiling.

• Fraction Collection: The initial fraction that distills over will be the water-propyl acetate azeotrope, boiling at approximately 82.4 °C.[1] This fraction may appear cloudy.

• Completion: Continue the distillation until the temperature rises to the boiling point of pure propyl acetate (101.6 °C) and the distillate is clear.[8] The remaining liquid in the distillation flask is the dried propyl acetate.

Mandatory Visualization

Caption: Decision workflow for selecting a drying method for propyl acetate.

References

• 1. US4676874A - Separation of n-propyl acetate from n-propanol and water by extractive distillation - Google Patents [patents.google.com]
• 2. cetjournal.it [cetjournal.it]
• 3. youtube.com [youtube.com]
• 4. US4592805A - Separation of n-propyl acetate from n-propanol by extractive distillation - Google Patents [patents.google.com]
• 5. web.uvic.ca [web.uvic.ca]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. Sciencemadness Discussion Board - My organic molecule is in the ethyl acetate, how to dry it before precipitating? - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. consolidated-chemical.com [consolidated-chemical.com]

Byproducts of propyl acetate synthesis and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of propyl acetate.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts in the synthesis of propyl acetate via Fischer esterification?

The main byproducts and impurities encountered during the Fischer esterification of acetic acid and propanol are:

• Water: Formed as a direct byproduct of the esterification reaction.[1][2]

• Unreacted Acetic Acid: As Fischer esterification is an equilibrium reaction, some starting material will remain.[3]

• Unreacted 1-Propanol: Similar to acetic acid, excess or unreacted propanol will be present.

• Sulfuric Acid: If used as a catalyst, it will remain in the reaction mixture.[1][2]

Q2: Are there any significant side-products to be aware of?

Under forcing conditions (e.g., high temperatures), the strong acid catalyst (like sulfuric acid) can promote side reactions:

• Propene: Dehydration of 1-propanol can occur to form propene gas.[4][5]

• Dipropyl ether: Two molecules of 1-propanol can condense to form dipropyl ether and water.[6]

Q3: My final product has a sharp, vinegary smell. What is the cause and how can I fix it?

A vinegary odor indicates the presence of residual acetic acid.[3] This can be remedied by washing the crude propyl acetate with a basic solution, such as saturated sodium bicarbonate or sodium carbonate solution, to neutralize and remove the acid.[3][7]

Q4: What is the purpose of washing the crude product with brine (saturated NaCl solution)?

Washing with brine reduces the solubility of the organic layer (propyl acetate) in the aqueous layer, a phenomenon known as "salting out."[8] This helps to minimize the loss of product into the aqueous washes and can also aid in breaking up emulsions.

Troubleshooting Guides

Issue 1: Emulsion Formation During Aqueous Workup

Problem: A stable emulsion forms between the organic and aqueous layers in the separatory funnel, preventing clear separation.

Possible Causes:

• Vigorous shaking of the separatory funnel.

• Presence of acidic or basic impurities acting as surfactants.

• Use of certain solvents like dichloromethane.

Solutions:

Solution	Description
Patience	Allow the separatory funnel to stand undisturbed for 10-30 minutes. Gravity may be sufficient to break a weak emulsion.
Gentle Agitation	Instead of vigorous shaking, gently invert the separatory funnel multiple times.
Salting Out	Add a saturated solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.
Filtration	Filter the entire mixture through a pad of Celite® or glass wool. This can often break up the emulsion and allow the layers to separate upon standing.
Solvent Addition	Adding a small amount of a different organic solvent can sometimes alter the properties of the mixture and promote separation.
Centrifugation	If the volume is manageable, centrifuging the mixture can force the separation of the layers.

Issue 2: Low Yield of Propyl Acetate After Distillation

Problem: The final yield of purified propyl acetate is significantly lower than expected.

Possible Causes:

• Incomplete reaction due to insufficient heating or reaction time.

• Loss of product during aqueous washes.

• Inefficient distillation setup.

• Hydrolysis of the ester back to the starting materials during workup.

Solutions:

Solution	Description
Optimize Reaction Conditions	Ensure the reaction is heated to the appropriate temperature for a sufficient amount of time to reach equilibrium. Using a Dean-Stark apparatus can help drive the equilibrium towards the product by removing water as it is formed.
Minimize Aqueous Washes	While necessary, excessive washing can lead to product loss. Use the minimum number of washes required to remove impurities. Use brine to minimize the solubility of the ester in the aqueous layer.
Improve Distillation Technique	Ensure the distillation apparatus is well-insulated to prevent heat loss. Use a fractionating column for better separation of propyl acetate from any remaining impurities. Collect the fraction at the correct boiling point (approx. 102°C).[2]
Neutralize Acid Promptly	Wash the reaction mixture with a basic solution as soon as possible after the reaction is complete to prevent acid-catalyzed hydrolysis of the ester.

Experimental Protocols

Synthesis of Propyl Acetate via Fischer Esterification

• Combine 1-propanol and glacial acetic acid in a round-bottom flask.

• Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

• Heat the mixture to reflux for 1-2 hours.

• Allow the mixture to cool to room temperature.

Purification of Crude Propyl Acetate

• Transfer the cooled reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with:

  • Water

  • Saturated sodium bicarbonate solution (vent frequently to release CO2)

  • Saturated sodium chloride (brine) solution

• Drain the organic layer into a clean, dry flask.

• Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Decant or filter the dried propyl acetate into a distillation flask.

• Perform a simple or fractional distillation, collecting the fraction that boils at approximately 102°C.[2]

Quantitative Data

Illustrative data on the effect of purification steps on the purity of propyl acetate. Actual results may vary based on experimental conditions.

Table 1: Effect of Washing on Purity

Washing Protocol	Purity of Propyl Acetate (Illustrative)
No Wash	~85% (contains acetic acid, propanol)
1x Water Wash	~90% (some acid and alcohol removed)
1x Water, 1x NaHCO3 Wash	~95% (most acid removed)
1x Water, 2x NaHCO3 Washes	~97%
1x Water, 2x NaHCO3, 1x Brine	~98%

Table 2: Comparison of Basic Washing Agents

Basic Wash Agent (Saturated Solution)	Purity after Washing (Illustrative)	Observations
Sodium Bicarbonate (NaHCO3)	~97%	Milder base, less risk of ester hydrolysis, produces CO2 gas.[3]
Sodium Carbonate (Na2CO3)	~97%	Stronger base, more efficient at neutralizing acid, but higher risk of ester hydrolysis. Also produces CO2 gas.[9]

Visualizations

Caption: Experimental workflow for the synthesis and purification of propyl acetate.

Caption: Troubleshooting decision tree for emulsion formation.

References

• 1. PROPYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 2. Propyl acetate - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. askfilo.com [askfilo.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. quora.com [quora.com]
• 7. Sciencemadness Discussion Board - n-propyl acetate - pear essence - esterification by reactive distillation - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. echemi.com [echemi.com]
• 9. youtube.com [youtube.com]

Technical Support Center: Optimizing Propyl Acetate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of propyl acetate. The information is designed to help you optimize catalyst concentration and overcome common experimental challenges.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Q1: My reaction yield is significantly lower than expected, even with a catalyst. What are the potential causes related to catalyst concentration?

A1: Low reaction yield in propyl acetate synthesis can be attributed to several factors related to catalyst concentration:

• Insufficient Catalyst: The most straightforward cause is an inadequate amount of catalyst to drive the reaction forward effectively. The reaction rate will be slow, and the equilibrium may not be reached within the allotted time.

• Catalyst Deactivation: Heterogeneous catalysts, such as ion-exchange resins (e.g., Amberlyst 15), can lose activity over time or with repeated use. This can be due to fouling of the catalyst surface or loss of active sites.[1]

• Mass Transfer Limitations: With solid catalysts, if the catalyst loading is too high or the stirring is inadequate, the reactants may have limited access to the catalytic sites, leading to a lower-than-expected reaction rate.

• Sub-optimal Reaction Conditions: The optimal catalyst concentration is often dependent on other reaction parameters such as temperature and reactant molar ratio. An imbalance in these conditions can lead to a lower yield.

Q2: I've noticed the formation of byproducts in my reaction. Could this be related to the catalyst concentration?

A2: Yes, improper catalyst concentration can lead to the formation of unwanted byproducts.

• Excessive Acid Catalyst: Using a very high concentration of a strong acid catalyst like sulfuric acid can promote side reactions such as the dehydration of the alcohol (propanol) to form propene or dipropyl ether. It can also lead to the hydrolysis of the formed ester back to the reactants if water is present.[2]

• High Temperatures with Certain Catalysts: Some catalysts, when used at high concentrations and temperatures, can promote side reactions. For instance, with H-[Fe]ZSM-5, at higher temperatures, dehydration of the acetate to form ketones becomes more significant.[3]

Q3: My reaction mixture has turned a dark color. What could be the cause?

A3: A change in the color of the reaction mixture, particularly darkening, can indicate decomposition or side reactions, which may be influenced by the catalyst.

• Aggressive Catalyst: A high concentration of a strong, corrosive catalyst like sulfuric acid can cause charring or decomposition of the organic reactants, especially at elevated temperatures.[4]

• Catalyst Degradation: Some catalysts may not be stable under the reaction conditions and could decompose, leading to discoloration of the mixture.

Q4: My solid catalyst (e.g., ion-exchange resin) seems to be less effective after a few uses. How can I address this?

A4: The deactivation of solid catalysts is a common issue. Here are some steps you can take:

• Regeneration: Many solid catalysts can be regenerated. For ion-exchange resins like Amberlyst 15, this typically involves washing with a solvent to remove adsorbed species and then treating with a strong acid to restore the active sites.[5]

• Drying: Ensure the catalyst is properly dried before use, as water can negatively impact its performance in esterification reactions. Preheating Amberlyst-15 has been shown to affect its activity.[1]

• Storage: Store the catalyst under appropriate conditions to prevent contamination and degradation.

Frequently Asked Questions (FAQs)

This section provides answers to common questions about catalyst concentration in propyl acetate synthesis.

Q1: What is a typical starting concentration for common catalysts in propyl acetate synthesis?

A1: The optimal catalyst concentration depends on the specific catalyst, reaction conditions, and desired reaction rate. However, here are some general starting points based on literature:

• Sulfuric Acid (H₂SO₄): Typically used in concentrations ranging from 1% to 5% by weight of the total reactants.[4][6]

• Ion-Exchange Resins (e.g., Amberlyst 15): Catalyst loading is often in the range of 5% to 15% by weight of the limiting reactant.[1]

• Expandable Graphite: A mass ratio of 6-10% of the total mass of acetic acid and propanol has been reported as effective.[7]

• Lipases (Enzymatic Catalysts): Biocatalyst loading is generally lower, often in the range of 0.5% to 2% (w/w or w/v) of the total reaction volume or substrate mass.[8]

Q2: How does increasing the catalyst concentration affect the reaction?

A2: Generally, increasing the catalyst concentration will increase the rate of the esterification reaction.[9] This is because a higher concentration of catalyst provides more active sites for the reaction to occur. However, beyond a certain point, the increase in reaction rate may become less significant, and other factors like mass transfer may become limiting. Furthermore, excessively high concentrations can lead to the issues mentioned in the troubleshooting section, such as side reactions and purification challenges.

Q3: Can I reuse my catalyst?

A3: The reusability of a catalyst is a significant advantage, particularly for heterogeneous catalysts.

• Heterogeneous Catalysts: Solid catalysts like ion-exchange resins and expandable graphite can often be recovered by filtration and reused for multiple reaction cycles.[10] However, their activity may decrease with each cycle, and regeneration may be necessary.[1]

• Homogeneous Catalysts: Homogeneous catalysts like sulfuric acid are dissolved in the reaction mixture and are more difficult to recover and reuse. They are typically neutralized and removed during the workup process.[4]

• Enzymatic Catalysts: Immobilized lipases can be recovered and reused, often for several cycles, without a significant loss in activity.[11]

Q4: What are the advantages of using a solid acid catalyst like Amberlyst 15 over a liquid acid like sulfuric acid?

A4: Solid acid catalysts offer several advantages over traditional liquid acid catalysts:

• Ease of Separation: They can be easily separated from the reaction mixture by filtration, simplifying the product purification process.[5]

• Reduced Corrosion: Solid acids are generally less corrosive to equipment than strong liquid acids like sulfuric acid.[7]

• Reusability: As mentioned, they can often be regenerated and reused, making the process more cost-effective and environmentally friendly.[5]

• Reduced Waste: The need for a neutralization step is often eliminated, reducing the generation of salt waste.[4]

Data Presentation

Table 1: Comparison of Catalyst Concentrations and Outcomes in Propyl Acetate Synthesis

Catalyst Type	Catalyst Concentration	Reactant Molar Ratio (Propanol:Acetic Acid)	Temperature (°C)	Reaction Time	Yield/Conversion (%)	Reference
Sulfuric Acid	1.3% (by weight in acetic acid flow)	-	-	-	79% (Acetic Acid Conversion)	[6]
Sulfuric Acid	5% (of total mass)	1.2:1	-	-	-	[4]
Expandable Graphite	8% (of total reactant mass)	2:1	90	0.5 - 1 h	-	[7]
Amberlyst 15	5-10 wt%	1:1 to 3:1	60-80	-	-	[1]
Lipase (NS 88011)	1% (w/w)	2:1	70	32 h	~99%	[8]

Experimental Protocols

Protocol 1: General Procedure for Optimizing Catalyst Concentration in Propyl Acetate Synthesis (Batch Reactor)

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add a defined molar ratio of n-propanol and glacial acetic acid (e.g., 1:1 or a slight excess of one reactant).

• Catalyst Addition: Introduce the desired catalyst.

  • For Liquid Catalysts (e.g., H₂SO₄): Carefully add the calculated volume or weight of the concentrated acid to the reaction mixture while stirring.

  • For Solid Catalysts (e.g., Amberlyst 15, Expandable Graphite): Add the weighed amount of the catalyst to the flask.

• Reaction: Heat the mixture to the desired temperature (typically the boiling point of the mixture for reflux) and maintain it for a set period. Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them using techniques like gas chromatography (GC) or titration to determine the concentration of reactants and products.

• Optimization: Repeat the experiment with varying catalyst concentrations (e.g., in increments of 1-2% for solid catalysts or 0.5% for liquid catalysts) while keeping all other parameters (temperature, molar ratio, reaction time) constant.

• Data Analysis: Plot the yield of propyl acetate as a function of catalyst concentration to determine the optimal loading.

• Workup (for Homogeneous Catalysts): After the reaction is complete, cool the mixture. Neutralize the acid catalyst with a base (e.g., sodium bicarbonate solution) and then separate the organic layer containing the propyl acetate. Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g., magnesium sulfate).

• Product Purification: Purify the crude propyl acetate by distillation.

Mandatory Visualization

Caption: Experimental workflow for optimizing catalyst concentration.

Caption: Logical relationships for troubleshooting catalyst issues.

References

• 1. researchgate.net [researchgate.net]
• 2. echemi.com [echemi.com]
• 3. DSpace [repository.upenn.edu]
• 4. CN110981721A - Method for continuous production of n-propyl acetate - Google Patents [patents.google.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 7. asianpubs.org [asianpubs.org]
• 8. iris.unife.it [iris.unife.it]
• 9. researchgate.net [researchgate.net]
• 10. An acetate ester:Propyl acetate_Chemicalbook [chemicalbook.com]
• 11. scielo.br [scielo.br]

Propyl Acetate Stability and Degradation: A Technical Support Resource

For Researchers, Scientists, and Drug Development Professionals

Propyl acetate is a widely utilized solvent and ester in various scientific and industrial applications. Understanding its stability under different temperature conditions is crucial for ensuring the integrity of experiments and the quality of resulting products. This technical support center provides detailed information, troubleshooting guides, and frequently asked questions (FAQs) regarding the impact of temperature on the stability and degradation of propyl acetate.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for propyl acetate at elevated temperatures?

A1: The two primary degradation pathways for propyl acetate at elevated temperatures are hydrolysis and thermal decomposition (pyrolysis).

• Hydrolysis: In the presence of water, especially under acidic or basic conditions, propyl acetate can hydrolyze back into its constituent molecules: acetic acid and n-propanol. This reaction is reversible and its rate is significantly influenced by temperature and pH.

• Thermal Decomposition (Pyrolysis): At very high temperatures, typically in the absence of water, propyl acetate can undergo pyrolysis. This process involves the breaking of chemical bonds, leading to the formation of various smaller molecules. For similar esters, pyrolysis often proceeds through a six-membered ring transition state, resulting in the formation of an alkene (propene) and a carboxylic acid (acetic acid).[1]

Q2: How does temperature affect the rate of propyl acetate hydrolysis?

A2: The rate of hydrolysis of propyl acetate, like most chemical reactions, increases with temperature. The relationship between the rate constant (k) and temperature (T) can be described by the Arrhenius equation:

k = A * e(-Ea/RT)

Where:

• k is the rate constant

• A is the pre-exponential factor

• Ea is the activation energy

• R is the universal gas constant

• T is the absolute temperature in Kelvin

Q3: What are the expected degradation products of propyl acetate at high temperatures?

A3: The degradation products of propyl acetate depend on the specific conditions (e.g., presence of water, oxygen, catalysts).

• Under hydrolytic conditions: The primary degradation products are acetic acid and n-propanol .

• Under pyrolytic (thermal decomposition) conditions: The main products are expected to be propene and acetic acid .[1] At higher temperatures, further decomposition of these initial products can occur, leading to a more complex mixture of smaller hydrocarbons and oxygenated compounds.

Q4: What are the recommended storage conditions to ensure the stability of propyl acetate?

A4: To ensure the stability of propyl acetate, it is recommended to store it in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[3] It should be kept in tightly sealed containers to prevent the ingress of moisture, which can lead to hydrolysis.[3] Propyl acetate is also incompatible with strong oxidizing agents, strong acids, and strong bases, so it should be stored separately from these substances.[3]

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving propyl acetate, particularly those related to its stability and degradation.

Problem	Potential Cause	Recommended Solution
Unexpectedly low yield of a desired product in a reaction using propyl acetate as a solvent at elevated temperatures.	Propyl acetate may be degrading and participating in side reactions.	- Monitor the stability of propyl acetate under the reaction conditions by running a blank experiment with only the solvent. - Analyze the reaction mixture for the presence of acetic acid or propanol using techniques like GC-MS. - Consider using a more thermally stable solvent if degradation is significant.
Inconsistent results in a series of experiments conducted at different times.	Degradation of the propyl acetate stock solution over time.	- Store propyl acetate under the recommended conditions (cool, dry, tightly sealed). - Use a fresh bottle of propyl acetate or re-purify the existing stock by distillation if degradation is suspected. - Periodically check the purity of the stock solution using gas chromatography (GC).
Appearance of unknown peaks in a chromatogram of a sample containing propyl acetate.	Degradation of propyl acetate into various byproducts.	- Identify the unknown peaks using a mass spectrometer (GC-MS) to confirm if they are degradation products like acetic acid, propanol, or propene. - Review the experimental conditions (temperature, pH, presence of water) to identify the cause of degradation.
Difficulty in separating propyl acetate from its degradation products.	The degradation products (acetic acid and propanol) have different polarities and boiling points.	- Optimize the gas chromatography (GC) method (e.g., temperature ramp, column type) for better separation. - Use a different analytical technique, such as High-Performance Liquid Chromatography (HPLC) with a suitable column and mobile phase.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of propyl acetate relevant to its stability.

Property	Value
Boiling Point	101.6 °C[4]
Flash Point	10 °C[3]
Autoignition Temperature	450 °C[5]
Solubility in Water	1.89 g/100 mL at 20 °C[6]

The rate of a chemical reaction is highly dependent on temperature. The following table provides an example of how the rate constant for the synthesis of an ester (ethyl acetate) changes with temperature, illustrating the general principle that applies to propyl acetate as well.

Temperature (°C)	Rate Constant (L mol⁻¹ min⁻¹)
20	0.0049
30	0.0103
40	0.0208
Data for the saponification of ethyl acetate, which follows second-order kinetics.

Experimental Protocols

Protocol 1: Determination of Propyl Acetate Stability by Gas Chromatography (GC)

This protocol outlines a general procedure to assess the stability of propyl acetate at a specific temperature over time.

Materials:

• Propyl acetate

• Temperature-controlled oven or water bath

• Sealed vials (e.g., headspace vials)

• Gas chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)

• Appropriate GC column (e.g., DB-5ms)

• Internal standard (e.g., undecane)

Procedure:

• Prepare a stock solution of propyl acetate with a known concentration of an internal standard.

• Aliquot the solution into several sealed vials.

• Place the vials in a temperature-controlled environment (e.g., an oven at 50°C).

• At specified time intervals (e.g., 0, 24, 48, 72 hours), remove a vial from the oven and allow it to cool to room temperature.

• Analyze the sample by GC-FID or GC-MS.

• Quantify the peak area of propyl acetate relative to the internal standard.

• A decrease in the relative peak area of propyl acetate over time indicates degradation.

Protocol 2: Identification of Propyl Acetate Degradation Products by GC-MS

This protocol describes how to identify the volatile degradation products of propyl acetate.

Materials:

• Degraded propyl acetate sample (from Protocol 1 or a stressed sample)

• Gas chromatograph coupled with a Mass Spectrometer (GC-MS)

• Appropriate GC column (e.g., DB-WAX for better separation of polar compounds)

Procedure:

• Inject a sample of the degraded propyl acetate into the GC-MS system.

• Separate the components of the mixture using an appropriate temperature program.

• Obtain the mass spectrum for each separated peak.

• Compare the obtained mass spectra with a library of known spectra (e.g., NIST library) to identify the degradation products. Common degradation products to look for include acetic acid, n-propanol, and propene.[1]

Visualizations

Fig. 1: Hydrolysis degradation pathway of propyl acetate.

Fig. 2: Experimental workflow for analyzing thermal decomposition.

Fig. 3: Troubleshooting logic for inconsistent experimental results.

References

• 1. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. cometchemical.com [cometchemical.com]
• 4. Laboratory Analysis of N-propyl acetate - Analytice [analytice.com]
• 5. cdc.gov [cdc.gov]
• 6. journal.uctm.edu [journal.uctm.edu]

Technical Support Center: Propyl Acetate Stability in Aqueous Solutions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with propyl acetate in aqueous environments. The focus is on understanding and preventing ester hydrolysis to ensure the stability and efficacy of your formulations.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My propyl acetate formulation is losing potency over time. What is the likely cause?

A: The most probable cause is the hydrolysis of the propyl acetate. In an aqueous solution, the ester bond of propyl acetate can be cleaved by water, breaking it down into its parent compounds: acetic acid and n-propanol.[1][2] This reaction can be accelerated by acidic or basic conditions and elevated temperatures.

Q2: How does pH influence the stability of propyl acetate?

A: The pH of the aqueous solution is a critical factor in the stability of propyl acetate. The hydrolysis reaction is catalyzed by both acids (H+ ions) and bases (OH- ions).[2][3]

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the ester is protonated, making the carbonyl carbon more susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis (Saponification): Under basic or alkaline conditions, the hydroxide ion directly attacks the carbonyl carbon. This process is typically faster and irreversible because the resulting carboxylic acid is deprotonated to form a carboxylate salt.[2]

Generally, the rate of hydrolysis is slowest in the neutral to slightly acidic pH range. As the pH moves further into either the acidic or basic range, the rate of degradation increases significantly. For propyl acetate, hydrolysis is expected to occur slowly at a neutral pH but accelerates as the pH becomes more alkaline.[4]

Diagram: Propyl Acetate Hydrolysis Pathways

Caption: Acid- and base-catalyzed hydrolysis mechanisms for propyl acetate.

Q3: What is the optimal pH for ensuring the stability of an aqueous propyl acetate solution?

A: The optimal pH for maximum stability is typically in the slightly acidic to neutral range (pH 4-6), where the rates of both acid and base catalysis are at a minimum. The rate of hydrolysis increases substantially in alkaline conditions.

The following table summarizes the estimated hydrolysis half-life of propyl acetate at different pH values, demonstrating its increased instability at higher pH.

pH Value	Estimated Half-Life	Relative Stability
7	~ 3 years	High
8	~ 119 days	Moderate
9	~ 12 days	Low
Data derived from PubChem.[4]

Q4: What practical steps can I take to prevent or minimize propyl acetate hydrolysis in my experiments?

A: Several strategies can be employed to enhance the stability of propyl acetate in aqueous solutions.

• pH Control: This is the most effective method. Maintain the pH of your solution in the optimal stability range (4-6) using a suitable buffer system.[3][5]

• Temperature Control: Store solutions at lower temperatures (e.g., refrigerated) to decrease the reaction rate.[6] Avoid unnecessary exposure to high temperatures.

• Use of Stabilizers: Incorporate chemical stabilizers that can inhibit hydrolysis.[7] Examples include:

  • Carbodiimides: These compounds can react with the carboxylic acid product, effectively shifting the equilibrium away from hydrolysis.[7]

  • Chelating Agents: Agents like EDTA can bind metal ions that might otherwise catalyze the hydrolysis reaction.[7]

• Reduce Water Activity: If possible, adding co-solvents (like propylene glycol or ethanol) can sometimes reduce the effective concentration of water, slowing hydrolysis. However, this must be tested for compatibility with your specific application.

• Proper Storage: Store solutions in tightly sealed containers to prevent changes in pH due to gas exchange (e.g., CO2 absorption) and to minimize moisture ingress.[3][6]

Diagram: Decision Workflow for Stabilizing Propyl Acetate

Caption: A logical workflow for addressing propyl acetate hydrolysis.

Q5: How can I analyze the degradation of propyl acetate in my formulation?

A: The most common methods for quantifying propyl acetate and its degradation products are chromatographic techniques.

• Gas Chromatography (GC): GC with a Flame Ionization Detector (FID) is a robust and sensitive method for analyzing volatile compounds like propyl acetate.[8]

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV or Refractive Index (RI) detector can also be used. This is particularly useful if other non-volatile components in the formulation need to be analyzed simultaneously.

A typical analysis involves separating propyl acetate from its hydrolysis products (acetic acid and n-propanol) and quantifying the remaining amount of the ester over time.

Experimental Protocols

Protocol 1: Preparation of a pH-Controlled Aqueous Solution

This protocol describes how to prepare a buffered solution to maintain a stable pH environment for propyl acetate. An acetate buffer (pH 4.75) is used as an example.

Materials:

• Acetic acid (glacial)

• Sodium acetate

• Propyl acetate

• High-purity water (e.g., Milli-Q)

• Volumetric flasks and pipettes

• Calibrated pH meter

Procedure:

• Prepare Buffer Stock Solutions:

  • Prepare a 0.1 M solution of acetic acid by diluting the appropriate amount of glacial acetic acid in high-purity water.

  • Prepare a 0.1 M solution of sodium acetate by dissolving the required mass of sodium acetate in high-purity water.

• Create the Buffer:

  • In a beaker, mix equal volumes of the 0.1 M acetic acid and 0.1 M sodium acetate solutions.

  • Verify the pH using a calibrated pH meter. The pH should be approximately 4.76. Adjust slightly with the acid or base stock solution if necessary.

• Prepare the Final Formulation:

  • Accurately weigh or pipette the desired amount of propyl acetate into a volumetric flask.

  • Add the prepared buffer to just below the calibration mark.

  • Mix thoroughly until the propyl acetate is fully dissolved. Note: Propyl acetate has limited solubility in water (~1.9 g/100 mL), so ensure the concentration is within the solubility limit.[4][9]

  • Bring the final volume to the mark with the buffer solution and mix again.

• Final Verification:

  • Measure the pH of the final formulation to ensure it remains at the target value.

Protocol 2: General Stability Study Workflow

This protocol outlines the steps for conducting a stability study to assess propyl acetate hydrolysis under different conditions.

Procedure:

• Prepare Formulations: Prepare batches of your propyl acetate formulation at different pH values (e.g., pH 4, 7, and 9) using appropriate buffers as described in Protocol 1.

• Aliquot Samples: Dispense the formulations into multiple, identical, tightly sealed vials for each condition. This prevents contamination of the bulk solution when sampling.

• Storage Conditions:

  • Divide the vials for each pH into different temperature groups (e.g., 4°C, 25°C, and 40°C). The higher temperature will act as an accelerated stability condition.

  • Protect samples from light if any components are light-sensitive.

• Time-Point Sampling:

  • Establish a sampling schedule (e.g., T=0, 1 week, 2 weeks, 1 month, 3 months).

  • At each time point, pull one vial from each condition (each pH/temperature combination).

• Analysis:

  • Analyze the samples immediately using a validated analytical method (e.g., GC or HPLC) to quantify the concentration of propyl acetate remaining.

  • Also, monitor for the appearance of degradation products (acetic acid, n-propanol) and any changes in physical appearance or pH.

• Data Evaluation:

  • Plot the concentration of propyl acetate versus time for each condition.

  • Calculate the rate of degradation (k) and the half-life (t½) to compare the stability under the different pH and temperature conditions.

References

• 1. the hydrolysis of propyl acetate in presence of dilute class 12 chemistry CBSE [vedantu.com]
• 2. Ester - Wikipedia [en.wikipedia.org]
• 3. carbodiimide.com [carbodiimide.com]
• 4. Propyl Acetate | C5H10O2 | CID 7997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. quora.com [quora.com]
• 6. solventis.net [solventis.net]
• 7. carbodiimide.com [carbodiimide.com]
• 8. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 9. solubilityofthings.com [solubilityofthings.com]

Reference Data & Comparative Studies

A Comparative Guide to the Quantitative Analysis of Propyl Acetate: GC-FID vs. GC-MS

For researchers, scientists, and drug development professionals, the accurate quantification of propyl acetate is crucial in various applications, from residual solvent analysis in pharmaceuticals to flavor and fragrance profiling. Gas chromatography (GC) is the premier technique for this purpose, with Flame Ionization Detection (FID) and Mass Spectrometry (MS) being the most common detectors. This guide provides an objective comparison of GC-FID and GC-MS for the quantitative analysis of propyl acetate, supported by experimental data and detailed methodologies.

At a Glance: Performance Comparison

The choice between GC-FID and GC-MS for the quantitative analysis of propyl acetate hinges on the specific requirements of the application, such as sensitivity, selectivity, and the need for structural confirmation. While GC-FID is a robust and cost-effective workhorse for routine analysis, GC-MS offers unparalleled specificity and lower detection limits, making it ideal for trace-level analysis and unambiguous identification.

Performance Parameter	GC-FID	GC-MS
Linearity (R²)	> 0.99	> 0.999
Limit of Detection (LOD)	Typically in the low µg/mL range	As low as the ng/mL or even pg/mL range
Limit of Quantitation (LOQ)	Typically in the µg/mL range	Typically in the ng/mL range
Precision (%RSD)	< 15%	< 10-20%
Accuracy (% Recovery)	80-120%	80-120%
Selectivity	Good	Excellent
Cost	Lower	Higher
Expertise Required	Moderate	High

In-Depth Analysis

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a widely used technique for the quantification of organic compounds. The sample is introduced into the GC, where it is vaporized and separated into its individual components in the chromatographic column. As each component elutes from the column, it is burned in a hydrogen-air flame. The combustion of organic compounds produces ions, which are collected by an electrode, generating a current that is proportional to the amount of the analyte.

Advantages of GC-FID:

• Robust and reliable: GC-FID is a mature and well-established technique known for its stability and reproducibility.

• Wide linear range: It can accurately quantify analytes over a broad range of concentrations.

• Cost-effective: The instrumentation and maintenance costs are generally lower compared to GC-MS.

• Ease of use: The operation of a GC-FID system is relatively straightforward.

Limitations of GC-FID:

• Limited selectivity: The FID is a universal detector for organic compounds and does not provide structural information. This can be a disadvantage when analyzing complex samples where co-elution of components may occur.

• Higher detection limits: Compared to GC-MS, the sensitivity of GC-FID is lower, making it less suitable for trace-level analysis.

Gas Chromatography with Mass Spectrometry (GC-MS)

In GC-MS, the gas chromatograph is coupled to a mass spectrometer. As the separated components elute from the GC column, they enter the ion source of the mass spectrometer, where they are ionized. The resulting ions are then separated based on their mass-to-charge ratio by the mass analyzer and detected.

Advantages of GC-MS:

• Excellent selectivity and specificity: By monitoring specific ions characteristic of propyl acetate, GC-MS can provide unambiguous identification and quantification, even in complex matrices.

• Low detection limits: GC-MS offers superior sensitivity compared to GC-FID, allowing for the detection and quantification of propyl acetate at trace levels.[1]

• Structural information: The mass spectrum of a compound is a unique fingerprint that can be used for definitive identification and to elucidate the structure of unknown compounds.

Limitations of GC-MS:

• Higher cost: GC-MS instruments are more expensive to purchase and maintain than GC-FID systems.

• More complex operation: The operation and data analysis for GC-MS require a higher level of expertise.

• Matrix effects: The presence of other components in the sample can sometimes interfere with the ionization of the target analyte, affecting the accuracy of quantification.

Experimental Protocols

Below are representative experimental protocols for the quantitative analysis of propyl acetate using both direct injection GC-FID and GC-MS.

Direct Injection GC-FID Method

This method is suitable for the routine quantification of propyl acetate in relatively clean samples.

Chromatographic Conditions:

Parameter	Value
Column	DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injector Temperature	250 °C
Detector Temperature	250 °C
Oven Temperature Program	50 °C (hold for 2 min), then ramp to 220 °C at 10 °C/min (hold for 5 min)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injection Volume	1 µL (split or splitless, depending on concentration)
Detector	Flame Ionization Detector (FID)

Sample Preparation:

• Prepare a stock solution of propyl acetate in a suitable solvent (e.g., methanol or isopropanol).

• Create a series of calibration standards by diluting the stock solution to cover the expected concentration range of the samples.

• Prepare the samples by dissolving or diluting them in the same solvent used for the calibration standards.

• If necessary, add an internal standard to both the calibration standards and the samples to improve precision.

Direct Injection GC-MS Method

This method provides high selectivity and sensitivity for the quantification of propyl acetate.

Chromatographic and Mass Spectrometric Conditions:

Parameter	Value
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injector Temperature	250 °C
MS Transfer Line Temp	280 °C
Oven Temperature Program	40 °C (hold for 2 min), then ramp to 200 °C at 15 °C/min (hold for 2 min)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Injection Volume	1 µL (split or splitless)
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Source Temperature	230 °C
MS Quadrupole Temp	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

Sample Preparation:

The sample preparation procedure is similar to that for the GC-FID method. For SIM mode, specific ions for propyl acetate (e.g., m/z 43, 61, 73) should be selected for monitoring to enhance sensitivity and selectivity.

Performance Data Comparison

Table 1: GC-FID Performance Data (Direct Injection of Volatile Esters)

Parameter	Typical Value	Reference
Linearity (R²)	> 0.9998	[2]
LOD	0.21–0.54 µg/mL	[2]
LOQ	0.64–1.63 µg/mL	[2]
Precision (%RSD)	< 15%	[2]
Accuracy (% Recovery)	85.6%–114.1%	[3]

Table 2: GC-MS Performance Data (Direct Injection/Derivatization of Acetates)

Parameter	Typical Value	Reference
Linearity (R²)	> 0.99	[4]
Linear Range	2–2000 µM	[5][6]
LOD	0.05 mg/mL (in blood)	[4]
LOQ	0.2 mg/mL (in blood)	[4]
Precision (%RSD)	< 10%	[5][6]
Accuracy (% Recovery)	> 85%	[4]

Visualizing the Workflow

To better understand the analytical processes, the following diagrams illustrate the experimental workflows for GC-FID and a comparative logic diagram.

GC-FID Experimental Workflow

Logical Comparison of GC-FID and GC-MS

Conclusion

Both GC-FID and GC-MS are powerful techniques for the quantitative analysis of propyl acetate.

• GC-FID is a robust, cost-effective, and reliable method that is well-suited for routine quality control and high-throughput analysis where the identity of propyl acetate is not and the required sensitivity is within the µg/mL range.

• GC-MS offers superior sensitivity and selectivity, making it the method of choice for trace-level quantification and for applications where unambiguous identification is critical. The structural information provided by the mass spectrum is invaluable for method development, troubleshooting, and the analysis of complex samples.

Ultimately, the choice between GC-FID and GC-MS will depend on the specific analytical needs, budget, and available expertise. For many laboratories, a combination of both techniques, where GC-MS is used to validate the identity of peaks quantified by GC-FID, can provide a highly effective and efficient analytical workflow.

References

• 1. ijpsdronline.com [ijpsdronline.com]
• 2. mdpi.com [mdpi.com]
• 3. Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of a direct injection-GC-MS method for the quantification of volatile alcohols in blood and vitreous humor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A rapid method for quantifying free and bound acetate based on alkylation and GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Validating the Purity of Synthesized Propyl Acetate: NMR vs. Alternative Methods

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a critical step in ensuring the reliability and reproducibility of experimental results. This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with Gas Chromatography-Mass Spectrometry (GC-MS) for validating the purity of synthesized propyl acetate, a common solvent and ester intermediate. This comparison is supported by experimental data and detailed protocols to assist in selecting the most appropriate analytical method.

The synthesis of propyl acetate, typically through the Fischer esterification of acetic acid and n-propanol, can result in a product containing residual starting materials and byproducts. Accurate quantification of these impurities is essential for quality control. Here, we compare the performance of quantitative ¹H NMR (qNMR) and GC-MS for this purpose.

Data Presentation: A Quantitative Comparison

The following table summarizes the key performance metrics of qNMR and GC-MS for the purity analysis of propyl acetate.

Parameter	Quantitative ¹H NMR (qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Absolute quantification based on the direct proportionality of signal intensity to the number of nuclei.[1]	Relative quantification based on the separation of analytes followed by mass-to-charge ratio detection.
Sample Preparation	Simple dissolution in a deuterated solvent with an internal standard.	Derivatization may be required; dissolution in a volatile solvent.
Analysis Time	Rapid (typically 5-15 minutes per sample).	Longer (typically 20-40 minutes per sample).
Selectivity	Excellent for distinguishing structurally similar compounds.	High, based on both retention time and mass fragmentation patterns.
Sensitivity	Moderate (typically requires >0.1% for routine analysis).	High (ppm to ppb range).[2]
Quantification	Absolute quantification without the need for a specific propyl acetate reference standard.[1]	Requires a certified reference standard of propyl acetate for accurate quantification.
Identification of Unknowns	Provides detailed structural information aiding in the identification of unknown impurities.	Mass spectral libraries can be used to identify known impurities.
Equipment Cost	High initial investment.	Moderate initial investment.
Solvent Consumption	Low.	Moderate to high.

Identifying Impurities in Synthesized Propyl Acetate

¹H NMR spectroscopy is a powerful tool for identifying and quantifying common impurities in synthesized propyl acetate, such as residual n-propanol and acetic acid. The chemical shifts of the characteristic protons of each compound in deuterated chloroform (CDCl₃) are distinct, allowing for their unambiguous identification.

Compound	Protons	Chemical Shift (ppm)	Multiplicity
Propyl Acetate	-O-CH₂-CH₂-CH₃	4.05	Triplet
-O-CH₂-CH₂-CH₃	1.65	Sextet
-O-CH₂-CH₂-CH₃	0.93	Triplet
CH₃-C(=O)-	2.04	Singlet
n-Propanol (Impurity)	-CH₂-OH	3.60	Triplet
-CH₂-CH₂-OH	1.58	Sextet
-CH₃-CH₂-	0.93	Triplet
Acetic Acid (Impurity)	CH₃-COOH	2.10	Singlet
CH₃-COOH	~11-12	Broad Singlet

Note: The -OH proton of n-propanol and the -COOH proton of acetic acid are often broad and their chemical shifts can vary with concentration and temperature.

A representative ¹H NMR spectrum of synthesized propyl acetate would show the characteristic signals for the main product, with smaller signals corresponding to the impurities. The integration of these signals allows for the calculation of the relative molar amounts of each component, and thus the purity of the propyl acetate.

Experimental Protocols

Quantitative ¹H NMR (qNMR) Spectroscopy for Purity Determination

Objective: To determine the absolute purity of a synthesized propyl acetate sample using an internal standard.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the synthesized propyl acetate sample into a clean NMR tube.

  • Accurately weigh approximately 10 mg of a suitable internal standard (e.g., maleic acid or 1,4-dioxane) and add it to the same NMR tube. The internal standard should have a known purity and signals that do not overlap with the analyte or impurity signals.

  • Add approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) to the NMR tube.

  • Cap the tube and gently vortex to ensure complete dissolution and homogenization.

• NMR Data Acquisition:

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Pulse Sequence: A standard 1D proton pulse sequence with a 90° pulse angle.

  • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the protons of interest in both the analyte and the internal standard (typically 30-60 seconds) to ensure full relaxation and accurate integration.

  • Acquisition Time (aq): Sufficient to allow for good digital resolution (typically 2-4 seconds).

  • Number of Scans (ns): A sufficient number of scans should be co-added to achieve a good signal-to-noise ratio (e.g., 8 or 16 scans).

• Data Processing and Analysis:

  • Apply Fourier transform to the Free Induction Decay (FID).

  • Carefully phase the spectrum and perform a baseline correction.

  • Integrate the well-resolved signals of both the propyl acetate and the internal standard. For propyl acetate, the singlet at ~2.04 ppm (CH₃-C(=O)-) is often a good choice.

  • Calculate the purity of the propyl acetate using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons giving rise to the signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Determination

Objective: To separate and identify volatile components in the synthesized propyl acetate sample and determine the relative purity.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the synthesized propyl acetate in a volatile solvent (e.g., dichloromethane or hexane) at a concentration of approximately 1 mg/mL.

  • Prepare a series of calibration standards of pure propyl acetate of known concentrations.

• GC-MS Instrument Parameters:

  • GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: Start at 40 °C, hold for 2 minutes, then ramp to 200 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer: Operate in electron ionization (EI) mode, scanning a mass range of m/z 35-200.

• Data Analysis:

  • Identify the peak corresponding to propyl acetate based on its retention time and comparison of its mass spectrum to a reference library (e.g., NIST).

  • Identify impurity peaks by their retention times and mass spectra.

  • Quantify the purity by creating a calibration curve from the peak areas of the standard solutions and determining the concentration of propyl acetate in the synthesized sample. The purity can also be estimated by the area percentage of the propyl acetate peak relative to the total area of all peaks in the chromatogram.

Visualizing the Workflow

The following diagrams illustrate the logical workflows for purity validation using qNMR and GC-MS.

Caption: Workflow for purity validation of propyl acetate using qNMR.

Caption: Workflow for purity validation of propyl acetate using GC-MS.

References

• 1. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Solvency Power of Propyl Acetate and Ethyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the solvency power of propyl acetate and ethyl acetate, two common ester solvents. The information presented herein is intended to assist researchers, scientists, and professionals in drug development in selecting the appropriate solvent for their specific applications. The comparison is based on theoretical principles, standardized experimental data, and qualitative solubility observations for various materials.

Executive Summary

Propyl acetate and ethyl acetate are versatile solvents with broad applications in various industries, including pharmaceuticals, coatings, and printing. While both are effective solvents for a range of substances, their solvency power and physical properties differ, making one more suitable than the other depending on the specific application. In general, ethyl acetate is a slightly stronger solvent for polar substances, as indicated by its higher Kauri-Butanol value. However, propyl acetate's lower volatility and different solubility characteristics can be advantageous in specific formulations. This guide provides a detailed comparison of their solvency power, supported by experimental data and theoretical models.

Data Presentation

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of these solvents is crucial for appreciating their solvency characteristics.

Property	Propyl Acetate	Ethyl Acetate	References
Molecular Formula	C₅H₁₀O₂	C₄H₈O₂	[1],[2]
Molecular Weight ( g/mol )	102.13	88.11	[3],[2]
Boiling Point (°C)	101.5	77.1	[4]
Vapor Pressure (mmHg at 20°C)	25	73	[5],[6]
Density (g/mL at 20°C)	0.888	0.902	[3],[6]
Water Solubility (g/100mL at 20°C)	1.6	8.7	[3],[6]
Flash Point (°C)	14	-4	[3],[6]

Solvency Power Indicators

The solvency power of a solvent can be quantified and compared using various parameters. This section presents two key indicators: the Kauri-Butanol (Kb) value and Hansen Solubility Parameters (HSP).

The Kauri-Butanol value is a standardized measure of a solvent's ability to dissolve a standard kauri gum resin. A higher Kb value indicates a stronger solvency power.

Solvent	Kauri-Butanol (Kb) Value
Propyl Acetate	47.5
Ethyl Acetate	86.0

Source: Eastman Solvent Selector Chart[7]

Based on the Kb values, ethyl acetate exhibits a significantly higher solvency power for non-polar resins compared to propyl acetate.

Hansen Solubility Parameters are a more sophisticated method for predicting the solubility of a material in a solvent. They are based on the principle that "like dissolves like" and consider three types of intermolecular forces: dispersion (δd), polar (δp), and hydrogen bonding (δh). The total Hansen solubility parameter (δt) is calculated from these components. For a solute to dissolve in a solvent, their HSP values should be similar.

Solvent	δd (Dispersion)	δp (Polar)	δh (Hydrogen Bonding)	δt (Total)
Propyl Acetate	15.3	4.3	7.6	17.9
Ethyl Acetate	15.8	5.3	7.2	18.1

Note: Units are in MPa⁰.⁵. Data sourced from various chemical data sheets.[5]

The HSP values for propyl acetate and ethyl acetate are quite similar, suggesting they have comparable solvency for a broad range of materials. The slightly higher polar component (δp) of ethyl acetate may contribute to its better performance with more polar solutes.

Qualitative Solubility of Common Polymers

The following table summarizes the qualitative solubility of several common polymers in propyl acetate and ethyl acetate. This information is valuable for applications in coatings, adhesives, and polymer research.

Polymer	Propyl Acetate	Ethyl Acetate
Nitrocellulose	Good solvent	Excellent solvent[8]
Acrylic Resins (e.g., PMMA)	Good solvent	Good solvent[9][10]
Polystyrene	Soluble	Soluble[11][12]
Polyvinyl Acetate	Good solvent	Excellent solvent
Cellulose Acetate Butyrate	Good solvent	Good solvent

Note: "Good" and "Excellent" are qualitative descriptors based on information from various sources.[8][13]

Solubility of Model Active Pharmaceutical Ingredients (APIs)

For drug development professionals, understanding the solubility of APIs is critical. The following data provides insights into the solubility of two common APIs in ethyl acetate. While specific quantitative data for propyl acetate is limited in the reviewed literature, the similar HSP values suggest it would exhibit comparable, though potentially slightly lower, solubility for these compounds.

Active Pharmaceutical Ingredient (API)	Solubility in Ethyl Acetate
Ibuprofen	Soluble to partly soluble[11]
Acetaminophen (Paracetamol)	0.082 M[14]

Experimental Protocols

Determination of Kauri-Butanol (Kb) Value (ASTM D1133)

The Kauri-Butanol value is determined according to the ASTM D1133 standard test method.[7] This method provides a standardized procedure for assessing the relative solvent power of hydrocarbon solvents.

Principle: A standard solution of kauri gum in n-butanol is titrated with the solvent under investigation until a defined turbidity is reached. The volume of solvent required is the Kauri-Butanol value.

Apparatus:

• 250-mL Erlenmeyer flask

• 50-mL burette, graduated in 0.1-mL divisions

• Constant temperature bath (25 ± 1 °C)

• Light source and standard print for turbidity observation

Procedure:

• Preparation of Kauri-Butanol Solution: A standardized solution of kauri resin in n-butanol is prepared as specified in the ASTM standard.

• Titration: A measured volume of the Kauri-Butanol solution is placed in the Erlenmeyer flask and brought to a temperature of 25 °C.

• The solvent being tested is added from the burette while the flask is continuously swirled.

• The titration is continued until the solution becomes turbid enough to obscure a standard 10-point print held directly behind the flask.

• Calculation: The volume of the solvent used, corrected for the concentration of the standard kauri-butanol solution, is reported as the Kauri-Butanol value.

Determination of Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters are typically determined experimentally by observing the solubility of a polymer in a range of solvents with known HSPs.

Principle: A polymer is tested for solubility in a series of solvents with varying δd, δp, and δh values. The solvents that dissolve the polymer will have HSPs that fall within a "solubility sphere" for that polymer. The center of this sphere represents the HSP of the polymer.

Procedure:

• A set of solvents with known Hansen Solubility Parameters is selected.

• Small, equal amounts of the polymer are placed in separate vials.

• A measured volume of each solvent is added to a vial.

• The vials are agitated for a specified period (e.g., 24 hours) at a constant temperature.

• The solubility of the polymer in each solvent is observed and recorded (e.g., completely soluble, partially soluble, insoluble).

• The HSP values of the solvents that dissolve the polymer are plotted in a 3D graph (δd, δp, δh).

• A sphere is drawn that encompasses all the "good" solvents. The center of this sphere provides the Hansen Solubility Parameters for the polymer.

Visualizations

Caption: Workflow for Comparing Solvent Properties.

Caption: Hansen Solubility Sphere Concept.

References

• 1. n-Propyl acetate (CAS 109-60-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. Ethyl Acetate (CAS 141-78-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. elementchem.ru [elementchem.ru]
• 4. Solvent Boiling Point Chart | BRANDTECH Scientific [brandtech.com]
• 5. researchgate.net [researchgate.net]
• 6. Ethyl Acetate Solvent Properties [macro.lsu.edu]
• 7. eastman.com [eastman.com]
• 8. diva-portal.org [diva-portal.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Enhancement of ibuprofen solubility and skin permeation by conjugation with l-valine alkyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmtech.com [pharmtech.com]
• 13. oq.com [oq.com]
• 14. scribd.com [scribd.com]

A Comparative Study of Propyl Acetate and Butyl Acetate in Coating Formulations

For Researchers, Scientists, and Drug Development Professionals

In the formulation of high-performance coatings, the choice of solvent is a critical determinant of the final properties of the cured film. Among the myriad of available options, propyl acetate and butyl acetate are two widely utilized ester solvents, favored for their solvency power and favorable evaporation characteristics. This guide provides an objective comparison of these two solvents in typical coating formulations, supported by their physicochemical properties and expected performance outcomes based on established testing protocols.

Physicochemical Properties: A Head-to-Head Comparison

Propyl acetate and butyl acetate are isomers, sharing the same chemical formula but differing in the arrangement of their atoms. This structural difference, while subtle, gives rise to distinct physical properties that influence their behavior in coating systems.

Property	Propyl Acetate	Butyl Acetate
Molecular Formula	C₅H₁₀O₂	C₆H₁₂O₂
Molecular Weight ( g/mol )	102.13	116.16[1]
Boiling Point (°C)	101.6[2]	126.5[1]
Flash Point (°C)	14[3]	22[4]
Density (g/cm³ at 20°C)	0.888[3]	0.8825[4][5]
Evaporation Rate (n-BuAc = 1.0)	1.3 - 2.8	1.0[1]
Water Solubility ( g/100 mL at 20°C)	1.9	0.7[4]
Vapor Pressure (mmHg at 20°C)	25	10[4]
Odor	Mild, fruity[3][6]	Strong, fruity[7][8][9]

Performance in Coating Formulations: An Analytical Overview

The selection between propyl acetate and butyl acetate hinges on the desired application properties of the coating, particularly the drying time, film formation characteristics, and overall finish.

Evaporation Rate and Drying Time

The most significant differentiator between propyl acetate and butyl acetate in coating formulations is their evaporation rate. Propyl acetate, with a higher vapor pressure and lower boiling point, evaporates more quickly than butyl acetate.[1] This property directly translates to faster drying times in coating formulations.

• Propyl Acetate: Its faster evaporation rate is advantageous in applications requiring rapid drying, such as in high-speed printing inks and some industrial wood coatings.[10] This can lead to increased production efficiency. However, a very fast evaporation rate can sometimes lead to coating defects like poor leveling and blushing, especially in humid conditions.

• Butyl Acetate: As a slower evaporating solvent, butyl acetate provides a longer "open time" for the coating.[1] This allows for better flow and leveling, resulting in a smoother, higher-gloss finish.[11] It is often preferred in applications where a flawless finish is critical, such as automotive topcoats and high-end furniture lacquers.

Solvency Power

Both propyl acetate and butyl acetate are excellent active solvents for a wide range of resins used in coatings, including nitrocellulose, acrylics, polyesters, and urethanes.[6][10][11][12] Their good solvency ensures that the resin is fully dissolved, leading to a homogenous coating solution and a uniform film upon drying. While their solvency power is generally comparable, the choice may depend on the specific resin system and the desired viscosity of the formulation.

Impact on Coating Properties

The choice of solvent can have a cascading effect on the final mechanical and aesthetic properties of the coating.

Performance Metric	Propyl Acetate Formulation (Expected)	Butyl Acetate Formulation (Expected)
Drying Time	Faster	Slower
Gloss	Potentially lower due to faster flashing off of the solvent	Generally higher due to better flow and leveling
Hardness Development	Faster initial hardness development	Slower initial hardness development
Adhesion	Good	Good
Flow and Leveling	Fair to Good	Excellent
Blushing Resistance	More susceptible in high humidity	Less susceptible

Experimental Protocols

To quantitatively assess the performance of propyl acetate and butyl acetate in a coating formulation, the following standard test methods are recommended.

Drying Time (ASTM D1640)

This standard provides several methods for determining the stages of drying of an organic coating.[5][7][13]

Methodology:

• Apply the coating to a non-porous substrate using a film applicator of a specified thickness.

• Place the coated panel in a dust-free environment at a controlled temperature and humidity.

• At regular intervals, test the film for different stages of drying:

  • Set-to-touch time: Gently touch the film with a clean finger. The film is set-to-touch when no coating adheres to the finger.

  • Tack-free time: Place a small piece of cotton on the film and apply a slight pressure. The film is tack-free if the cotton can be easily removed without any fibers adhering to the surface.

  • Dry-hard time: Press the thumb firmly onto the coated surface. The film is dry-hard if no impression is left on the surface.

  • Dry-through time: A mechanical thumb test or a similar device is used to determine when the film is fully cured.

Specular Gloss (ASTM D523)

This method is used to measure the shininess or specular gloss of a coating surface.[2][6][8][9][14]

Methodology:

• Use a gloss meter with a specified geometry (e.g., 20°, 60°, or 85°). The 60° geometry is most common.

• Calibrate the gloss meter using a certified standard of known gloss value.

• Place the gloss meter on the coated surface and take readings at several different locations.

• The average of the readings is reported as the gloss value of the coating.

Film Hardness by Pencil Test (ASTM D3363)

This is a simple and rapid method to determine the hardness of a coating film.[11][15][16][17]

Methodology:

• A set of calibrated pencils of varying hardness (from 6B, the softest, to 6H, the hardest) is used.

• The pencil is held at a 45° angle to the coated surface and pushed forward with uniform pressure.

• The hardness of the pencil that just fails to scratch or gouge the coating is reported as the pencil hardness of the film.

Adhesion by Tape Test (ASTM D3359)

This method provides a way to assess the adhesion of a coating to a substrate.[1][3][4][18][19]

Methodology:

• Method A (X-cut): Make an "X" cut through the coating to the substrate using a sharp blade.

• Method B (Cross-hatch): Make a series of parallel cuts, and then another series of perpendicular cuts to create a cross-hatch pattern.

• Apply a pressure-sensitive tape over the cut area and smooth it down firmly.

• Rapidly pull the tape off at a 180° angle.

• The adhesion is rated on a scale from 5B (no peeling) to 0B (severe peeling) by visually inspecting the amount of coating removed by the tape.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of a comparative study of propyl acetate and butyl acetate in a coating formulation.

Caption: Experimental workflow for comparing coating formulations.

Logical Relationship of Solvent Properties to Coating Performance

The inherent properties of the solvents create a cause-and-effect relationship with the final performance of the coating.

Caption: Influence of solvent properties on coating performance.

Conclusion

Both propyl acetate and butyl acetate are highly effective solvents in coating formulations, each offering a unique set of advantages. The choice between them is not a matter of one being definitively superior to the other, but rather a strategic decision based on the specific requirements of the end-use application.

• Propyl Acetate is the solvent of choice for applications demanding fast drying times and high production throughput.

• Butyl Acetate is preferred for formulations where a superior, high-gloss finish is paramount, and a longer open time is beneficial for achieving optimal flow and leveling.

A thorough understanding of their physicochemical properties, coupled with rigorous testing according to standardized protocols, will enable formulators to make an informed decision and optimize their coating systems for the desired performance characteristics.

References

• 1. kinampark.com [kinampark.com]
• 2. A Comprehensive Guide to Selecting Suitable Solvents for Alkyd Resins in Paint Formulation – PersiaResin [persiaresin.com]
• 3. researchgate.net [researchgate.net]
• 4. paint.org [paint.org]
• 5. specialchem.com [specialchem.com]
• 6. productcatalog.eastman.com [productcatalog.eastman.com]
• 7. specialchem.com [specialchem.com]
• 8. dow.com [dow.com]
• 9. usolf.com [usolf.com]
• 10. N-Propyl Acetate-Handsome Chemical Group: The world's largest manufacturer of acetates. [en.handsomechemical.com]
• 11. High-Performance Acetate Solvents for Automotive & Industrial Coatings | Ruiyang [acetatechem.com]
• 12. univarsolutions.com [univarsolutions.com]
• 13. longchangchemical.com [longchangchemical.com]
• 14. dow.com [dow.com]
• 15. nadkarnispc.com [nadkarnispc.com]
• 16. researchgate.net [researchgate.net]
• 17. tpiohio.com [tpiohio.com]
• 18. discover.univarsolutions.com [discover.univarsolutions.com]
• 19. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Standards for Propyl Acetate Identification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical standards and methodologies for the identification and quantification of propyl acetate. The information presented is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate standards and techniques for their specific analytical needs.

Introduction to Propyl Acetate and its Analytical Importance

Propyl acetate is an ester commonly used as a solvent in the pharmaceutical, coatings, and printing industries. Its accurate identification and quantification are crucial for quality control, residual solvent analysis, and formulation development. The selection of a suitable analytical standard and methodology is paramount to achieving reliable and reproducible results.

Comparison of Analytical Standards

High-quality, well-characterized analytical standards are the foundation of any quantitative analysis. For propyl acetate, several grades of standards are commercially available, each with specific applications.

Standard Type	Purity Specification	Primary Application	Supplier Examples
USP Reference Standard	Conforms to USP specifications	Official quality control assays as per the United States Pharmacopeia (USP)	Sigma-Aldrich
Analytical Standard	≥99.7% (by GC)[1]	General quantitative analysis, method development, and validation	Sigma-Aldrich
Certified Reference Material (CRM)	Metrologically traceable to a higher-order standard	Calibration of instruments, validation of methods, and ensuring traceability	MilliporeSigma (Supelco™)

Table 1: Comparison of Commercially Available Propyl Acetate Analytical Standards

Analytical Methodologies: A Head-to-Head Comparison

Gas Chromatography (GC) is the most prevalent technique for the analysis of volatile compounds like propyl acetate. Coupled with various detectors and sample introduction techniques, GC offers a range of options for sensitivity and selectivity. While High-Performance Liquid Chromatography (HPLC) is a powerful analytical tool, specific validated methods for the routine analysis of propyl acetate are less common in publicly available literature.

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used method for the quantification of organic compounds. It offers a wide linear range and is relatively inexpensive to operate.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides a higher degree of selectivity and confident identification based on the mass spectrum of the analyte. This is particularly useful for complex matrices or when confirming the identity of unknown peaks.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation by GC, detection by ionization in a hydrogen flame	Separation by GC, detection by mass-to-charge ratio
Selectivity	Good	Excellent
Sensitivity (LOD/LOQ)	Method-dependent, typically in the µg/mL to ng/mL range. A NIOSH method for the related isopropyl acetate reported an LOD of 0.6 µ g/sample .[2]	Generally higher than FID, capable of reaching pg levels.
Linearity	Excellent, wide linear range	Good, may be narrower than FID
Quantitative Accuracy	High	High
Precision (%RSD)	Typically <5%	Typically <10%
Confidence in Identification	Based on retention time	High, based on mass spectrum and retention time

Table 2: Performance Comparison of GC-FID and GC-MS for Propyl Acetate Analysis

Sample Preparation Techniques: Impact on Performance

The choice of sample preparation technique significantly influences the accuracy, precision, and sensitivity of the analysis. For volatile compounds like propyl acetate, headspace and solid-phase microextraction (SPME) are common alternatives to direct liquid injection.

Technique	Principle	Advantages	Disadvantages
Direct Liquid Injection	Direct injection of a liquid sample onto the GC column.	Simple, requires minimal sample preparation.	Can introduce non-volatile matrix components, leading to column contamination and potential interferences.
Static Headspace (HS)	Analysis of the vapor phase in equilibrium with the sample in a sealed vial.	Reduces matrix effects, suitable for solid and liquid samples.	Less sensitive for less volatile compounds.
Solid-Phase Microextraction (SPME)	Extraction and concentration of analytes from the sample matrix onto a coated fiber.	Solvent-free, concentrates analytes for improved sensitivity, versatile for different matrices.	Fiber cost and limited lifetime, method development can be more complex. SPME can offer better sensitivity for less volatile compounds compared to syringe headspace.[3]

Table 3: Comparison of Sample Preparation Techniques for Propyl Acetate GC Analysis

A study comparing liquid injection and headspace SPME for the analysis of volatile compounds in crude oil found that SPME allowed for the identification of a greater number of volatile components.[4][5]

Experimental Protocols

Protocol 1: General GC-FID Method for Propyl Acetate Quantification

This protocol is based on established methods for residual solvent analysis and provides a starting point for method development.

• Standard Preparation:

  • Prepare a stock solution of propyl acetate analytical standard in a suitable solvent (e.g., dimethyl sulfoxide).

  • Perform serial dilutions to create a series of calibration standards covering the expected concentration range of the samples.

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in the chosen solvent.

  • For headspace analysis, place a known amount of the sample in a headspace vial and seal.

• GC-FID Conditions:

  • Column: DB-624 or equivalent (30 m x 0.53 mm ID, 3.0 µm film thickness)

  • Carrier Gas: Helium or Nitrogen

  • Injector Temperature: 200°C

  • Detector Temperature: 250°C

  • Oven Program: 50°C (hold for 5 min), ramp to 220°C at 10°C/min, hold for 5 min.

  • Injection Mode: Split or Splitless, depending on sensitivity requirements.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of propyl acetate against the concentration of the standards.

  • Determine the concentration of propyl acetate in the samples by interpolating their peak areas from the calibration curve.

Protocol 2: Headspace-SPME-GC-MS for Enhanced Sensitivity and Identification

This protocol is suitable for trace-level analysis of propyl acetate and for confirming its identity in complex matrices.

• SPME Fiber Selection:

  • A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is a good starting point for general volatile analysis.

• Sample Preparation:

  • Place a known amount of the sample into a headspace vial.

  • Add any necessary matrix modifiers (e.g., salt) and seal the vial.

  • Equilibrate the sample at a specific temperature (e.g., 60°C) for a set time (e.g., 15 min).

• SPME Extraction:

  • Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 10 min) to allow for analyte adsorption.

• GC-MS Conditions:

  • GC Column: As per Protocol 1.

  • Injector: Operate in splitless mode.

  • Desorption: Thermally desorb the analytes from the SPME fiber in the hot injector (e.g., 250°C for 2 min).

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 35 to 350.

• Data Analysis:

  • Identify propyl acetate by its retention time and by comparing its mass spectrum to a reference library.

  • Quantify using an internal or external standard method.

Workflow for Analytical Standard Comparison

The following diagram illustrates a typical workflow for comparing different analytical standards and methods for propyl acetate identification.

References

• 1. 乙酸丙酯 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. cdc.gov [cdc.gov]
• 3. s4science.at [s4science.at]
• 4. A comparison of results obtained using liquid injection and headspace solid-phase microextraction for crude oil analysis by GC with mass spectrometer detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

Spectroscopic Fingerprints: Distinguishing Propyl Acetate from Its Isomers

A comparative guide for researchers leveraging Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) for the definitive identification of propyl acetate and its structural isomers: isopropyl acetate, methyl propanoate, and ethyl acetate. This guide provides a comprehensive analysis of their distinct spectroscopic signatures, supported by experimental data and detailed methodologies.

The structural nuances between propyl acetate and its isomers, while subtle, give rise to markedly different spectroscopic profiles. For professionals in fields such as drug development, materials science, and quality control, the ability to unequivocally differentiate between these closely related ester compounds is paramount. This guide furnishes a detailed comparison of the ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for propyl acetate, isopropyl acetate, methyl propanoate, and ethyl acetate, providing a robust framework for their identification.

Comparative Spectroscopic Data

The key to distinguishing these isomers lies in the unique electronic environments of their constituent atoms and the characteristic ways in which they fragment. These differences are systematically captured and contrasted across various spectroscopic techniques.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy provides a detailed picture of the hydrogen environments within a molecule. The chemical shift (δ), splitting pattern (multiplicity), and integration of the signals are all critical identifiers. For instance, the splitting pattern of the signals corresponding to the alkyl protons of the alcohol moiety is a key differentiator between the straight-chain and branched isomers.

Compound	Chemical Shift (δ) and Multiplicity
Propyl Acetate	~4.0 ppm (t), ~2.0 ppm (s), ~1.6 ppm (sextet), ~0.9 ppm (t)
Isopropyl Acetate	~4.9 ppm (septet), ~2.0 ppm (s), ~1.2 ppm (d)
Methyl Propanoate	~3.6 ppm (s), ~2.3 ppm (q), ~1.1 ppm (t)[1]
Ethyl Acetate	~4.1 ppm (q), ~2.0 ppm (s), ~1.2 ppm (t)[2][3]

Table 1: Comparative ¹H NMR Data (CDCl₃, TMS standard). Note: Chemical shifts are approximate and can vary slightly based on experimental conditions.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon NMR offers a complementary view of the carbon skeleton. The number of unique carbon signals reveals the symmetry of the molecule, while their chemical shifts indicate the nature of their chemical environment. The carbonyl carbon (C=O) signal is a prominent feature, though its position is similar across the isomers. The key distinctions arise from the signals of the alkyl carbons.

Compound	Chemical Shift (δ) of Carbons
Propyl Acetate	~171 ppm (C=O), ~66 ppm (O-CH₂), ~22 ppm (CH₂), ~21 ppm (CH₃-C=O), ~10 ppm (CH₃)[2]
Isopropyl Acetate	~170 ppm (C=O), ~68 ppm (O-CH), ~22 ppm (CH₃-C=O), ~22 ppm (2 x CH₃)
Methyl Propanoate	~174 ppm (C=O), ~51 ppm (O-CH₃), ~27 ppm (CH₂), ~9 ppm (CH₃)[4][5]
Ethyl Acetate	~171 ppm (C=O), ~60 ppm (O-CH₂), ~21 ppm (CH₃-C=O), ~14 ppm (CH₃)[6][7]

Table 2: Comparative ¹³C NMR Data (CDCl₃, TMS standard). Note: Chemical shifts are approximate and can vary slightly based on experimental conditions.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying functional groups. All four isomers exhibit a strong, characteristic absorption band for the carbonyl (C=O) stretch of the ester group. However, subtle shifts in the position of this band and variations in the fingerprint region (below 1500 cm⁻¹) can be used for differentiation. The C-O stretching vibrations also provide valuable diagnostic information.

Compound	Key IR Absorption Bands (cm⁻¹)
Propyl Acetate	~1740 (C=O stretch), ~1240 (C-O stretch), ~1060 (C-O stretch)
Isopropyl Acetate	~1735 (C=O stretch), ~1240 (C-O stretch), ~1100 (C-O stretch)
Methyl Propanoate	~1743 (C=O stretch), ~1203 (C-O stretch), ~1175 (C-O stretch)[8][9]
Ethyl Acetate	~1738 (C=O stretch), ~1240 (C-O stretch), ~1050 (C-O stretch)[10]

Table 3: Comparative Infrared (IR) Spectroscopy Data (liquid film). Note: Peak positions are approximate.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The molecular ion peak (M⁺) for all four isomers will be at m/z = 102 (for propyl acetate and isopropyl acetate) and m/z = 88 (for methyl propanoate and ethyl acetate). The key to distinguishing them lies in their unique fragmentation patterns, which are dictated by the stability of the resulting carbocations and neutral fragments.

Compound	Molecular Ion (M⁺) (m/z)	Key Fragment Ions (m/z)
Propyl Acetate	102[8]	61, 43
Isopropyl Acetate	102	87, 43
Methyl Propanoate	88[11]	59, 57, 29
Ethyl Acetate	88[12]	73, 45, 43, 29[3][12]

Table 4: Comparative Mass Spectrometry Data (Electron Ionization).

Experimental Protocols

To ensure reproducibility and accuracy, the following standardized protocols for spectroscopic analysis are recommended.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation : Dissolve approximately 10-20 mg of the ester in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard (0.03% v/v).[6]

• Instrumentation : Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition :

  • Set the spectral width to encompass the range of -1 to 13 ppm.

  • Use a pulse angle of 30-45 degrees.

  • The relaxation delay should be set to at least 1-2 seconds.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

• ¹³C NMR Acquisition :

  • Set the spectral width to encompass the range of 0 to 220 ppm.

  • Employ proton decoupling to simplify the spectrum.

  • Use a pulse angle of 30-45 degrees.

  • A longer relaxation delay (2-5 seconds) is often necessary for quantitative analysis.[6]

  • A larger number of scans (e.g., 128 or more) is typically required to obtain a good signal-to-noise ratio.[6]

• Processing : Process the raw data by applying a Fourier transform, phasing the spectrum, and calibrating the chemical shift scale to the TMS signal at 0 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation : For liquid samples, a "neat" spectrum can be obtained by placing a single drop of the ester between two polished sodium chloride (NaCl) or potassium bromide (KBr) plates.[4][13]

• Instrumentation : Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition :

  • Record a background spectrum of the clean salt plates.

  • Place the sample plates in the spectrometer's sample holder.

  • Acquire the sample spectrum over the range of 4000 to 400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

• Data Processing : The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Introduction : For volatile liquids like esters, direct injection via a heated probe or, more commonly, introduction through a gas chromatograph (GC-MS) is employed.[14]

• Ionization : Electron Ionization (EI) at a standard energy of 70 eV is typically used.

• Mass Analysis : A quadrupole or time-of-flight (TOF) mass analyzer is commonly used to separate the ions based on their mass-to-charge ratio (m/z).

• Data Acquisition : The mass spectrum is recorded, showing the relative abundance of each ion.

• Data Analysis : Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the compound.[15]

Visualizing the Distinctions

The following diagrams illustrate the isomeric relationships and the workflow for spectroscopic differentiation.

Figure 1: Isomeric relationships of propyl acetate and its related esters.

References

• 1. emeraldcloudlab.com [emeraldcloudlab.com]
• 2. Propyl acetate(109-60-4) 13C NMR spectrum [chemicalbook.com]
• 3. hmdb.ca [hmdb.ca]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. Solved 2. Below is the 13C NMR spectrum of propyl acetate | Chegg.com [chegg.com]
• 6. benchchem.com [benchchem.com]
• 7. n-Propyl acetate [webbook.nist.gov]
• 8. Propyl acetate(109-60-4) MS spectrum [chemicalbook.com]
• 9. hmdb.ca [hmdb.ca]
• 10. 1-Methoxy-2-propyl acetate(108-65-6) 1H NMR [m.chemicalbook.com]
• 11. Propyl acetate(109-60-4) 1H NMR spectrum [chemicalbook.com]
• 12. scribd.com [scribd.com]
• 13. homework.study.com [homework.study.com]
• 14. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants | Springer Nature Experiments [experiments.springernature.com]
• 15. dem.ri.gov [dem.ri.gov]

Propyl Acetate vs. Isobutyl Acetate: A Comparative Guide for Extraction Solvent Performance

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical extractions, the choice of solvent is a critical parameter that significantly influences the efficiency, selectivity, and overall viability of the process. Among the various options available, acetate esters are frequently employed due to their favorable solvency characteristics and relatively moderate polarity. This guide provides a detailed comparison of the performance of two isomeric acetate esters: propyl acetate and isobutyl acetate, as extraction solvents. By examining their physical and chemical properties, toxicological profiles, and potential performance in extraction processes, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to make an informed solvent selection.

Executive Summary

Propyl acetate and isobutyl acetate, while sharing the same molecular formula (C₅H₁₀O₂), exhibit distinct differences in their physical properties owing to their structural isomerism. These differences, particularly in boiling point, vapor pressure, and density, can have a tangible impact on their performance in an extraction setting. This guide will delve into these properties, present available data in a comparative format, and provide a generalized experimental protocol for their evaluation.

Physico-chemical Properties

A fundamental understanding of the physical and chemical properties of a solvent is paramount in predicting its behavior in an extraction process. The following table summarizes the key properties of propyl acetate and isobutyl acetate.

Property	Propyl Acetate	Isobutyl Acetate	Reference(s)
Molecular Formula	C₅H₁₀O₂	C₆H₁₂O₂	[1][2]
Molecular Weight ( g/mol )	102.13	116.16	[3][4]
Appearance	Clear, colorless liquid	Clear, colorless liquid	[1][2]
Odor	Pleasant, fruity (pear-like)	Fruity, floral	[1][2]
Boiling Point (°C at 760 mmHg)	101.5 - 102	118	[3][5]
Melting Point (°C)	-95	-99	[5][6]
Flash Point (°F)	58	64	[1][2]
Density (g/mL at 20°C)	0.888	0.871	[7][8]
Vapor Pressure (mmHg at 20°C)	25	15	[3][9]
Solubility in Water (g/100mL at 20°C)	1.6 - 2.0	0.67	[1][8]
Evaporation Rate (n-butyl acetate = 1)	2.75	1.7	[3][4]

Key Observations:

• Boiling Point and Vapor Pressure: Propyl acetate has a lower boiling point and a higher vapor pressure compared to isobutyl acetate. This suggests that propyl acetate is more volatile, which could be advantageous for solvent removal after extraction but may also lead to greater solvent loss during the process.

• Density: Both solvents are less dense than water, which is a crucial factor for phase separation in liquid-liquid extractions.

• Solubility in Water: Propyl acetate is slightly more soluble in water than isobutyl acetate. This could influence extraction efficiency and the potential for solvent loss to the aqueous phase.

Health and Safety Profile

The toxicological properties of solvents are a critical consideration for ensuring workplace safety and minimizing environmental impact.

Parameter	Propyl Acetate	Isobutyl Acetate	Reference(s)
Oral LD50 (rat, mg/kg)	8,700 - 9,370	13,400	[10][11][12][13]
Dermal LD50 (rabbit, mg/kg)	>17,740	>17,400	[13][14]
Inhalation LC50 (rat, 4h, mg/L)	32	23.4	[8]
Eye Irritation	Irritating	Moderate irritation	[14][15]
Skin Irritation	No irritant effect	Moderate irritation	[14][15]

Key Observations:

Both solvents exhibit low acute toxicity. However, propyl acetate is noted to be more irritating to the eyes, while isobutyl acetate may cause moderate skin irritation.[14][15] Appropriate personal protective equipment should be used when handling either solvent.

Performance in Extraction: A Comparative Analysis

While direct, head-to-head experimental data comparing the extraction performance of propyl acetate and isobutyl acetate is limited in publicly available literature, we can infer their potential behavior based on their differing physical and chemical properties.

Extraction Efficiency

Extraction efficiency is largely dependent on the solubility of the target analyte in the solvent. The choice between propyl acetate and isobutyl acetate will depend on the polarity of the compound being extracted. The slightly higher water solubility of propyl acetate might make it marginally less efficient for extracting highly non-polar compounds from an aqueous matrix compared to isobutyl acetate, as there might be a slightly greater affinity for the aqueous phase. Conversely, for moderately polar compounds, this property might be advantageous.

Selectivity

Selectivity in extraction refers to the ability of a solvent to preferentially dissolve the target compound over impurities. The subtle differences in polarity and structure between propyl acetate and isobutyl acetate can influence their selectivity towards different classes of compounds. For instance, the branched structure of isobutyl acetate might offer different steric interactions with complex molecules compared to the linear structure of propyl acetate, potentially leading to differences in selectivity.

Solvent Loss and Recovery

Solvent loss is a significant consideration in process economics and environmental impact. Due to its higher vapor pressure and lower boiling point, propyl acetate is likely to experience greater evaporative losses during handling and extraction compared to isobutyl acetate.[3] However, this higher volatility also means that propyl acetate can be more easily removed from the extract during downstream processing, potentially requiring less energy for solvent recovery via distillation.

Experimental Protocol: A General Guideline for Comparison

To empirically determine the optimal solvent for a specific application, a direct comparison under controlled conditions is essential. The following is a generalized experimental protocol for a liquid-liquid extraction that can be adapted to compare the performance of propyl acetate and isobutyl acetate.

Objective

To compare the extraction efficiency and selectivity of propyl acetate and isobutyl acetate for a target analyte from an aqueous solution.

Materials

• Aqueous solution containing the target analyte at a known concentration.

• Propyl acetate (reagent grade or higher).

• Isobutyl acetate (reagent grade or higher).

• Separatory funnels.

• Glassware for sample collection and analysis.

• Analytical instrument for quantification of the target analyte (e.g., HPLC, GC, UV-Vis spectrophotometer).

• Rotary evaporator for solvent removal.

Procedure

• Sample Preparation: Prepare a stock solution of the target analyte in water at a known concentration.

• Extraction:

  • In two separate separatory funnels, place equal volumes of the aqueous analyte solution.

  • To one funnel, add a specific volume of propyl acetate.

  • To the second funnel, add the same volume of isobutyl acetate.

  • Stopper the funnels and shake vigorously for a set amount of time (e.g., 2-5 minutes), venting periodically to release pressure.

  • Allow the phases to separate completely.

• Phase Separation:

  • Carefully drain the lower aqueous phase from each separatory funnel into separate collection flasks.

  • Drain the upper organic phase (containing the extracted analyte) into separate, clean, and labeled flasks.

• Analysis:

  • Analyze the concentration of the target analyte remaining in the aqueous phase from both extractions using a suitable analytical method.

  • Analyze the concentration of the target analyte in the organic phase from both extractions.

• Solvent Recovery (Optional):

  • To assess solvent loss, the organic phases can be weighed before and after extraction and after a simulated workup step.

  • Alternatively, the volume of the recovered solvent after distillation can be measured.

Data Analysis

• Extraction Efficiency (%): ((Initial amount of analyte - Amount of analyte in aqueous phase) / Initial amount of analyte) * 100

• Distribution Coefficient (K): Concentration of analyte in organic phase / Concentration of analyte in aqueous phase

• Selectivity: If impurities are present, their concentrations in both phases should also be measured to calculate a selectivity factor.

• Solvent Loss (%): ((Initial volume of solvent - Recovered volume of solvent) / Initial volume of solvent) * 100

Visualizing the Process

To better illustrate the experimental workflow and the decision-making process for solvent selection, the following diagrams are provided.

References

• 1. Propyl Acetate | C5H10O2 | CID 7997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hedinger.de [hedinger.de]
• 4. hedinger.de [hedinger.de]
• 5. Isobutyl acetate - Wikipedia [en.wikipedia.org]
• 6. N-PROPYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 7. elementchem.ru [elementchem.ru]
• 8. solventsandpetroleum.com [solventsandpetroleum.com]
• 9. Isobutyl acetate 99 110-19-0 [sigmaaldrich.com]
• 10. Propyl Acetate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 11. corecheminc.com [corecheminc.com]
• 12. racetate.com [racetate.com]
• 13. dir.ca.gov [dir.ca.gov]
• 14. agilent.com [agilent.com]
• 15. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Propyl Acetate Migration from Food Packaging: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Propyl acetate is a commonly used solvent in printing inks and adhesives for food packaging materials. Its potential to migrate into foodstuffs is a key consideration for ensuring consumer safety and regulatory compliance. This guide provides a comparative overview of the migration studies of propyl acetate and its alternatives, summarizing available data, outlining experimental protocols, and visualizing key processes.

Comparison of Migration Potential: Propyl Acetate and Alternatives

However, data on residual levels of a common alternative solvent, ethyl acetate, in packaging materials can provide an indication of the potential for migration. It is important to note that residual levels do not directly equate to migration levels, as migration is influenced by various factors including the type of food, contact time, and temperature.

For substances that do not have a specific migration limit (SML) established, the European Union's Regulation (EU) No 10/2011 on plastic materials and articles intended to come into contact with food stipulates a generic specific migration limit of 60 mg/kg of food[1][2]. The overall migration limit (OML), which applies to the total of all non-volatile substances that can migrate from a food contact material, is set at 10 mg/dm² of the surface area, which is considered equivalent to 60 mg/kg of food[1][2][3].

Table 1: Comparison of Propyl Acetate and an Alternative Solvent

Compound	Type of Data	Packaging Material	Food Simulant/Matrix	Migration/Residual Level	Regulation/Limit	Source
Propyl Acetate	Migration Data	Not Available	Not Available	No specific quantitative data found in reviewed literature.	Generic SML: 60 mg/kg	-
Ethyl Acetate	Residual Level	Sliced Salami Tray	-	29 mg/m²	-	[4][5]
Residual Level	Sliced Salami Lid	-	0.76 mg/m²	-	[4][5]
Residual Level	Flexible Packaging (Solvent-based adhesive)	-	Average: 4,911 mg/ream	-	[6]
Residual Level	Flexible Packaging (Water-based adhesive)	-	Average: 599 mg/ream	-	[6]
Overall Migration	Regulatory Limit	All Plastic Food Contact Materials	Food or Food Simulants	≤ 10 mg/dm² (equivalent to 60 mg/kg)	Regulation (EU) No 10/2011	[1][2][3]

Note: The data for ethyl acetate represents residual solvent levels within the packaging material and not direct migration into food. These values are provided for illustrative purposes to indicate the potential presence of such solvents.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of migrant substances. The following sections describe typical protocols for determining residual solvent content and conducting migration studies.

Determination of Residual Solvents by Headspace Gas Chromatography (HS-GC)

This method is commonly used to quantify volatile compounds like propyl acetate remaining in packaging materials after the manufacturing process.

1. Sample Preparation:

• A defined surface area of the packaging material (e.g., 10 cm x 10 cm) is cut into small pieces.

• The pieces are placed into a headspace vial and sealed.

2. Headspace Analysis:

• The vial is heated in a headspace autosampler at a specific temperature (e.g., 85°C) for a set period to allow volatile compounds to partition into the headspace (the gas phase above the sample).

• A sample of the headspace gas is automatically injected into a gas chromatograph (GC).

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• The injected sample is separated into its individual components in the GC column.

• The separated components are then detected and identified by a mass spectrometer (MS), which provides information about the mass-to-charge ratio of the molecules.

• Quantification is achieved by comparing the peak area of the target analyte (e.g., propyl acetate) to a calibration curve prepared with known concentrations of the standard.

Migration Testing Using Food Simulants

Migration studies are performed to simulate the transfer of substances from the packaging material to different types of food.

1. Selection of Food Simulants:

• Food simulants are chosen based on the type of food the packaging is intended for, as defined in regulations like (EU) No 10/2011. Common simulants include:

  • Simulant A: 10% ethanol (for aqueous foods)

  • Simulant B: 3% acetic acid (for acidic foods)

  • Simulant D2: Vegetable oil (for fatty foods)

  • Tenax® (modified polyphenylene oxide): A solid adsorbent used as a simulant for dry foods[7].

2. Migration Conditions:

• A piece of the packaging material with a known surface area is brought into contact with a specific volume of the chosen food simulant.

• The setup is stored at a controlled temperature and for a specific duration to simulate worst-case use conditions (e.g., 10 days at 40°C for long-term storage at room temperature).

3. Analysis of Food Simulants:

• After the exposure period, the food simulant is collected.

• The concentration of the target migrant (e.g., propyl acetate) in the simulant is determined using an appropriate analytical technique, typically GC-MS for volatile compounds.

• The migration level is then calculated and expressed in mg of substance per kg of food simulant (mg/kg) or mg of substance per dm² of the packaging surface area (mg/dm²).

Visualizing Key Processes

The following diagrams illustrate the typical workflow of a migration study and the logical steps involved in the risk assessment of food contact materials.

Experimental workflow for a typical migration study.

Logical relationship of the risk assessment process for food contact materials.

References

• 1. Legislation - Food Safety - European Commission [food.ec.europa.eu]
• 2. chemsafetypro.com [chemsafetypro.com]
• 3. researchgate.net [researchgate.net]
• 4. brjac.com.br [brjac.com.br]
• 5. gcms.labrulez.com [gcms.labrulez.com]
• 6. viterbo.contentdm.oclc.org [viterbo.contentdm.oclc.org]
• 7. Migration from printing inks in multilayer food packaging materials by GC-MS analysis and pattern recognition with chemometrics - PubMed [pubmed.ncbi.nlm.nih.gov]

The Influence of Column Polarity on Propyl Acetate Retention Time in Gas Chromatography

A Comparative Guide for Researchers and Drug Development Professionals

In the realm of analytical chemistry, particularly in the separation and analysis of volatile and semi-volatile compounds, gas chromatography (GC) stands as a cornerstone technique. The choice of the GC column, specifically its stationary phase polarity, is a critical parameter that dictates the retention behavior of analytes and, consequently, the success of a separation. This guide provides a comparative analysis of the retention time of propyl acetate on GC columns with varying polarities, supported by experimental data, to aid researchers in method development and optimization.

Propyl acetate, an ester commonly used as a solvent in the pharmaceutical and chemical industries, serves as a model compound to illustrate the fundamental principles of chromatographic separation based on polarity. The interplay between the polarity of propyl acetate and the stationary phase of the column directly influences its elution time, a concept governed by the "like dissolves like" principle. A polar analyte will exhibit stronger interactions with a polar stationary phase, leading to a longer retention time, and vice versa.

Comparative Analysis of Propyl Acetate Retention Time

To demonstrate the effect of column polarity, we have compiled retention time data for propyl acetate on three commonly used Agilent J&W GC columns with distinct polarities: DB-1 (non-polar), DB-624 (mid-polar), and DB-WAX (polar).

GC Column	Stationary Phase Composition	Polarity	Propyl Acetate Retention Time (min)
DB-1	100% Dimethylpolysiloxane	Non-Polar	7.88[1]
DB-624	6% Cyanopropylphenyl-94% Dimethylpolysiloxane	Mid-Polar	8.87[1]
DB-WAX	Polyethylene Glycol (PEG)	Polar	5.32[1]

Note: The retention time for propyl acetate on the DB-1 and DB-624 columns is represented by the value for its isomer, isopropyl acetate, which exhibits very similar chromatographic behavior. The value for the DB-WAX column is for isopropyl acetate.

The data clearly illustrates that as the polarity of the stationary phase increases from non-polar (DB-1) to mid-polar (DB-624), the retention time of the moderately polar propyl acetate increases.[1] This is due to the enhanced dipole-dipole and dipole-induced dipole interactions between the ester and the cyanopropylphenyl functional groups of the DB-624 stationary phase.

Interestingly, the retention time on the highly polar DB-WAX column is the shortest.[1] This phenomenon can be attributed to the dominant interaction mechanism on this polyethylene glycol (PEG) phase, which is hydrogen bonding. While propyl acetate is polar, it is aprotic and cannot act as a hydrogen bond donor. Its interaction with the DB-WAX phase is therefore weaker compared to its interaction with the mid-polar DB-624 phase, leading to a faster elution.

Experimental Protocols

The following experimental conditions were utilized to obtain the retention time data presented above. These protocols can serve as a starting point for method development for the analysis of propyl acetate and similar esters.

Instrumentation:

• Gas Chromatograph: Agilent GC system or equivalent, equipped with a flame ionization detector (FID).

• Columns:

  • DB-1, 30 m x 0.53 mm, 3.00 µm film thickness[1]

  • DB-624, 30 m x 0.53 mm, 3.00 µm film thickness[1]

  • DB-WAX, 30 m x 0.53 mm, 1.00 µm film thickness[1]

Chromatographic Conditions for DB-1 and DB-624 Columns: [1]

• Carrier Gas: Helium, constant pressure at 30 cm/sec (40°C)

• Oven Temperature Program: 40°C for 5 min, then ramped to 260°C at 10°C/min, and held for 3 min.

• Injector: Split 1:10, 250°C

• Detector: FID, 300°C

Chromatographic Conditions for DB-WAX Column: [1]

• Carrier Gas: Helium, constant pressure at 34 cm/sec (40°C)

• Oven Temperature Program: 40°C for 5 min, then ramped to 230°C at 10°/min, and held for 7 min.

• Injector: Split 1:10, 250°C

• Detector: FID, 300°C

Logical Relationship Diagram

The following diagram illustrates the relationship between the polarity of the GC column stationary phase and the resulting retention time of propyl acetate, a moderately polar analyte.

Caption: Relationship between column polarity and propyl acetate retention.

This guide provides a foundational understanding of how GC column polarity affects the retention time of propyl acetate. By understanding these principles and utilizing the provided experimental data and protocols, researchers can make informed decisions in selecting the appropriate GC column for their specific analytical needs, leading to more efficient and robust method development for the analysis of esters and other moderately polar compounds.

References

• 1. axialscientific.com [axialscientific.com]

Safety & Regulatory Compliance

Propyl Acetate: A Guide to Safe and Compliant Disposal

The proper disposal of propyl acetate is critical for ensuring laboratory safety and environmental protection. As a highly flammable and irritating chemical, propyl acetate is classified as a hazardous material, necessitating strict adherence to disposal protocols.[1][2][3] This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to manage propyl acetate waste safely and in accordance with regulations.

Immediate Safety and Handling Protocols

Before handling propyl acetate, it is essential to be aware of its hazards and to use appropriate personal protective equipment (PPE). Propyl acetate is a Category 2 flammable liquid that can cause serious eye irritation, respiratory irritation, and central nervous system effects such as drowsiness or dizziness.[1][2][4]

Essential Handling Precautions:

• Ventilation: Always handle propyl acetate in a well-ventilated area or under a chemical fume hood.[1]

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and any other potential ignition sources.[2][4][5] All electrical equipment in the vicinity must be explosion-proof.[1][3]

• Static Discharge: Use non-sparking tools and ensure that containers and receiving equipment are properly grounded and bonded to prevent the buildup of static electricity.[1][3][5]

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[4][6] If splashing is possible, a face shield is recommended.[5]

Quantitative Data for Propyl Acetate

The physical and safety properties of propyl acetate dictate its handling and disposal requirements.

Property	Value	Citations
GHS/OSHA Hazard Class	Flammable Liquid, Category 2	[1][5]
UN Number	1276	[6][7]
RCRA Waste Code (likely)	D001 (Ignitability)	[5]
Flash Point	13°C (55°F)	[3][7]
Lower Explosion Limit (LEL)	1.7%	[3]
Upper Explosion Limit (UEL)	8.0%	[3]
Autoignition Temperature	450°C (842°F)	[7]

Step-by-Step Disposal Procedures

The disposal of propyl acetate and materials contaminated with it must be managed as hazardous waste.[3][8] Do not pour propyl acetate down the drain or dispose of it in regular trash.[9][10]

Step 1: Waste Segregation and Collection

Proper segregation is key to safe and compliant chemical waste management.

• Identify Waste Stream: Propyl acetate waste should be classified as a non-halogenated organic solvent.

• Select Container: Use a designated, leak-proof waste container made of a compatible material that can be sealed tightly.[11]

• Labeling: Clearly label the waste container with "Hazardous Waste," "Propyl Acetate," and the associated hazards (e.g., "Flammable").

• Collection: Carefully pour or transfer the waste propyl acetate into the designated container, avoiding splashes. Keep the container closed at all times, except when adding waste.[10]

• Incompatibilities: Never mix propyl acetate waste with incompatible materials such as strong oxidizing agents, strong acids, or strong bases, as this can cause fires or explosions.[3][10]

Step 2: Spill Management and Cleanup

In the event of a spill, immediate and appropriate action is required.

• Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[2][5]

• Contain Spill: For larger spills, contain the liquid to prevent it from spreading or entering drains.[5]

• Absorb Material: Cover the spill with a non-combustible, inert absorbent material such as sand, earth, vermiculite, or cat litter.[3][5][12]

• Collect Residue: Using non-sparking tools, carefully collect the absorbed material and place it into a sealable, properly labeled container for hazardous waste disposal.[3]

• Ventilate: Ensure the area is well-ventilated to disperse any remaining vapors.

Step 3: Empty Container Management

Empty containers that once held propyl acetate are still considered hazardous because they retain flammable residues and vapors.[5][6][8]

• Do Not Expose to Heat: Never cut, drill, grind, or weld on or near an empty container, as residual vapors may ignite and cause an explosion.[5][6]

• Rinsing: The first rinse of a container must be collected and disposed of as hazardous waste.[10] Triple-rinse the container with a suitable solvent (such as acetone or ethanol).

• Disposal: After being thoroughly rinsed and dried, the container can be managed according to your institution's policy. Deface the original label before recycling or disposal.

Step 4: Storage and Final Disposal

• Storage: Store all hazardous waste containers in a designated, cool, and well-ventilated satellite accumulation area, away from incompatible materials and ignition sources.[3][11]

• Arrange for Disposal: The final disposal of propyl acetate waste must be conducted by a licensed hazardous-waste disposal contractor.[4][6][8] Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup. All disposal activities must comply with federal, state, and local environmental regulations.[6][7][8]

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of propyl acetate waste streams in a laboratory setting.

Caption: Propyl Acetate Waste Disposal Workflow.

References

• 1. cometchemical.com [cometchemical.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. nj.gov [nj.gov]
• 4. Mobile [my.chemius.net]
• 5. sasoltechdata.com [sasoltechdata.com]
• 6. corecheminc.com [corecheminc.com]
• 7. scienceinteractive.com [scienceinteractive.com]
• 8. aglayne.com [aglayne.com]
• 9. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. ptb.de [ptb.de]
• 12. chemtalk.com.au [chemtalk.com.au]

Safeguarding Your Research: A Comprehensive Guide to Handling Propyl Acetate

Propyl acetate, a commonly used solvent in pharmaceutical research and development, requires careful handling to ensure laboratory safety. This guide provides essential, immediate safety protocols and logistical information for the operational use and disposal of propyl acetate, empowering researchers to maintain a secure work environment.

Personal Protective Equipment (PPE) and Safety Parameters

Proper selection and use of PPE are the first line of defense against the potential hazards of propyl acetate. The following table summarizes the required PPE and key safety parameters.

Parameter	Specification	Source
Eye Protection	Chemical safety goggles and/or a full face shield where splashing is possible. Equipment should be approved by NIOSH (US) or EN166 (EU).	[1]
Hand Protection	Protective gloves made of materials like butyl-rubber are recommended.	[2]
Skin and Body Protection	Impervious, flame-retardant, antistatic protective clothing, including boots, lab coat, apron, or coveralls to prevent skin contact.	[1][3]
Respiratory Protection	Use in a well-ventilated area or under a fume hood.[4] If ventilation is insufficient, a suitable respiratory equipment is necessary.[2] For high concentrations, a NIOSH-approved self-contained breathing apparatus (SCBA) is recommended.[3][5]
Flammability	Highly flammable liquid and vapor.[6][7][8][9]
Flash Point	10°C to 14.4°C (50°F to 58°F)	[4][8][10][11]
Explosive Limits in Air	Lower: 1.7% - 2% Upper: 8%	[4][7]
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases.[10][11][12] It can also attack rubber and some plastics.[10][11]

Experimental Protocol: Safe Handling and Disposal of Propyl Acetate

This protocol outlines the step-by-step procedure for safely handling propyl acetate in a laboratory setting, from preparation to disposal.

1. Preparation and Engineering Controls:

• Ensure a well-ventilated work area. The use of a chemical fume hood is strongly recommended.[4]

• Verify that an eyewash station and safety shower are readily accessible.[3]

• Eliminate all potential ignition sources, including open flames, sparks, and hot surfaces.[3][6] Use explosion-proof electrical and ventilating equipment.[2][6]

• Ground and bond all containers and receiving equipment to prevent static discharge.[6][13] Use only non-sparking tools.[6][12]

2. Donning Personal Protective Equipment (PPE):

• Wear chemical safety goggles and, if there is a splash hazard, a full face shield.[1]

• Put on appropriate chemical-resistant gloves (e.g., butyl-rubber).[2]

• Wear a flame-retardant lab coat or coveralls over personal clothing.[1]

• Ensure footwear is closed-toed and provides adequate protection.

3. Handling and Use:

• Keep the container tightly closed when not in use.[6][13]

• Avoid breathing vapors or mist.[6]

• Prevent contact with skin and eyes.[6]

• Do not eat, drink, or smoke in the work area.[3]

• Wash hands thoroughly after handling.[6]

4. Spill Response:

• In case of a spill, immediately evacuate non-essential personnel from the area.

• Remove all ignition sources.[4]

• Ventilate the area.[6]

• Contain the spill using non-combustible absorbent materials like sand or earth.[6][12]

• Collect the absorbed material using non-sparking tools and place it into a sealed, labeled container for disposal.[7][12]

5. Disposal of Propyl Acetate Waste:

• Propyl acetate waste is considered hazardous waste.[12]

• Collect all waste, including contaminated absorbent materials, in a properly labeled, sealed container.

• Dispose of the waste in accordance with all applicable federal, state, and local regulations.[3][6] Contact your institution's environmental health and safety department for specific disposal procedures.

• Do not dispose of propyl acetate down the drain or in general waste.[10][11]

Visualizing the Workflow for Safe Handling

The following diagram illustrates the logical steps for the safe handling and disposal of propyl acetate.

Caption: Workflow for Safe Propyl Acetate Handling.

References

• 1. scienceinteractive.com [scienceinteractive.com]
• 2. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 3. aglayne.com [aglayne.com]
• 4. Propyl Acetate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - n-Propyl acetate [cdc.gov]
• 6. cometchemical.com [cometchemical.com]
• 7. N-PROPYL ACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. solventis.net [solventis.net]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. ICSC 0940 - n-PROPYL ACETATE [chemicalsafety.ilo.org]
• 11. ICSC 0940 - n-PROPYL ACETATE [inchem.org]
• 12. nj.gov [nj.gov]
• 13. apcbkk.com [apcbkk.com]